D149 Dye

Core Science & Biosynthesis

An In-depth Technical Guide to the Indoline Dye D149: Structure, Properties, and Applications in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

D149, a metal-free indoline (B122111) dye, has emerged as a significant photosensitizer in the field of dye-sensitized solar cells (DSSCs). Its high molar extinction coefficient and tunable electrochemical properties have positioned it as a promising alternative to more expensive ruthenium-based dyes. This technical guide provides a comprehensive overview of the D149 dye, including its chemical structure, IUPAC name, physicochemical properties, and detailed experimental protocols for its application in DSSCs.

Chemical Structure and IUPAC Name

The D149 dye is a complex organic molecule featuring a central indoline donor group, a π-conjugated bridge, and a rhodanine-3-acetic acid acceptor/anchoring group. This donor-π-acceptor (D-π-A) architecture is crucial for its function as a photosensitizer.

Chemical Structure:

IUPAC Name: 2-[5-[[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indol-7-yl]methylidene]-2-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid.[1]

Physicochemical and Photovoltaic Properties

The performance of D149 in DSSCs is dictated by its electronic and optical properties. Key parameters are summarized in the tables below.

Table 1: General and Physicochemical Properties of D149 Dye

Property	Value	Reference
Molecular Formula	C₄₂H₃₅N₃O₄S₃	[1]
Molecular Weight	741.94 g/mol	[2]
Appearance	Light brown to black solid	[2]
Melting Point	284-289 °C
Maximum Absorption (λmax)	531 nm (in solution)
Molar Extinction Coefficient	68,700 M⁻¹cm⁻¹ at 540 nm	[2]
Solubility	Soluble in DMSO, insoluble in water	[2]

Table 2: Electrochemical and Photovoltaic Performance of D149 Dye

Parameter	Value	Conditions/Notes	Reference
HOMO Energy Level	-5.07 eV
LUMO Energy Level	-2.36 eV
Energy Gap (HOMO-LUMO)	2.71 eV
Power Conversion Efficiency (PCE)	Up to 9.0%	In dye-sensitized solar cells	[3]
Short-Circuit Current Density (Jsc)	9.43 mA cm⁻²	Representative value
Open-Circuit Voltage (Voc)	624 mV	Representative value
Fill Factor (FF)	0.60	Representative value

Experimental Protocols

Synthesis of D149 Dye

While often described as synthetically straightforward, the multi-step synthesis of D149 requires careful control of reaction conditions. A general synthetic route for indoline dyes involves the condensation of an indoline-based aldehyde with a rhodanine-3-acetic acid derivative.

• Synthesis of the Indoline Aldehyde Intermediate: This involves the Vilsmeier-Haack formylation of the corresponding N-substituted indoline derivative. The indoline core itself is often synthesized through Fischer indole (B1671886) synthesis or other related methods.

• Synthesis of the Rhodanine-3-acetic Acid Acceptor: This is typically prepared by the reaction of rhodanine (B49660) with chloroacetic acid in the presence of a base.

• Knoevenagel Condensation: The final step involves the condensation of the indoline aldehyde with the rhodanine-3-acetic acid in the presence of a base catalyst, such as piperidine (B6355638) or pyridine, in a suitable solvent like ethanol (B145695) or acetic acid, followed by purification, often by column chromatography.

Researchers seeking to synthesize D149 would need to consult specialized organic synthesis literature for detailed procedures of these reaction types, adapting them for the specific precursors of D149.

Fabrication of D149-Sensitized Solar Cells

The following protocol outlines the fabrication of a typical dye-sensitized solar cell using D149 dye.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) paste (e.g., P25)

• D149 dye solution (0.5 mM in a 1:1 v/v mixture of acetonitrile (B52724) and tert-butanol)

• Co-adsorbent solution (e.g., chenodeoxycholic acid, CDCA)

• Electrolyte solution (e.g., 0.6 M 1,2-dimethyl-3-propylimidazolium iodide, 0.05 M I₂, 0.1 M LiI, and 0.5 M 4-tert-butylpyridine (B128874) in acetonitrile)

• Platinized counter electrodes

• Thermoplastic sealant (e.g., Surlyn)

Procedure:

• Preparation of the TiO₂ Photoanode:

  • Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol.

  • Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using a technique such as doctor-blading or screen printing to achieve a desired thickness (typically 10-15 µm).

  • Sinter the TiO₂-coated FTO glass in a furnace with a specific temperature profile, for example, ramping to 500°C and holding for 30 minutes, to ensure good particle necking and adhesion to the substrate.

  • Allow the photoanode to cool to approximately 80-100°C.

• Dye Sensitization:

  • Immerse the warm TiO₂ photoanode into the D149 dye solution (optionally containing a co-adsorbent like CDCA to prevent aggregation) and leave it for a specified period, typically 12-24 hours, in a dark environment to allow for monolayer adsorption of the dye.

  • After sensitization, rinse the photoanode with the solvent used for the dye solution (e.g., acetonitrile) to remove any non-adsorbed dye molecules and then dry it.

• Assembly of the Solar Cell:

  • Assemble the dye-sensitized photoanode with a platinized counter electrode, separated by a thin thermoplastic sealant (e.g., Surlyn, ~25-60 µm thick).

  • Heat the assembly to melt the sealant and bond the two electrodes together, leaving two small holes in the counter electrode for electrolyte filling.

• Electrolyte Injection:

  • Introduce the electrolyte solution into the cell through one of the pre-drilled holes in the counter electrode via vacuum backfilling or capillary action.

  • Seal the holes with a small piece of the sealant and a coverslip to prevent leakage and solvent evaporation.

Working Principle of a D149-Based Dye-Sensitized Solar Cell

The operation of a DSSC relies on a series of photoelectrochemical processes. The following diagram illustrates the key steps involved in the conversion of light to electrical energy in a D149-sensitized solar cell.

Caption: Workflow of a D149 Dye-Sensitized Solar Cell.

Description of the Process:

• Light Absorption: The D149 dye absorbs incident photons from sunlight, promoting an electron from its Highest Occupied Molecular Orbital (HOMO) to its Lowest Unoccupied Molecular Orbital (LUMO), creating an excited state (D149*).

• Electron Injection: The excited electron is rapidly injected from the LUMO of the D149* into the conduction band of the adjacent titanium dioxide (TiO₂) semiconductor nanoparticles.

• Electron Transport: The injected electrons percolate through the interconnected TiO₂ nanoparticle network to the FTO conductive glass (the photoanode).

• External Circuit: The electrons travel through an external circuit, powering a load, and then move towards the counter electrode.

• Dye Regeneration: The oxidized D149 molecule (D149⁺) is regenerated back to its ground state by accepting an electron from the iodide (I⁻) ions in the electrolyte.

• Electrolyte Regeneration: The resulting triiodide (I₃⁻) ions diffuse to the counter electrode, where they are reduced back to iodide ions by the electrons that have returned from the external circuit, a process catalyzed by platinum. This completes the circuit, allowing the process to continue.

Conclusion

The indoline dye D149 stands as a testament to the potential of metal-free organic sensitizers in the advancement of dye-sensitized solar cell technology. Its impressive photovoltaic performance, coupled with the potential for cost-effective synthesis, makes it a subject of continued interest for researchers in the fields of materials science, chemistry, and renewable energy. This guide provides a foundational understanding of D149, aiming to facilitate further research and development in this exciting area.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Photophysical and Electrochemical Properties of D149 Dye

For Researchers, Scientists, and Drug Development Professionals

Introduction

D149, a metal-free indoline (B122111) dye, stands as a significant sensitizer (B1316253) in the field of dye-sensitized solar cells (DSSCs). Its chemical structure, 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid, features a robust donor-π-acceptor (D-π-A) architecture.[1] This design facilitates efficient intramolecular charge transfer upon photoexcitation, a critical process for high power conversion efficiencies in DSSCs.[2] D149 has demonstrated notable performance, achieving up to 9% power conversion efficiency, making it a compelling subject for research and development in solar energy and potentially other areas where photosensitization is key.[3][4] This guide provides a comprehensive overview of the core photophysical and electrochemical characteristics of D149, complete with detailed experimental protocols and visual representations of key processes.

Photophysical Properties

The photophysical behavior of D149 is central to its function as a photosensitizer. Key parameters include its light absorption and emission characteristics, molar extinction coefficient, and excited-state lifetime. These properties are often solvent-dependent, highlighting the influence of the local environment on the dye's performance.[5]

Absorption and Emission Spectra

D149 exhibits a strong absorption band in the visible region of the electromagnetic spectrum, which is crucial for harvesting solar energy.[4] The absorption maximum (λmax) shows a slight dependence on the solvent polarity.[5] The primary absorption band is attributed to an intense intramolecular charge transfer (ICT) from the indoline donor to the rhodanine-3-acetic acid acceptor.[4]

Upon photoexcitation, D149 relaxes to the ground state via radiative (fluorescence) and non-radiative pathways. The fluorescence emission is characterized by a Stokes shift, the difference between the absorption and emission maxima, which is more pronounced in polar solvents.[4]

Table 1: Absorption and Emission Properties of D149 in Various Solvents

Solvent	Dielectric Constant (εr)	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Stokes Shift (cm⁻¹)
Benzene	2.2	~525	~580	-
Acetonitrile	36	~528	~620	3140[4]
Methanol	33	~530	~650	4018[4]

Data compiled from multiple sources.[4][5]

Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. D149 is known for its high molar extinction coefficient, which is a significant advantage over many ruthenium-based dyes, allowing for thinner semiconductor layers in DSSCs.[3]

Table 2: Molar Extinction Coefficient of D149

Wavelength (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)
540	68,700[6]

Excited-State Lifetime

The excited-state lifetime (τ) is a critical parameter that influences the efficiency of electron injection from the dye to the semiconductor in a DSSC. A longer lifetime generally allows for more efficient charge transfer. The lifetime of D149 is highly sensitive to the solvent environment and can be significantly reduced by aggregation and isomerization.[3] In solution, lifetimes range from approximately 100 picoseconds to over 2 nanoseconds.[3][5]

Table 3: Excited-State Lifetimes of D149 in Various Environments

Environment	Excited-State Lifetime (ps)
Methanol	99 - 100[3][5]
Acetonitrile	280[5]
Tetrahydrofuran (THF)	720[5]
Chloroform	800[5]
Adsorbed on ZrO₂	> 2000[3]
Adsorbed on ZnO	150 ± 20 (fastest component)[7][8]

Electrochemical Properties

The electrochemical properties of D149, particularly its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, are fundamental to understanding its charge transfer capabilities in DSSCs. These energy levels determine the driving force for electron injection into the semiconductor's conduction band and the subsequent regeneration of the dye by the electrolyte.[9]

HOMO and LUMO Energy Levels

The HOMO level of D149 is delocalized over the indoline donor unit, while the LUMO is more localized on the cyanoacrylic acid and rhodanine (B49660) acceptor moieties.[4] For efficient operation in a DSSC with a TiO₂ photoanode and an I⁻/I₃⁻ redox couple, the LUMO level of the dye must be higher (more negative) than the conduction band of TiO₂ (ca. -4.0 eV), and the HOMO level must be lower (more positive) than the redox potential of the electrolyte (ca. -4.8 eV).[9]

Table 4: Electrochemical Properties of D149

Property	Energy Level (eV)
HOMO	-5.07[9]
LUMO	-2.36[9]
Band Gap (HOMO-LUMO)	2.71[9]

Performance in Dye-Sensitized Solar Cells (DSSCs)

The photophysical and electrochemical properties of D149 culminate in its performance as a sensitizer in DSSCs. Key performance metrics include the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (η).

Table 5: Photovoltaic Performance of D149-based DSSCs

Parameter	Value
Open-Circuit Voltage (Voc)	624 mV[10]
Short-Circuit Current Density (Jsc)	9.43 mA cm⁻²[10]
Fill Factor (FF)	-
Power Conversion Efficiency (η)	up to 9.0%[3][4]

Performance can vary based on device fabrication and measurement conditions.

Experimental Protocols

UV-Vis Absorption Spectroscopy

Objective: To determine the absorption spectrum and the wavelength of maximum absorbance (λmax) of D149.

Methodology:

• Solution Preparation: Prepare a dilute solution of D149 in the desired spectroscopic grade solvent (e.g., acetonitrile) with a concentration that results in an absorbance between 0.5 and 1.5 at λmax to ensure linearity according to the Beer-Lambert law.[11]

• Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow the lamp to stabilize.[12] Set the wavelength range to scan from approximately 300 nm to 800 nm.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank.[11] Place the cuvette in the spectrophotometer and record a baseline spectrum. This will be subtracted from the sample spectrum.

• Sample Measurement: Rinse the cuvette with the D149 solution before filling it.[11] Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis: The resulting spectrum will show absorbance as a function of wavelength. Identify the wavelength at which the maximum absorbance occurs (λmax).

Fluorescence Spectroscopy

Objective: To determine the fluorescence emission spectrum of D149.

Methodology:

• Solution Preparation: Prepare a dilute solution of D149 in the desired solvent. The concentration should be low enough to avoid inner filter effects.

• Fluorometer Setup: Turn on the spectrofluorometer and allow the excitation lamp to stabilize.[13]

• Excitation Wavelength Selection: Set the excitation wavelength to the λmax determined from the UV-Vis absorption spectrum.

• Emission Scan: Scan the emission monochromator over a wavelength range starting from just above the excitation wavelength to the near-infrared region (e.g., 550 nm to 850 nm).

• Data Analysis: The resulting spectrum will show fluorescence intensity as a function of emission wavelength. The peak of this spectrum corresponds to the emission maximum (λem).

Cyclic Voltammetry

Objective: To determine the HOMO and LUMO energy levels of D149.

Methodology:

• Electrolyte Solution Preparation: Prepare an electrolyte solution, typically containing a supporting electrolyte like tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆) in an anhydrous, deoxygenated solvent (e.g., acetonitrile).[14][15]

• Working Electrode Preparation: A glassy carbon electrode is commonly used as the working electrode.[16] Polish the electrode surface with alumina (B75360) slurry, followed by sonication in the solvent to ensure a clean and reproducible surface.

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of the working electrode, a platinum wire counter electrode, and a reference electrode (e.g., Ag/AgCl).[17]

• Measurement: Immerse the electrodes in the D149 solution containing the supporting electrolyte. Purge the solution with an inert gas (e.g., argon) to remove dissolved oxygen. Scan the potential from an initial value to a final value and back, recording the current response.

• Data Analysis: The resulting cyclic voltammogram will show oxidation and reduction peaks. The onset potentials of the first oxidation and reduction waves can be used to estimate the HOMO and LUMO energy levels, respectively, often by referencing to an internal standard like ferrocene/ferrocenium (Fc/Fc⁺).[18]

Visualizations

Experimental Workflow for Photophysical Characterization

Caption: Workflow for photophysical characterization of D149 dye.

Electron Transfer Processes in a D149-Sensitized Solar Cell

Caption: Key electron transfer steps in a D149-based DSSC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. D149 Dye | indoline dye | CAS# 786643-20-7 | InvivoChem [invivochem.com]
• 7. researchgate.net [researchgate.net]
• 8. Ultrafast photodynamics of the indoline dye D149 adsorbed to porous ZnO in dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 12. Video: UV-Vis Spectroscopy of Dyes - Prep [jove.com]
• 13. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 14. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. static.igem.org [static.igem.org]
• 16. asdlib.org [asdlib.org]
• 17. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 18. researchgate.net [researchgate.net]

Unveiling the Spectroscopic Signature of D149 Dye: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the absorption and emission spectra of the indoline (B122111) dye D149, a molecule of significant interest in the development of dye-sensitized solar cells (DSSCs). Understanding the photophysical properties of D149 is crucial for optimizing its performance in various applications. This document outlines the key spectroscopic parameters, detailed experimental protocols for their measurement, and a visual representation of the analytical workflow.

Core Photophysical Data of D149 Dye

The spectroscopic properties of D149 are highly sensitive to its environment, particularly the polarity of the solvent. The following table summarizes the key quantitative data for the absorption and emission of D149 in various media.

Solvent/Medium	Absorption Maximum (λ_abs) (nm)	Emission Maximum (λ_em) (nm)	Molar Extinction Coefficient (ε) (M⁻¹ cm⁻¹)	Fluorescence Quantum Yield (Φ)
Benzene (B151609)	~525	~580	Not explicitly found in literature	Relative values reported; absolute value not found
Acetonitrile	~525-530	~630	Not explicitly found in literature	Relative values reported; absolute value not found
Methanol (B129727)	~550	~670	Not explicitly found in literature	Significantly lower than in benzene and acetonitrile[1]
General (at 540 nm)	540	Not applicable	68,700	Not applicable
Adsorbed on ZrO₂	Red-shifted with increasing concentration	Shifts to shorter wavelengths with coadsorbent[1]	Not applicable	Dependent on surface concentration and coadsorbent[1]

Note: While an explicit molar extinction coefficient at the absorption maximum in each solvent was not found, a high extinction coefficient is a known characteristic of this dye. The fluorescence quantum yields in solution are reported as relative values, with the emission in methanol being notably weaker, indicating faster non-radiative deactivation pathways in protic solvents.[1]

Experimental Protocols for Spectroscopic Analysis

Accurate determination of the absorption and emission spectra of D149 requires meticulous experimental procedures. The following protocols are synthesized from established methodologies.

UV-Visible Absorption Spectroscopy

This protocol outlines the steps to measure the absorption spectrum of D149 dye in a solvent.

a) Materials and Instrumentation:

• D149 dye

• Spectroscopic grade solvents (e.g., benzene, acetonitrile, methanol)

• Volumetric flasks and pipettes

• Quartz cuvettes with a 1 cm path length

• A dual-beam UV-Visible spectrophotometer (e.g., Varian Cary 5000)

b) Procedure:

• Preparation of Stock Solution: Accurately weigh a small amount of D149 dye and dissolve it in the chosen solvent to prepare a stock solution of a known concentration (e.g., 1 mM).

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations that result in an absorbance maximum between 0.1 and 1.0. A typical concentration for measurement is in the micromolar range.

• Instrument Setup: Turn on the spectrophotometer and allow the lamp to stabilize.

• Baseline Correction: Fill a quartz cuvette with the pure solvent to be used as a blank. Place the cuvette in the reference and sample holders and perform a baseline correction over the desired wavelength range (e.g., 300-800 nm).

• Sample Measurement: Replace the blank in the sample holder with a cuvette containing the D149 dye solution.

• Data Acquisition: Scan the absorbance of the sample over the same wavelength range.

• Data Analysis: Identify the wavelength of maximum absorbance (λ_abs). If the molar extinction coefficient (ε) is to be determined, use the Beer-Lambert law (A = εcl), where A is the absorbance at λ_abs, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Fluorescence Emission Spectroscopy

This protocol describes the measurement of the fluorescence spectrum and the relative quantum yield of D149.

a) Materials and Instrumentation:

• D149 dye solutions of known absorbance (as prepared for UV-Vis spectroscopy)

• Spectroscopic grade solvents

• Fluorescence cuvettes (four-sided polished quartz)

• A spectrofluorometer (e.g., Horiba Jobin Yvon Fluorolog) with automatic correction for instrument sensitivity.

• A reference dye with a known quantum yield for relative quantum yield determination (e.g., Rhodamine 6G in ethanol).

b) Procedure:

• Instrument Setup: Turn on the spectrofluorometer and allow the excitation lamp to stabilize. Set the excitation and emission slit widths to achieve an optimal signal-to-noise ratio.

• Sample Preparation: Use a dilute solution of D149 with an absorbance at the excitation wavelength of less than 0.1 to minimize inner filter effects.

• Measurement of Emission Spectrum:

  • Place the cuvette containing the D149 solution in the sample holder.

  • Set the excitation wavelength to the absorption maximum (λ_abs) determined from the UV-Vis spectrum.

  • Scan the emission spectrum over a wavelength range that covers the expected emission (e.g., 550-800 nm).

  • Identify the wavelength of maximum emission (λ_em).

• Determination of Relative Fluorescence Quantum Yield (Φ):

  • Measure the integrated fluorescence intensity of the D149 solution.

  • Under identical experimental conditions (excitation wavelength, slit widths), measure the absorbance and the integrated fluorescence intensity of a standard dye solution with a known quantum yield (Φ_std).

  • The relative quantum yield of the D149 sample (Φ_sample) can be calculated using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²) where:

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • η is the refractive index of the solvent

Visualizing the Experimental Workflow

The following diagram, generated using the DOT language, illustrates the logical flow of the experimental procedures for the spectroscopic analysis of D149 dye.

Figure 1. Experimental workflow for the spectroscopic analysis of D149 dye.

References

• 1. pubs.acs.org [pubs.acs.org]

Theoretical Modeling of D149 Dye: A DFT and TD-DFT Computational Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the theoretical modeling of the D149 dye, a prominent metal-free organic sensitizer (B1316253) in dye-sensitized solar cells (DSSCs), utilizing Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) calculations. This document outlines the core computational methodologies, presents key quantitative data from various studies, and offers visualizations of the computational workflow and the molecular structure of D149 to facilitate a comprehensive understanding for researchers in materials science and computational chemistry.

Introduction to D149 and Computational Modeling

The D149 dye, an indoline-based organic molecule, has garnered significant attention for its high power conversion efficiencies in DSSCs.[1][2] Its performance is intrinsically linked to its electronic and optical properties, such as its absorption spectrum, frontier molecular orbital (HOMO and LUMO) energy levels, and charge transfer characteristics.[3][4] Computational modeling with DFT and TD-DFT has proven to be an invaluable tool for elucidating these properties at the molecular level, offering insights that can guide the design of new and more efficient dye sensitizers.[5][6]

Theoretical studies on D149 typically focus on optimizing its ground-state geometry, calculating its electronic structure, and simulating its absorption spectra.[7][8] These calculations are crucial for understanding the intramolecular charge transfer (ICT) from the donor to the acceptor part of the molecule upon photoexcitation, a key process for efficient electron injection into the semiconductor's conduction band in a DSSC.[3][4]

Core Computational Methodologies

The accuracy of DFT and TD-DFT calculations for organic dyes like D149 is highly dependent on the choice of computational parameters. The following sections detail the commonly employed experimental protocols.

Ground-State Geometry Optimization

The first step in the theoretical modeling of D149 is the optimization of its molecular geometry in the ground state. This is typically achieved using DFT.

Experimental Protocol:

• Software: Gaussian program package (e.g., Gaussian 03, Gaussian 09, or Gaussian 16) is frequently used for these calculations.[7][9]

• Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a common choice for geometry optimization of organic dyes.[7][8]

• Basis Set: The 6-31G(d) or 6-311++G(d,p) basis sets are often employed to provide a good balance between accuracy and computational cost.[7][8]

• Convergence Criteria: Geometry optimization is performed until a stationary point on the potential energy surface is found, confirmed by the absence of imaginary frequencies in the vibrational analysis.[10]

Calculation of Electronic Properties and Absorption Spectra

Once the ground-state geometry is optimized, TD-DFT is used to calculate the excited-state properties, including the absorption spectrum.

Experimental Protocol:

• Method: TD-DFT is the most common method for calculating the electronic absorption spectra of medium-sized molecules like D149.[8][11]

• Functionals: A range of functionals are used for TD-DFT calculations, as the choice can significantly impact the accuracy of the predicted absorption maxima (λmax). Commonly tested functionals include:

  • B3LYP: Often used but can sometimes underestimate charge-transfer excitation energies.[1]

  • PBE0: A hybrid functional that often provides good agreement with experimental spectra.[5][12]

  • CAM-B3LYP: A long-range corrected functional that is particularly well-suited for charge-transfer excitations.[12][13]

  • MPW1K: Another hybrid functional used for comparison.[12]

• Basis Set: Similar to geometry optimization, basis sets like 6-31G(d) or larger sets with diffuse and polarization functions (e.g., 6-31+G(d,p) or 6-311++G(d,p)) are used.[8][12]

• Solvent Effects: To mimic experimental conditions, solvent effects are incorporated using continuum solvation models like the Polarizable Continuum Model (PCM) or the Conductor-like Polarizable Continuum Model (CPCM).[5][12] Common solvents for D149 studies include acetonitrile, chloroform, ethanol, methanol, and THF.[12]

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from various DFT and TD-DFT studies on the D149 dye.

Table 1: Calculated Maximum Absorption Wavelengths (λmax) of D149 in Different Solvents with Various Functionals.

Functional	Basis Set	Solvent	Calculated λmax (nm)	Experimental λmax (nm)
B3LYP	6-31+G(d,p)	Acetonitrile	525	528
PBE0	6-31+G(d,p)	Acetonitrile	508	528
CAM-B3LYP	6-31+G(d,p)	Acetonitrile	468	528
MPW1K	6-31+G(d,p)	Acetonitrile	463	528
B3LYP	6-31+G(d,p)	Chloroform	529	535
PBE0	6-31+G(d,p)	Chloroform	512	535
B3LYP	6-31+G(d,p)	Ethanol	523	525
PBE0	6-31+G(d,p)	Ethanol	506	525
B3LYP	6-31+G(d,p)	Methanol	522	524
PBE0	6-31+G(d,p)	Methanol	505	524
B3LYP	6-31+G(d,p)	THF	529	531
PBE0	6-31+G(d,p)	THF	512	531

Data compiled from a study by Zhang et al.[12]

Table 2: Calculated HOMO and LUMO Energy Levels of D149.

Functional	Basis Set	Medium	HOMO (eV)	LUMO (eV)	Energy Gap (eV)
B3LYP	6-31G(d)	Gas Phase	-4.901	-2.873	2.028
B3LYP	6-31G(d)	Methanol	-4.90	-2.87	2.03

Data from a study by Zhang et al.[7]

Visualizations

The following diagrams illustrate the computational workflow for modeling D149 and its molecular structure.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A TD-DFT investigation of ground and excited state properties in indoline dyes used for dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of high-performance organic dyes for dye-sensitized solar cell: a DFT/TDDFT study [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. A density functional theory study of a series of symmetric dibenzylideneacetone analogues as potential chemical UV-filters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benchmarking Density Functional Approximations for Excited-State Properties of Fluorescent Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) [scirp.org]
• 11. researchgate.net [researchgate.net]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Purification of D149 Dye

For Researchers, Scientists, and Drug Development Professionals

Introduction

D149 dye, also known as MK-2, is a metal-free indoline (B122111) dye that has garnered significant attention as a high-extinction-coefficient organic sensitizer (B1316253) for dye-sensitized solar cells (DSSCs).[1][2] Its molecular structure, featuring a donor-π-acceptor (D-π-A) framework, enables efficient light harvesting and electron injection, leading to high power conversion efficiencies in DSSCs.[2] This technical guide provides a detailed overview of the multi-step synthesis and purification methods for D149, compiled from established literature. The protocols are presented to assist researchers in the replication and potential modification of this important organic dye.

Synthesis of D149 Dye

The synthesis of D149 is a multi-step process that involves the preparation of a key aldehyde intermediate followed by a final condensation reaction. The overall synthetic pathway is outlined below.

Synthesis of the Aldehyde Precursor

The synthesis of the aldehyde precursor for D149 involves several key steps, starting from commercially available materials.

Experimental Protocol: Synthesis of the Aldehyde Precursor

• Synthesis of the Indoline Donor Moiety: This typically involves the construction of the indoline core structure functionalized with appropriate alkyl chains.

• Synthesis of the Thiophene-based π-Bridge: This part of the molecule is synthesized separately and often involves functionalization of a thiophene (B33073) ring.

• Coupling of the Donor and π-Bridge: The indoline donor and the thiophene bridge are coupled together, often through a Suzuki or similar cross-coupling reaction.

• Formylation: A formyl group (-CHO) is introduced onto the thiophene ring to yield the final aldehyde precursor. This is commonly achieved through a Vilsmeier-Haack reaction.

Final Synthesis Step: Knoevenagel Condensation

The final step in the synthesis of D149 is a Knoevenagel condensation between the aldehyde precursor and cyanoacetic acid.

Experimental Protocol: Synthesis of D149 Dye

A mixture of the aldehyde precursor and cyanoacetic acid in a suitable solvent system is refluxed in the presence of a basic catalyst, such as piperidine. The reaction progress is monitored by thin-layer chromatography (TLC). After completion, the reaction mixture is cooled, and the product is isolated through extraction and subsequent purification.

Purification of D149 Dye

The purification of D149 is crucial to achieve high-purity material suitable for optoelectronic applications. The primary methods employed are column chromatography and recrystallization.

Column Chromatography

Column chromatography is a widely used technique for the purification of organic compounds. For D149, silica (B1680970) gel is a common stationary phase.

Experimental Protocol: Column Chromatography of D149 Dye

• Column Preparation: A glass column is packed with silica gel as a slurry in a non-polar solvent (e.g., hexane (B92381) or a hexane/ethyl acetate (B1210297) mixture).

• Sample Loading: The crude D149 dye is dissolved in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent) and loaded onto the top of the silica gel column.

• Elution: The dye is eluted from the column using a solvent system of appropriate polarity. The polarity of the eluent is gradually increased to facilitate the separation of the desired product from impurities. A common eluent system is a gradient of ethyl acetate in hexane.

• Fraction Collection: The eluate is collected in fractions, and each fraction is analyzed by TLC to identify the fractions containing the pure D149 dye.

• Solvent Removal: The solvent from the combined pure fractions is removed under reduced pressure to yield the purified D149 dye.

Recrystallization

Recrystallization is a technique used to purify solid compounds based on their differential solubility in a particular solvent or solvent mixture at different temperatures.

Experimental Protocol: Recrystallization of D149 Dye

• Solvent Selection: A suitable solvent or solvent system is chosen in which the D149 dye is sparingly soluble at room temperature but highly soluble at an elevated temperature. Common solvent systems for recrystallization of organic dyes include mixtures of a good solvent (e.g., dichloromethane, chloroform, or ethyl acetate) and a poor solvent (e.g., hexane, heptane, or ethanol).

• Dissolution: The crude D149 dye is dissolved in a minimal amount of the hot solvent or solvent mixture.

• Cooling and Crystallization: The hot, saturated solution is allowed to cool slowly to room temperature, and then further cooled in an ice bath to induce crystallization of the pure D149 dye.

• Isolation of Crystals: The crystals are collected by vacuum filtration.

• Washing and Drying: The collected crystals are washed with a small amount of the cold recrystallization solvent to remove any adhering impurities and then dried under vacuum.

Quantitative Data

The following table summarizes the key quantitative data associated with the D149 dye.

Parameter	Value	Reference
Molecular Weight	741.94 g/mol	[1]
Formula	C42H35N3O4S3	[1]
Appearance	Light brown to black solid	[1]
Extinction Coefficient	68,700 M⁻¹cm⁻¹ at 540 nm	[1]
Solubility (in DMSO)	~1 mg/mL (requires sonication)	[1]
Solubility (in Water)	< 0.1 mg/mL (insoluble)	[1]

Characterization Data

The identity and purity of the synthesized D149 dye are confirmed through various analytical techniques.

Technique	Observed Data	Reference
¹H NMR (in DMSO-d₆)	A large number of unresolved aromatic and olefinic signals between 7.0 and 7.5 ppm.	[2]
UV-Vis Absorption (in solution)	Major absorption band centered around 525–550 nm.	[2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key processes involved in the synthesis and purification of D149 dye.

Caption: A flowchart illustrating the multi-step synthesis of D149 dye.

Caption: A flowchart outlining the purification process for D149 dye.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]

Unveiling the Optical Properties of D149 Indoline Dye: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molar extinction coefficient of the D149 indoline (B122111) dye, a prominent sensitizer (B1316253) in dye-sensitized solar cells (DSSCs). This document details the quantitative optical properties, experimental protocols for their determination, and the operational workflow of DSSCs, the primary application for this class of dyes.

Core Data Presentation: Molar Extinction Coefficient of D149

The molar extinction coefficient (ε), a measure of how strongly a substance absorbs light at a particular wavelength, is a critical parameter for photosensitizers. For the D149 indoline dye, this value is significantly high, contributing to its efficiency in light harvesting.

Parameter	Value	Wavelength (λmax)	Solvent
Molar Extinction Coefficient (ε)	68,700 M⁻¹ cm⁻¹	526 nm	tert-butyl alcohol/acetonitrile (1/1 v/v)

Note: The molar extinction coefficient of indoline dyes can be influenced by the solvent environment due to solvatochromic effects. The value presented is a commonly cited figure under specific solvent conditions.

Experimental Protocols

Determining the Molar Extinction Coefficient of D149 Dye

This protocol outlines the determination of the molar extinction coefficient of D149 dye using UV-Vis spectrophotometry, based on the Beer-Lambert law (A = εcl).

Materials and Equipment:

• D149 indoline dye powder

• High-purity solvent (e.g., a 1:1 volume mixture of tert-butyl alcohol and acetonitrile)

• Analytical balance

• Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Micropipettes

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Preparation of a Stock Solution:

  • Accurately weigh a precise amount of D149 dye powder using an analytical balance.

  • Dissolve the weighed dye in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of a specific molar concentration. For example, a 0.3 mM stock solution can be prepared.[1]

• Preparation of Serial Dilutions:

  • Perform a series of dilutions from the stock solution to create a set of standard solutions with decreasing, known concentrations. Use volumetric flasks and micropipettes to ensure accuracy.

• UV-Vis Spectrophotometer Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Set the wavelength range to scan, typically from 300 nm to 700 nm, to identify the wavelength of maximum absorbance (λmax).

  • Use a quartz cuvette filled with the pure solvent as a blank to calibrate the spectrophotometer to zero absorbance.

• Absorbance Measurements:

  • Measure the absorbance of each standard solution at the determined λmax. Ensure the cuvette is clean and properly placed in the spectrophotometer for each measurement.

• Data Analysis:

  • Plot a graph of absorbance (A) on the y-axis versus concentration (c) on the x-axis.

  • According to the Beer-Lambert law, this plot should yield a straight line passing through the origin.

  • Perform a linear regression analysis on the data points to obtain the equation of the line (y = mx + c, where c should be close to zero).

  • The slope of the line (m) represents the product of the molar extinction coefficient (ε) and the path length (l). Since the path length of the cuvette is 1 cm, the slope is equal to the molar extinction coefficient (ε).

Mandatory Visualization: Dye-Sensitized Solar Cell (DSSC) Workflow

The primary application of D149 dye is as a photosensitizer in Dye-Sensitized Solar Cells (DSSCs). The following diagram illustrates the key steps in the fabrication and operation of a D149-based DSSC.

Caption: Workflow for the fabrication and operation of a D149 dye-sensitized solar cell.

Signaling Pathway: Electron Transfer in a D149-Sensitized Solar Cell

The operational principle of a DSSC relies on a cascade of electron transfer events, initiated by the photoexcitation of the dye. The following diagram illustrates this signaling pathway.

Caption: Electron transfer pathway in a D149 dye-sensitized solar cell.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]

An In-Depth Technical Guide to the Electron Injection Mechanism of D149 Dye on TiO₂

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electron injection mechanism of the indoline (B122111) dye D149 on titanium dioxide (TiO₂) surfaces, a critical process in the functioning of dye-sensitized solar cells (DSSCs). This document synthesizes key quantitative data, details common experimental protocols, and visualizes the underlying processes to facilitate a deeper understanding for researchers and professionals in the field.

Introduction to D149 and its Role in Dye-Sensitized Solar Cells

The organic, metal-free indoline dye, D149, is a prominent sensitizer (B1316253) in the field of DSSCs due to its high molar extinction coefficient and broad absorption spectrum. The fundamental principle of a DSSC relies on the efficient injection of an electron from the photoexcited dye molecule into the conduction band of a wide-bandgap semiconductor, typically TiO₂. The subsequent regeneration of the dye and charge transport through the semiconductor and electrolyte complete the photovoltaic circuit. The kinetics and efficiency of this initial electron injection step are paramount to the overall power conversion efficiency of the solar cell.

The Electron Injection Mechanism: A Step-by-Step Analysis

The electron injection from a photoexcited D149 dye molecule into the TiO₂ conduction band is an ultrafast process. Upon absorption of a photon, the D149 dye transitions from its highest occupied molecular orbital (HOMO) to its lowest unoccupied molecular orbital (LUMO). For efficient electron injection to occur, the LUMO level of the dye must be energetically higher than the conduction band edge of the TiO₂. This energetic driving force facilitates the transfer of the electron from the dye to the semiconductor.

Studies have shown that the electron injection from D149 into TiO₂ is a multi-phasic process, often characterized by multiple time constants. An initial, very rapid injection can occur on the femtosecond timescale, followed by slower components in the picosecond range. This multi-exponential behavior is often attributed to the heterogeneous nature of the dye's adsorption onto the TiO₂ surface and the complex electronic coupling between the dye molecules and the semiconductor.

Quantitative Data on Electron Injection Dynamics

The following tables summarize key quantitative data reported in the literature for the D149/TiO₂ system.

Table 1: Electron Injection Time Constants for D149 on TiO₂

Time Constant (τ₁)	Time Constant (τ₂)	Experimental Technique	Reference
~374 fs	1.01 ps, 74.65 ps	Femtosecond Transient Absorption Spectroscopy	[1]
< 120 ps	-	Time-Resolved Fluorescence	[2]
Biphasic: <150 fs and 1.2 ps	-	Sub-picosecond Transient Absorption	[3]

Table 2: Photophysical and Photovoltaic Properties of D149

Property	Value	Units	Conditions/Notes	Reference
HOMO Energy Level	-5.1 to -5.3	eV	Estimated from electrochemical measurements
LUMO Energy Level	-3.1 to -3.3	eV	Estimated from electrochemical and optical data
TiO₂ Conduction Band Edge	~ -4.0	eV	In standard electrolyte
Electron Injection Efficiency	> 80%	%	Wavelength-independent for similar dyes on TiO₂	[4]
Power Conversion Efficiency (η)	up to 5.8%	%	On rutile TiO₂

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline the typical experimental protocols used to investigate the electron injection mechanism of D149 on TiO₂.

Transient Absorption Spectroscopy (TAS)

Transient absorption spectroscopy is a powerful pump-probe technique used to study the dynamics of photoexcited states.

Methodology:

• Sample Preparation: A thin, transparent film of mesoporous TiO₂ is prepared on a conductive glass substrate (e.g., FTO glass). The film is then sensitized by immersing it in a solution of D149 dye.

• Excitation (Pump): A short laser pulse (femtosecond to picosecond duration) at a wavelength within the absorption band of D149 is used to excite the dye molecules.

• Probing: A second, broadband, and time-delayed laser pulse (the probe) is passed through the sample.

• Detection: The change in the absorbance of the probe light is measured as a function of the time delay between the pump and probe pulses. The appearance of a signal corresponding to the oxidized dye cation and the injected electron in the TiO₂ conduction band provides direct information about the electron injection process.

• Data Analysis: The kinetic traces at specific wavelengths are fitted to multi-exponential decay models to extract the time constants of the electron injection.

Time-Resolved Fluorescence Spectroscopy (TRFS)

Time-resolved fluorescence spectroscopy monitors the decay of the dye's fluorescence, which is quenched by the electron injection process.

Methodology:

• Sample Preparation: Similar to TAS, a D149-sensitized TiO₂ film is prepared. A non-injecting substrate like ZrO₂ is often used as a reference to measure the intrinsic fluorescence lifetime of the dye.[2]

• Excitation: A pulsed laser or a light-emitting diode (LED) excites the D149 dye.

• Detection: The emitted fluorescence is detected by a high-speed photodetector (e.g., a streak camera or a time-correlated single photon counting system).[5]

• Data Analysis: The fluorescence decay profile of D149 on TiO₂ is compared to that on the ZrO₂ reference. The quenching of the fluorescence on TiO₂ is attributed to electron injection, and the decay kinetics are analyzed to determine the injection rates.

Photovoltaic Characterization

The overall performance of a DSSC sensitized with D149 is evaluated by measuring its current-voltage (I-V) characteristics under simulated sunlight.

Methodology:

• Device Assembly: A complete DSSC is assembled using the D149-sensitized TiO₂ photoanode, a counter electrode (typically platinum-coated), and an electrolyte containing a redox couple (e.g., I⁻/I₃⁻).

• Illumination: The cell is illuminated with a solar simulator, typically at an intensity of 100 mW/cm² (AM 1.5G).

• I-V Measurement: The voltage across the cell is varied, and the corresponding current is measured to generate an I-V curve.

• Parameter Extraction: Key photovoltaic parameters are extracted from the I-V curve, including the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (η).

Visualizing the Mechanism and Workflow

Graphical representations are invaluable for understanding complex processes. The following diagrams, generated using the DOT language, illustrate the electron injection pathway and a typical experimental workflow.

Caption: Energy level diagram illustrating the electron injection and regeneration processes in a D149-sensitized solar cell.

References

• 1. asianjournalofphysics.com [asianjournalofphysics.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. picoquant.com [picoquant.com]

D149 Dye as a Metal-Free Organic Sensitizer for Dye-Sensitized Solar Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the D149 dye, a prominent metal-free organic sensitizer (B1316253) used in Dye-Sensitized Solar Cells (DSSCs). This document consolidates key information on its chemical and photophysical properties, performance in DSSCs, and detailed experimental protocols for cell fabrication and characterization, aiming to serve as a valuable resource for researchers in the field of solar energy.

Introduction

Dye-sensitized solar cells (DSSCs) have emerged as a promising low-cost alternative to conventional silicon-based solar cells.[1] At the heart of a DSSC is the sensitizer, a dye molecule responsible for light absorption and subsequent electron injection into a wide-bandgap semiconductor.[2] While ruthenium-based complexes have historically dominated the field, metal-free organic dyes have garnered significant attention due to their high molar extinction coefficients, low cost, and tunable properties.[3]

D149, an indoline-based dye, is one of the most successful metal-free organic sensitizers developed to date, demonstrating high power conversion efficiencies.[1][3] Its molecular structure, featuring a donor-π-acceptor (D-π-A) architecture, facilitates efficient charge separation and injection.[1] This guide delves into the technical details of D149, providing a foundational understanding for its application in DSSCs.

Chemical and Physical Properties

D149, also known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid, is a complex organic molecule with the chemical formula C42H35N3O4S3.[4][5]

Table 1: General Properties of D149 Dye

Property	Value	Reference(s)
Molecular Formula	C42H35N3O4S3	[4][5]
Molecular Weight	741.94 g/mol	[5][6]
CAS Number	786643-20-7	[5][6]
Appearance	Solid	[6]
Melting Point	284-289 °C	[5]

Photophysical and Electrochemical Properties

The efficiency of a DSSC is intrinsically linked to the photophysical and electrochemical properties of the sensitizer. These properties dictate the dye's ability to absorb light, inject electrons into the semiconductor's conduction band, and be regenerated by the electrolyte.

Table 2: Photophysical and Electrochemical Data for D149 Dye

Property	Value	Conditions	Reference(s)
Absorption Maximum (λmax)	525-550 nm	In various solvents (benzene, acetonitrile, methanol)	[1][3]
531 nm	Not specified	[5]
530 nm	Not specified	[7]
Molar Extinction Coefficient	High (specific value not consistently reported)	[1][3]
Excited State Lifetime	100–720 ps	In different solvents	[1][3]
< 120 ps	Adsorbed on a surface	[1][3]
> 2 ns	In polymer matrices and on ZrO2	[1][3]
HOMO Energy Level	Must be more positive than the redox potential of the electrolyte	For efficient dye regeneration	[8]
LUMO Energy Level	Must be more negative than the conduction band of the semiconductor	For efficient electron injection	[8]

The absorption spectrum of D149 shows a major band in the visible region, which is attributed to an intense charge-transfer transition.[1][3] The Highest Occupied Molecular Orbital (HOMO) is delocalized over the indoline (B122111) donor unit, while the Lowest Unoccupied Molecular Orbital (LUMO) is localized around the cyanoacrylic acid acceptor and anchoring group.[1] This spatial separation of the frontier orbitals is crucial for efficient charge injection.

Performance in Dye-Sensitized Solar Cells

D149 has consistently demonstrated high power conversion efficiencies (PCE) in DSSCs, making it a benchmark for metal-free organic sensitizers.[1][3] The performance of a DSSC is characterized by four key parameters: short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and PCE (η).

Table 3: Photovoltaic Performance of DSSCs Sensitized with D149 Dye

Electrolyte	Jsc (mA/cm²)	Voc (V)	FF	η (%)	Co-adsorbent	Reference(s)
Ionic-liquid based	-	-	-	9.03	-	[8]
Acetonitrile-based	-	-	-	6.67	-	[8]
Not specified	-	-	-	9.0	-	[1][3]
Not specified	-	0.68	0.67	7.42	CDCA	[9]

The addition of a co-adsorbent like chenodeoxycholic acid (CDCA) is often employed to prevent dye aggregation on the semiconductor surface, which can otherwise lead to reduced electron injection efficiency and lower overall performance.[1][9]

Experimental Protocols

This section provides a general overview of the experimental procedures for fabricating and characterizing DSSCs using the D149 dye. These protocols are synthesized from various sources and represent a standard approach in the field.

Synthesis of D149 Dye

Caption: Generalized synthetic pathway for indoline dyes like D149.

Fabrication of D149-Sensitized Solar Cells

The fabrication of a DSSC involves the assembly of a photoanode, a counter electrode, and an electrolyte.

Workflow for DSSC Fabrication:

Caption: Step-by-step workflow for the fabrication of a D149-sensitized solar cell.

Detailed Steps:

• Photoanode Preparation:

  • Clean a transparent conducting oxide (TCO) glass substrate (e.g., FTO glass) by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol.[11]

  • Deposit a nanocrystalline TiO2 paste onto the TCO glass using a technique like doctor blading or screen printing to create a mesoporous film.[12]

  • Sinter the TiO2 film at high temperatures (e.g., 450-500 °C) to ensure good electrical contact between the nanoparticles and adhesion to the substrate.[13]

  • After cooling to about 80-100 °C, immerse the TiO2 electrode in a solution of D149 dye (typically 0.3-0.5 mM in a solvent mixture like acetonitrile/tert-butanol) for several hours to overnight to allow for dye adsorption.[6] A co-adsorbent like CDCA may be added to the dye solution.[9]

• Counter Electrode Preparation:

  • Deposit a thin layer of a catalyst, typically platinum, onto another TCO glass substrate. This can be done by drop-casting a solution of H2PtCl6 and subsequent heating.[6][12]

• Cell Assembly:

  • Assemble the dye-sensitized photoanode and the platinum-coated counter electrode in a sandwich-like configuration, separated by a thin polymer spacer (e.g., Surlyn).[6]

  • Introduce the electrolyte, commonly containing an iodide/triiodide (I-/I3-) redox couple in an organic solvent, into the space between the electrodes through pre-drilled holes in the counter electrode.[14]

  • Seal the holes to prevent electrolyte leakage.[11]

Characterization of D149 DSSCs

The performance of the fabricated DSSCs is evaluated through various characterization techniques.

Characterization Workflow:

Caption: Common techniques used for the characterization of dye-sensitized solar cells.

Key Characterization Techniques:

• Current Density-Voltage (J-V) Measurement: This is the primary method to determine the key performance parameters of the solar cell. The cell is illuminated by a solar simulator (e.g., AM 1.5G, 100 mW/cm²) while the voltage is swept and the corresponding current is measured.[15]

• Incident Photon-to-Current Conversion Efficiency (IPCE): Also known as quantum efficiency, IPCE measures the ratio of collected electrons to incident photons at a specific wavelength. This provides insight into the light-harvesting efficiency of the dye and the charge collection efficiency of the cell across the solar spectrum.

• Electrochemical Impedance Spectroscopy (EIS): EIS is a powerful technique used to study the internal charge transfer processes occurring at the different interfaces within the DSSC, such as the TiO2/dye/electrolyte and electrolyte/counter electrode interfaces.[16]

Signaling Pathway: The DSSC Working Principle

The operation of a D149-sensitized solar cell involves a series of interconnected steps that convert light energy into electrical energy.

Caption: The electron transfer and regeneration cycle in a D149-based DSSC.

Description of the Process:

• Light Absorption: The D149 dye absorbs incident photons, promoting an electron from its HOMO to its LUMO, creating an excited state (D149*).

• Electron Injection: The excited electron is rapidly injected from the LUMO of the D149* into the conduction band of the TiO2 semiconductor. This leaves the dye in an oxidized state (D149+).[1][17]

• Electron Transport: The injected electrons percolate through the mesoporous TiO2 network to the TCO substrate (photoanode) and then flow to the external circuit, generating an electric current.

• Dye Regeneration: The oxidized dye (D149+) accepts an electron from the iodide (I-) ions in the electrolyte, regenerating the ground state D149. The iodide is, in turn, oxidized to triiodide (I3-).[14]

• Electrolyte Regeneration: The triiodide (I3-) diffuses to the counter electrode, where it is reduced back to iodide (I-) by the electrons that have traveled through the external circuit. This completes the cycle.

Conclusion

The D149 dye stands as a testament to the potential of metal-free organic sensitizers in advancing DSSC technology. Its high molar absorptivity, suitable energy levels, and demonstrated high power conversion efficiencies make it an excellent candidate for both fundamental research and practical applications. This guide has provided a comprehensive overview of its properties, performance, and the experimental protocols necessary for its implementation in DSSCs. Further research into novel molecular designs based on the D149 scaffold and optimization of device fabrication protocols will continue to push the boundaries of solar energy conversion.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. D149;Indoline dye D149 | C42H35N3O4S3 | CID 71433733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. D149 Dye 98 HPLC 786643-20-7 [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. researchgate.net [researchgate.net]
• 10. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 11. researchgate.net [researchgate.net]
• 12. www3.nd.edu [www3.nd.edu]
• 13. Fabrication and Characterization of Co-Sensitized Dye Solar Cells Using Energy Transfer from Spiropyran Derivatives to SQ2 Dye - PMC [pmc.ncbi.nlm.nih.gov]
• 14. jurnal.peneliti.net [jurnal.peneliti.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]

The Pivotal Role of the Indoline Donor in D149 Dye for High-Efficiency Solar Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The D149 dye, a metal-free organic sensitizer, has garnered significant attention in the field of dye-sensitized solar cells (DSSCs) due to its impressive power conversion efficiencies.[1][2] At the heart of its performance lies a meticulously designed molecular architecture, with the indoline (B122111) moiety serving as a potent electron donor. This technical guide delves into the critical role of the indoline donor in the functionality of the D149 dye, providing a comprehensive overview of its influence on the dye's photophysical and electrochemical properties, and ultimately, its performance in DSSCs. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying processes to facilitate a deeper understanding for researchers in the field.

The Donor-Acceptor Architecture of D149

D149 is structured as a donor-π-acceptor (D-π-A) molecule.[3] The central indoline group, a bicyclic aromatic amine, functions as the primary electron donor.[2][4] This donor unit is connected via a conjugated π-bridge to an acceptor and anchoring group, typically a cyanoacrylic acid or a rhodanine (B49660) derivative.[2][4] This arrangement facilitates efficient intramolecular charge transfer upon photoexcitation. The highest occupied molecular orbital (HOMO) of D149 is predominantly localized on the electron-rich indoline donor, while the lowest unoccupied molecular orbital (LUMO) is situated on the acceptor and anchoring group.[2][5] This spatial separation of the frontier molecular orbitals is fundamental to the dye's function in a DSSC.

Core Functions of the Indoline Donor

The indoline donor is instrumental in several key processes that govern the efficiency of D149 in a DSSC:

• Light Harvesting: The indoline moiety, with its extended π-system, significantly contributes to the dye's high molar extinction coefficient, enabling efficient absorption of incident solar radiation.[6] Modifications to the indoline donor, such as the introduction of additional aromatic or alkyl groups, can further modulate the absorption spectrum, potentially leading to broader light-harvesting capabilities.[1][7]

• Electron Donation and Injection: Upon absorbing a photon, an electron is promoted from the HOMO (localized on the indoline donor) to the LUMO. This excited electron is then rapidly injected into the conduction band of a semiconductor material, typically titanium dioxide (TiO₂) or zinc oxide (ZnO), to which the dye is anchored.[8][9] The electron-donating strength of the indoline group directly influences the driving force for this crucial electron injection process.

• Dye Regeneration: After electron injection, the oxidized D149 molecule must be regenerated by a redox mediator in the electrolyte (e.g., I⁻/I₃⁻) to complete the photovoltaic cycle. The energy level of the HOMO, largely determined by the indoline donor, must be appropriately positioned relative to the redox potential of the electrolyte to ensure efficient regeneration.

• Suppression of Charge Recombination: The molecular structure of the indoline donor can also play a role in preventing undesirable charge recombination, where the injected electron in the semiconductor recombines with the oxidized dye or the electrolyte. Bulky substituents on the indoline moiety can create a steric barrier that hinders these back-electron transfer processes, thereby improving the overall cell efficiency.[7]

Quantitative Impact of Indoline Donor Modifications

The performance of indoline-based dyes is highly sensitive to structural modifications of the donor unit. The following tables summarize key performance parameters from comparative studies of D149 and related dyes with altered indoline donors.

Dye	Indoline Donor Modification	λmax (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	HOMO (eV)	LUMO (eV)	Power Conversion Efficiency (PCE) (%)	Reference(s)
D149	Standard Diphenylethenyl Indoline	525-560	68,700	-5.49	-2.87	9.0	[2][5][6][10]
D205	Octyl chain on terminal rhodanine	526	68,700	-	-	9.5	[6]
XW29	Methylphenyl-substituted indoline	-	-	-	-	10.14	[7]
XW31	Dialkylfluorene-substituted indoline	-	-	-	-	10.46	[7]
AS2	Aniline-SQ-Indoline-CO₂H	535	1.61 x 10⁵	1.03 (vs NHE)	-1.24 (vs NHE)	6.34	[4][11]
AS5	Aniline-SQ-Indoline-CO₂H (with CDCA)	-	-	1.05 (vs NHE)	-1.27 (vs NHE)	8.01	[4][11]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of dye performance. Below are generalized protocols for key experiments used to characterize the role of the indoline donor in D149.

Fabrication and Characterization of D149-based Dye-Sensitized Solar Cells

• Preparation of TiO₂ Photoanode:

  • Clean fluorine-doped tin oxide (FTO) glass substrates by sonication in a sequence of detergent, deionized water, acetone, and isopropanol.

  • Deposit a compact blocking layer of TiO₂ on the FTO glass by spray pyrolysis or spin coating.

  • Deposit a mesoporous TiO₂ layer (nanoparticle paste) using the doctor-blade technique.

  • Sinter the TiO₂-coated FTO glass at high temperatures (e.g., 450-500 °C) to ensure good particle necking and remove organic binders.[12][13]

  • Optionally, treat the sintered film with a TiCl₄ solution to improve electron transport.[12]

• Dye Sensitization:

  • Immerse the cooled TiO₂ photoanode into a solution of D149 dye (typically 0.3-0.5 mM in a solvent mixture like acetonitrile/tert-butanol 1:1 v/v) for a specific duration (e.g., 12-24 hours) at room temperature.[12]

  • After sensitization, rinse the photoanode with the solvent to remove non-adsorbed dye molecules and dry it.

• Cell Assembly:

  • Prepare a counter electrode by depositing a thin layer of a catalyst, such as platinum, on another FTO glass substrate.[12]

  • Assemble the dye-sensitized photoanode and the counter electrode in a sandwich-type configuration, separated by a thin thermoplastic spacer (e.g., Surlyn).

  • Introduce the electrolyte solution (e.g., containing an I⁻/I₃⁻ redox couple in an organic solvent) into the gap between the electrodes through pre-drilled holes in the counter electrode.

  • Seal the holes to prevent electrolyte leakage.

• Photovoltaic Characterization:

  • Measure the current density-voltage (J-V) characteristics of the assembled DSSC under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²).[14]

  • From the J-V curve, determine the key photovoltaic parameters: short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE).

Transient Absorption Spectroscopy (TAS)

• Sample Preparation: Prepare a thin film of D149 adsorbed onto a transparent, high-bandgap semiconductor substrate like TiO₂ or ZrO₂.

• Experimental Setup: Utilize a pump-probe TAS setup. A femtosecond laser system generates both the pump and probe pulses.[15][16][17] The pump pulse excites the dye molecules, and the subsequent changes in absorption are monitored by the time-delayed probe pulse.

• Data Acquisition: Record the differential absorption spectra (ΔA) as a function of the delay time between the pump and probe pulses. This reveals the dynamics of excited-state decay, electron injection, and dye regeneration.[18][19] For D149 on ZnO, an ultrafast electron injection component of approximately 150 fs has been observed.[8][9]

• Data Analysis: Analyze the kinetic traces at specific wavelengths to extract time constants for the various photophysical processes.

Cyclic Voltammetry (CV)

• Electrochemical Cell Setup: Use a three-electrode cell containing a working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl or SCE).[20][21][22]

• Solution Preparation: Prepare a solution of the D149 dye in a suitable solvent containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) perchlorate (B79767) in acetonitrile).

• Measurement: Scan the potential of the working electrode linearly with time and record the resulting current. The resulting voltammogram will show oxidation and reduction peaks corresponding to the HOMO and LUMO energy levels of the dye, respectively.

• Data Analysis: From the onset potentials of the oxidation and reduction peaks, estimate the HOMO and LUMO energy levels of the D149 dye.

Visualizing the Role of the Indoline Donor

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the function of the indoline donor in D149.

Caption: Electron transfer pathway in a D149-sensitized solar cell.

Caption: Workflow for the fabrication and characterization of a D149-based DSSC.

Conclusion

The indoline donor is a cornerstone of the high performance of the D149 dye in dye-sensitized solar cells. Its fundamental roles in light harvesting, electron donation, and the prevention of charge recombination are critical to achieving high power conversion efficiencies. A thorough understanding of the structure-property relationships of the indoline donor, facilitated by detailed experimental characterization and computational modeling, is paramount for the rational design of next-generation organic sensitizers for solar energy conversion. The data and protocols presented in this guide offer a valuable resource for researchers dedicated to advancing the field of organic photovoltaics.

References

• 1. Structural features of indoline donors in D–A-π-A type organic sensitizers for dye-sensitized solar cells - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Porphyrin sensitizers with modified indoline donors for dye-sensitized solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Ultrafast photodynamics of the indoline dye D149 adsorbed to porous ZnO in dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Effect of Position of Donor Units and Alkyl Groups on Dye-Sensitized Solar Cell Device Performance: Indoline–Aniline Donor-Based Visible Light Active Unsymmetrical Squaraine Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. files.core.ac.uk [files.core.ac.uk]
• 13. jmaterenvironsci.com [jmaterenvironsci.com]
• 14. chalcogen.ro [chalcogen.ro]
• 15. nathan.instras.com [nathan.instras.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Dynamics of efficient electron–hole separation in TiO2 nanoparticles revealed by femtosecond transient absorption spectroscopy under the weak-excitation condition - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. asdlib.org [asdlib.org]
• 22. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

In-Depth Technical Guide to D149 Dye (CAS Number: 786643-20-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

D149 dye, also known as Indoline (B122111) dye D149, is a metal-free organic sensitizer (B1316253) that has garnered significant attention in the field of renewable energy, particularly for its application in dye-sensitized solar cells (DSSCs).[1][2][3] Its chemical name is 5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3-3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid.[2][4] This guide provides a comprehensive overview of the core properties of D149 dye, including its chemical, physical, photophysical, and electrochemical characteristics, along with detailed experimental protocols for its application and characterization.

Chemical and Physical Properties

D149 is a complex organic molecule with an empirical formula of C₄₂H₃₅N₃O₄S₃ and a molecular weight of 741.94 g/mol .[2] It typically appears as a solid.[2] The dye is known for its high molar extinction coefficient, which contributes to its excellent light-harvesting capabilities in DSSCs.[3]

Quantitative Data

The following tables summarize the key quantitative properties of the D149 dye.

Table 1: Molecular and Physical Properties of D149 Dye

Property	Value	Reference
CAS Number	786643-20-7	[2]
Molecular Formula	C₄₂H₃₅N₃O₄S₃	[2]
Molecular Weight	741.94 g/mol	[2]
Appearance	Solid	[2]
Melting Point	284-289 °C	[2]
Solubility	Soluble in DMSO	[5][6]

Table 2: Photophysical Properties of D149 Dye

Property	Value	Conditions	Reference
Absorption Maximum (λmax)	531 nm	[2]
525-550 nm	In various solvents	[1]
530 nm	[7]
540 nm	[3]
Molar Extinction Coefficient (ε)	68,700 M⁻¹cm⁻¹	at 540 nm	[3]
24,190 M⁻¹cm⁻¹	[8]
Fluorescence Lifetime (τ)	100–720 ps	In different solvents	[1]
< 120 ps	Adsorbed on a surface	[1]
310 ps	In benzene	[1]
40 ± 10 ps (54%), 630 ± 60 ps (46%)	In toluene	[1]

Table 3: Electrochemical Properties of D149 Dye

Property	Value	Conditions	Reference
HOMO Energy Level	Varies with conditions
LUMO Energy Level	Varies with conditions
Redox Potential	Varies with conditions

Experimental Protocols

Synthesis and Purification

A detailed, publicly available, step-by-step synthesis protocol for D149 dye is not readily found in the scientific literature, as it is a commercially available dye. However, based on the synthesis of similar indoline dyes, a plausible synthetic route would involve a multi-step process.

General Synthetic Strategy: The synthesis would likely begin with the construction of the indoline core structure, followed by the introduction of the triphenylamine (B166846) donor group and the rhodanine-3-acetic acid acceptor group through a series of condensation and coupling reactions.

Purification: Purification of the final product is crucial for optimal performance. A general protocol for purifying indoline dyes involves the following steps:

• Column Chromatography: The crude product is typically purified by column chromatography on silica (B1680970) gel. A gradient elution system, often using a mixture of a non-polar solvent (like hexane (B92381) or toluene) and a more polar solvent (like ethyl acetate (B1210297) or dichloromethane), is employed to separate the desired product from impurities.

• Recrystallization: Further purification can be achieved by recrystallization from a suitable solvent or solvent mixture. This process involves dissolving the dye in a minimum amount of a hot solvent in which it has high solubility and then allowing it to cool slowly, causing the pure dye to crystallize out while impurities remain in the solution.

• Characterization: The purity and identity of the synthesized D149 dye should be confirmed using various analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.[1]

  • Mass Spectrometry (MS): To verify the molecular weight.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.

  • UV-Vis Spectroscopy: To determine the absorption spectrum and confirm the photophysical properties.[1]

Fabrication of D149-Sensitized Solar Cell (DSSC)

The following is a detailed protocol for the fabrication of a dye-sensitized solar cell using D149 dye.

Materials and Reagents:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) paste (e.g., P25)

• D149 dye

• Co-adsorbent (e.g., chenodeoxycholic acid - CDCA)

• Solvent for dye solution (e.g., a mixture of acetonitrile (B52724) and tert-butanol)

• Platinum (Pt) precursor for counter electrode (e.g., H₂PtCl₆)

• Electrolyte solution (e.g., containing an I⁻/I₃⁻ redox couple)

• Surlyn sealant

Procedure:

• Preparation of TiO₂ Photoanode:

  • Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol (B130326).

  • Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using a technique like screen printing or doctor-blading.

  • Sinter the TiO₂-coated FTO glass at high temperatures (e.g., 450-500 °C) to create a mesoporous film with good electrical contact to the FTO.

• Dye Sensitization:

  • Prepare a dye solution by dissolving D149 dye (e.g., 0.3-0.5 mM) and a co-adsorbent like CDCA in a suitable solvent mixture (e.g., acetonitrile/tert-butanol 1:1 v/v). The co-adsorbent helps to prevent dye aggregation on the TiO₂ surface.

  • Immerse the cooled TiO₂ photoanode into the dye solution and leave it for several hours (e.g., 12-24 hours) at room temperature to ensure complete dye adsorption.

  • After sensitization, rinse the photoanode with the same solvent used for the dye solution to remove any non-adsorbed dye molecules.

• Preparation of the Counter Electrode:

  • Clean another FTO glass substrate.

  • Deposit a thin layer of platinum on the conductive side of the FTO glass. This can be done by drop-casting a solution of H₂PtCl₆ in isopropanol and then heating it at around 400 °C.

• Assembly of the DSSC:

  • Place a Surlyn sealant frame on the dye-sensitized TiO₂ photoanode.

  • Place the platinum-coated counter electrode on top of the photoanode, with the conductive sides facing each other.

  • Heat the assembly to melt the Surlyn and seal the cell, leaving a small opening for electrolyte injection.

  • Introduce the electrolyte solution into the cell through the opening via vacuum backfilling.

  • Seal the opening completely.

Characterization of D149 Dye and DSSCs

• UV-Vis Spectroscopy: To determine the absorption spectrum of the D149 dye in solution and when adsorbed on the TiO₂ film.[1]

• Fluorimetry: To measure the emission spectrum and fluorescence lifetime of the dye.[1]

• Cyclic Voltammetry (CV): To determine the HOMO and LUMO energy levels and the redox potential of the dye.

• Current-Voltage (I-V) Characteristics: To measure the key performance parameters of the fabricated DSSC, including the short-circuit current (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (η).

• Incident Photon-to-Current Conversion Efficiency (IPCE): To determine the quantum efficiency of the solar cell at different wavelengths of light.

Diagrams

DSSC Fabrication Workflow

Caption: Workflow for the fabrication of a D149 dye-sensitized solar cell.

Electron Transfer Pathway in a D149-Sensitized Solar Cell

Caption: Key steps in the operation of a D149 dye-sensitized solar cell.

Conclusion

The D149 dye stands out as a highly efficient metal-free organic sensitizer for dye-sensitized solar cells. Its strong light absorption in the visible spectrum, coupled with favorable electrochemical properties, makes it a subject of ongoing research and development. This technical guide has provided a consolidated overview of its key properties and detailed experimental protocols for its application, serving as a valuable resource for professionals in the fields of materials science, renewable energy, and drug development. Further research into novel co-adsorbents and electrolyte systems may unlock even greater potential for D149 and similar indoline dyes in next-generation photovoltaic technologies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. D149 色素 98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. D149 Dye | indoline dye | CAS# 786643-20-7 | InvivoChem [invivochem.com]
• 4. 5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3-3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid, Indoline dye D149, Purple Dye (1 x 25 mg) | Reagentia [reagentia.eu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Preparation of D149 Dye Solution for Dye-Sensitized Solar Cell (DSSC) Fabrication: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of D149 dye solutions, a critical step in the fabrication of efficient Dye-Sensitized Solar Cells (DSSCs). The D149 dye, a metal-free indoline (B122111) sensitizer, is known for its high molar extinction coefficient and good photovoltaic performance. Proper preparation of the dye solution and the subsequent sensitization of the semiconductor photoanode are paramount to achieving optimal device efficiency and reproducibility.

Data Presentation: D149 Dye Solution Parameters

The following table summarizes typical quantitative data for the preparation of D149 dye solutions as reported in the literature. These parameters can be used as a starting point for process optimization.

Parameter	Value	Solvent System(s)	Co-adsorbent(s)	Source
D149 Dye Concentration	0.25 mM - 0.5 mM	Acetonitrile (B52724)/tert-butanol (1:1 v/v)	Cholic acid, Octanoic acid	[1]
0.5 mM	Tetrahydrofuran (THF)	Chenodeoxycholic acid (CDCA)	[2]
~0.3 x 10⁻⁴ M	Methanol or Ethanol (B145695)	Not specified	[3]
Co-adsorbent Concentration	1 mM	Acetonitrile/tert-butanol (1:1 v/v)	Cholic acid, Octanoic acid	[1]
Varied amounts	Tetrahydrofuran (THF)	Chenodeoxycholic acid (CDCA)	[2]

Experimental Protocols

This section outlines the detailed methodologies for preparing the D149 dye solution and sensitizing the TiO₂ photoanode.

Protocol 1: D149 Dye Solution Preparation

This protocol describes the preparation of a D149 dye solution with a co-adsorbent to prevent dye aggregation, which can otherwise reduce the efficiency of electron injection.

Materials:

• D149 dye powder

• Acetonitrile (anhydrous)

• tert-Butanol (anhydrous)

• Chenodeoxycholic acid (CDCA) or other suitable co-adsorbent (e.g., cholic acid)

• Volumetric flasks

• Magnetic stirrer and stir bar

• Ultrasonic bath (optional)

Procedure:

• Calculate Required Masses: Determine the mass of D149 dye and CDCA needed to achieve the desired concentrations (e.g., 0.3 mM D149 and 1 mM CDCA) in the chosen volume of solvent.

• Prepare Solvent Mixture: In a volumetric flask, prepare a 1:1 volume mixture of acetonitrile and tert-butanol. For example, to prepare 50 mL of solution, mix 25 mL of acetonitrile and 25 mL of tert-butanol.

• Dissolve Co-adsorbent: Add the calculated mass of CDCA to the solvent mixture. Stir the solution using a magnetic stirrer until the CDCA is completely dissolved.

• Dissolve D149 Dye: Add the calculated mass of D149 dye powder to the solution containing the dissolved CDCA.

• Ensure Complete Dissolution: Stir the solution thoroughly at room temperature, protected from light, until all the dye has dissolved. This may take several hours.[3] Sonication in an ultrasonic bath for short periods can aid in dissolution. The final solution should be a clear, deeply colored liquid with no visible solid particles.

• Storage: Store the prepared dye solution in a tightly sealed, light-protected container to prevent solvent evaporation and dye degradation. The solution should be used as fresh as possible.

Protocol 2: Sensitization of TiO₂ Photoanode

This protocol details the process of immersing the sintered TiO₂ photoanode in the D149 dye solution to anchor the dye molecules to the semiconductor surface.

Materials:

• Sintered TiO₂ photoanodes on FTO glass

• Prepared D149 dye solution

• Airtight, non-reactive container (e.g., petri dish with a lid)

• Ethanol (anhydrous)

• Nitrogen or argon gas source (optional)

• Tweezers

Procedure:

• Cooling of Photoanode: After sintering the TiO₂ film at high temperatures (e.g., 450-500°C), allow the photoanode to cool down to approximately 80-100°C before immersion in the dye solution. This prevents thermal shock to the glass substrate and boiling of the solvent.

• Dye Bath Preparation: Pour a sufficient amount of the prepared D149 dye solution into a clean, dry, and airtight container to fully submerge the TiO₂ film.

• Immersion: Using clean tweezers, gently place the cooled TiO₂ photoanode into the dye solution with the TiO₂ film facing upwards.[3] Ensure the entire active area of the film is immersed.

• Sensitization Time: Seal the container to prevent solvent evaporation and contamination. Allow the sensitization process to proceed for a specific duration, typically ranging from 15 minutes to 24 hours, at room temperature and in the dark.[1][4][5] The optimal immersion time depends on the TiO₂ film thickness and porosity and should be determined experimentally.

• Rinsing: After the desired immersion time, carefully remove the sensitized photoanode from the dye bath using tweezers. Rinse the electrode gently with anhydrous ethanol to remove any non-adsorbed dye molecules from the surface.[3]

• Drying: Dry the sensitized photoanode in a stream of dry nitrogen or argon gas, or in a vacuum desiccator.

• Cell Assembly: The freshly prepared dye-sensitized photoanode is now ready for assembly into a DSSC. It is crucial to assemble the cell promptly to avoid contamination of the dye-coated surface.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the preparation of the D149 dye solution and the subsequent sensitization of the photoanode.

Caption: Workflow for D149 dye solution preparation and photoanode sensitization.

Caption: Logical relationships of components in DSSC fabrication using D149 dye.

References

• 1. rsc.org [rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. solaronix.com [solaronix.com]
• 4. chalcogen.ro [chalcogen.ro]
• 5. scispace.com [scispace.com]

Application Notes and Protocols for the Fabrication of D149 Dye-Sensitized Solar Cells with ZnO Nanostructures

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the fabrication and characterization of dye-sensitized solar cells (DSSCs) utilizing zinc oxide (ZnO) nanostructures and the organic indoline (B122111) dye, D149. These protocols are intended to offer a comprehensive workflow for researchers in materials science, renewable energy, and related fields.

Introduction

Dye-sensitized solar cells (DSSCs) represent a promising technology for cost-effective solar energy conversion.[1][2][3] Zinc oxide (ZnO) is a compelling alternative to the more commonly used titanium dioxide (TiO2) as the semiconductor material in DSSCs due to its high electron mobility, wide bandgap, and the ease with which it can be synthesized into various nanostructures.[4][5] The diverse morphologies of ZnO nanostructures, such as nanoparticles and nanorods, provide a large surface area for dye adsorption and direct pathways for electron transport, which can enhance the overall efficiency of the solar cell.[4][6]

The D149 dye, a metal-free organic indoline dye, is a highly effective sensitizer (B1316253) for DSSCs, known for achieving high power conversion efficiencies.[7] This document outlines the step-by-step procedures for preparing ZnO nanostructures, assembling the D149-sensitized ZnO DSSC, and characterizing its performance.

Experimental Protocols

Materials and Equipment

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Zinc acetate (B1210297) dihydrate (Zn(CH₃COO)₂·2H₂O)

• Diethanolamine (B148213) (DEA)

• Ethanol (B145695)

• Acetic acid

• Triton X-100

• D149 dye

• Acetonitrile (B52724)

• Butanol

• Chenodeoxycholic acid (CDCA) - as an anti-aggregating agent[8]

• Iodide/triiodide-based electrolyte (e.g., 0.6 M butylmethylimidazolium (B1222432) iodide, 0.03 M I₂, 0.1 M guanidinium (B1211019) thiocyanate, and 0.5 M 4-tert-butylpyridine (B128874) in a mixture of acetonitrile and valeronitrile)

• Platinum (Pt) precursor for counter electrode (e.g., chloroplatinic acid)

• Surlyn or other suitable sealant

Equipment:

• Ultrasonic bath

• Spin coater

• Hot plate

• Tube furnace or muffle furnace

• Doctor-blading equipment

• Solar simulator (AM 1.5G)

• Potentiostat/Galvanostat for J-V characterization and Electrochemical Impedance Spectroscopy (EIS)

• Scanning Electron Microscope (SEM)

• X-ray Diffractometer (XRD)

• UV-Vis Spectrophotometer

Preparation of ZnO Seed Layer (for Nanorod Growth)

• Substrate Cleaning: Sequentially clean the FTO glass substrates by ultrasonication in a detergent solution, deionized water, acetone, and ethanol for 15 minutes each. Dry the substrates with a stream of nitrogen or clean air.

• Precursor Solution: Prepare a 0.05 M solution of zinc acetate dihydrate in ethanol. Add diethanolamine (DEA) dropwise while stirring until the solution becomes clear. The molar ratio of DEA to zinc acetate should be 1:1.

• Spin Coating: Spin coat the precursor solution onto the conductive side of the FTO substrate at 2000 rpm for 30 seconds.

• Annealing: Dry the coated substrate on a hot plate at 150°C for 10 minutes, then anneal in a furnace at 450°C for 30 minutes to form a crystalline ZnO seed layer. Repeat the coating and annealing process to achieve the desired thickness.

Synthesis of ZnO Nanostructures

• Growth Solution: Prepare an aqueous solution of 0.025 M zinc nitrate (B79036) hexahydrate and 0.025 M hexamethylenetetramine in deionized water.

• Growth Process: Place the ZnO-seeded FTO substrates face down in a sealed vessel containing the growth solution. Heat the vessel in an oven at 90°C for 4-8 hours. The length and diameter of the nanorods can be controlled by adjusting the growth time and precursor concentration.[5]

• Post-Treatment: After growth, rinse the substrates with deionized water and ethanol to remove any residual salts and dry them. Anneal the ZnO nanorod film at 450°C for 30 minutes.

• ZnO Dispersion: To prepare a ZnO dispersion, grind 0.60 g of ZnO nanoparticles (e.g., 20 nm) with a few drops of acetic acid in a ceramic mortar.[9]

• Binder Addition: Add 3 drops of Triton X-100 to the paste and mix thoroughly.[9]

• Solvent Addition: Gradually add 40 mL of absolute ethanol while continuously mixing.[9]

• Homogenization: Ultrasonicate the mixture for 15 minutes to obtain a uniform and clear dispersion.[9]

Fabrication of the ZnO Photoanode

• Deposition of ZnO Nanoparticle Film: Use the doctor-blading technique to deposit the ZnO nanoparticle paste onto the FTO substrate. The thickness of the film can be controlled by the thickness of the spacer used.

• Sintering: Dry the film at 150°C for 15 minutes and then sinter it in a furnace at 450°C for 30 minutes to ensure good electrical contact between the nanoparticles and the FTO substrate.

Dye Sensitization

• Dye Solution Preparation: Prepare a 0.3 mM to 0.5 mM solution of D149 dye in a 1:1 volume ratio of acetonitrile and butanol or tert-butyl alcohol.[9][10] To prevent dye aggregation, 1 mM of chenodeoxycholic acid (CDCA) can be added to the dye solution.[8][10]

• Immersion: Immerse the prepared ZnO photoanode in the D149 dye solution at room temperature or slightly elevated temperatures (e.g., 60°C) for a period of 8 to 12 hours in a dark environment to ensure sufficient dye loading.[9][10]

• Rinsing: After sensitization, rinse the photoanode with acetonitrile to remove any non-adsorbed dye molecules and then dry it.[9]

Assembly of the DSSC

• Counter Electrode Preparation: Prepare a platinum counter electrode by spin-coating a solution of chloroplatinic acid in isopropanol (B130326) onto a separate FTO glass substrate, followed by annealing at 400°C for 20 minutes.

• Cell Assembly: Assemble the D149-sensitized ZnO photoanode and the Pt counter electrode in a sandwich-like configuration, separated by a 25-50 µm thick Surlyn sealant.

• Electrolyte Injection: Introduce the iodide/triiodide electrolyte into the space between the electrodes through pre-drilled holes in the counter electrode. The holes are then sealed to prevent electrolyte leakage.

Characterization

The performance of the fabricated D149-ZnO DSSCs should be evaluated through various characterization techniques.[11]

• Current Density-Voltage (J-V) Measurement: The J-V characteristics are measured under simulated solar illumination (AM 1.5G, 100 mW/cm²) to determine the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE). The PCE is calculated using the formula: PCE (%) = (Jsc × Voc × FF) / Pin × 100 where Pin is the incident light power density.

• Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the charge transfer processes and electron lifetime within the solar cell.

• Morphological and Structural Analysis: Scanning Electron Microscopy (SEM) is employed to examine the morphology and thickness of the ZnO nanostructures. X-ray Diffraction (XRD) is used to confirm the crystalline structure of the ZnO.

• Optical Properties: UV-Vis absorption spectroscopy is used to determine the absorption spectrum of the D149 dye and the dye-sensitized ZnO film.

Data Presentation

The performance of D149-sensitized DSSCs with different ZnO nanostructures is summarized in the tables below.

Table 1: Performance of D149-Sensitized ZnO Nanoparticle DSSCs

ZnO Film Thickness (µm)	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
9	0.55	8.2	0.51	2.28	[9]
4	-	-	-	-	[9]

Table 2: Performance of D149-Sensitized ZnO Nanorod DSSCs

Nanorod Structure	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
ZnO nanorod/ZnO film	-	15.7	-	1.82	[10]

Table 3: Theoretical Performance of D149-ZnO DSSC with Different Solvents in Electrolyte

Solvent	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
2,2,2-Trifluoroethanol	-	-	-	1.662	[12][13][14]
1-propanol	-	-	-	-	[14]
Ethanol	-	-	-	-	[14]
Acetonitrile	-	-	-	-	[14]

Note: The performance of DSSCs can vary significantly based on the specific experimental conditions, such as the quality of the materials, the thickness of the photoanode, the composition of the electrolyte, and the assembly process.

Visualized Workflow and Diagrams

Diagram 1: Experimental Workflow for Fabrication of D149-ZnO DSSC

Caption: Workflow for D149-ZnO DSSC fabrication.

Diagram 2: Electron Transfer Mechanism in a D149-ZnO DSSC

Caption: Electron transfer in a D149-ZnO DSSC.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Characterization of high-performance organic dyes for dye-sensitized solar cell: a DFT/TDDFT study [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. depts.washington.edu [depts.washington.edu]
• 5. researchgate.net [researchgate.net]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. researchgate.net [researchgate.net]
• 11. Characterization techniques for dye-sensitized solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Improved performance of D149 dye-sensitized ZnO-based solar cell under solvents activation effect | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Utilizing Chenodeoxycholic Acid (CDCA) as a Co-adsorbent with D149 Dye in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of chenodeoxycholic acid (CDCA) as a co-adsorbent with the indoline (B122111) dye D149 in the fabrication of dye-sensitized solar cells (DSSCs). The inclusion of CDCA is a critical step to mitigate dye aggregation on the semiconductor surface, thereby enhancing overall cell performance and stability.

Introduction

Dye-sensitized solar cells (DSSCs) are a promising photovoltaic technology that mimics the natural process of photosynthesis. The efficiency of a DSSC is critically dependent on the effective adsorption of photosensitive dye molecules onto a wide bandgap semiconductor, typically titanium dioxide (TiO2). The D149 dye, a metal-free organic indoline dye, is a highly effective sensitizer (B1316253) in DSSCs, capable of achieving high power conversion efficiencies.[1][2]

A common challenge with organic dyes like D149 is their tendency to aggregate on the semiconductor surface. This aggregation can lead to a decrease in electron injection efficiency and an increase in charge recombination, ultimately lowering the overall power conversion efficiency of the solar cell. Chenodeoxycholic acid (CDCA), a naturally occurring bile acid, is widely used as a co-adsorbent to prevent this aggregation.[1] By co-adsorbing onto the TiO2 surface alongside the dye molecules, CDCA effectively isolates the dye molecules from each other, leading to a more uniform monolayer of dye coverage. This spatial separation minimizes intermolecular interactions and quenching processes, resulting in improved electron injection and overall device performance.

Mechanism of Action of CDCA

CDCA molecules possess a carboxylic acid anchoring group, similar to the D149 dye, which allows them to adsorb onto the TiO2 surface. Due to their smaller size and steric hindrance, they occupy the spaces between the larger dye molecules. This competitive adsorption and surface passivation by CDCA leads to several beneficial effects:

• Reduced Dye Aggregation: CDCA physically separates the D149 dye molecules, preventing the formation of performance-degrading aggregates.

• Suppressed Charge Recombination: The CDCA layer can act as an insulating barrier, reducing the recombination of injected electrons in the TiO2 conduction band with the oxidized dye molecules or the electrolyte.

• Improved Electron Injection: By preventing aggregation-induced quenching, a higher percentage of excited dye molecules can inject electrons into the semiconductor.

Quantitative Data Presentation

The following table summarizes the typical performance parameters of DSSCs fabricated with D149 dye, both with and without the addition of CDCA as a co-adsorbent. The data presented is a representative compilation from various studies.

Parameter	D149 Dye Only	D149 Dye with CDCA	Unit
Open-Circuit Voltage (Voc)	0.65 - 0.70	0.70 - 0.75	V
Short-Circuit Current Density (Jsc)	12 - 15	15 - 18	mA/cm²
Fill Factor (FF)	0.60 - 0.65	0.65 - 0.70	-
Power Conversion Efficiency (PCE)	5.0 - 6.5	7.0 - 8.5	%

Note: The actual performance can vary depending on the specific experimental conditions, such as the TiO2 film thickness, electrolyte composition, and counter electrode material.

Experimental Protocols

This section provides detailed protocols for the preparation of the dye solution and the fabrication of a dye-sensitized solar cell using D149 dye and CDCA co-adsorbent.

Materials and Reagents

• D149 dye

• Chenodeoxycholic acid (CDCA)

• Absolute Ethanol (B145695)

• Acetonitrile (B52724)

• tert-Butanol

• FTO-coated glass substrates

• Titanium dioxide (TiO2) paste (e.g., P25)

• Platinum (Pt) precursor for counter electrode (e.g., H2PtCl6) or Pt-coated FTO

• Iodide-based electrolyte (e.g., 0.5 M LiI, 0.05 M I2, 0.5 M 4-tert-butylpyridine (B128874) in acetonitrile)

• Surlyn or other suitable sealant

• Screen printer or doctor-blade setup

Preparation of the Dye Sensitizing Solution

• Dye Stock Solution: Prepare a 0.5 mM stock solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

• CDCA Stock Solution: Prepare a 10 mM stock solution of CDCA in absolute ethanol.

• Co-adsorption Dye Solution: To the D149 dye stock solution, add the CDCA stock solution to achieve a final concentration of 10 mM CDCA. A typical molar ratio of D149 to CDCA is 1:20. The final dye concentration will be slightly diluted, which should be accounted for if precise concentration is critical.

• Sonication: Sonicate the final dye solution for 15-30 minutes to ensure complete dissolution and homogeneity.

DSSC Fabrication Protocol

• Preparation of TiO2 Photoanode:

  • Clean FTO glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Deposit a compact TiO2 blocking layer on the FTO substrate by a method such as spray pyrolysis or spin coating of a titanium diisopropoxide bis(acetylacetonate) solution, followed by annealing.

  • Deposit a mesoporous TiO2 layer (typically 10-15 µm thick) on top of the blocking layer using screen printing or the doctor-blade technique with a suitable TiO2 paste.

  • Sinter the TiO2-coated FTO glass at 450-500°C for 30 minutes to remove organic binders and ensure good electrical contact between the TiO2 nanoparticles.

  • Allow the photoanode to cool down to approximately 80°C before dye sensitization.

• Dye Sensitization:

  • Immerse the warm TiO2 photoanode into the prepared D149 and CDCA co-adsorption dye solution.

  • Keep the photoanode in the dye solution for 12-24 hours in a dark, sealed container to allow for complete dye adsorption.

  • After sensitization, rinse the photoanode with absolute ethanol to remove any non-adsorbed dye molecules.

  • Dry the sensitized photoanode in a gentle stream of nitrogen or in a desiccator.

• Preparation of the Counter Electrode:

  • Clean another FTO glass substrate using the same procedure as for the photoanode.

  • Deposit a thin layer of a platinum precursor solution (e.g., H2PtCl6 in isopropanol) onto the conductive side of the FTO glass.

  • Heat the Pt-coated FTO glass at 400°C for 15-20 minutes to form a catalytically active Pt layer.

• Assembly of the DSSC:

  • Place a Surlyn sealant frame around the active area of the dye-sensitized photoanode.

  • Place the platinum counter electrode on top of the photoanode, with the conductive sides facing each other.

  • Seal the two electrodes together by heating the Surlyn frame on a hot plate at approximately 100-120°C with gentle pressure.

  • Introduce the iodide-based electrolyte into the cell through a pre-drilled hole in the counter electrode via vacuum backfilling or capillary action.

  • Seal the filling hole with a small piece of Surlyn and a microscope coverslip.

Visualizations

The following diagrams illustrate the key processes involved in the use of CDCA with D149 dye in DSSCs.

Caption: Experimental workflow for fabricating DSSCs with D149 and CDCA.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Spin-Coating Deposition of D149 Dye Thin Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the deposition of high-quality thin films of the indoline (B122111) dye D149 using the spin-coating method. This document outlines detailed protocols for substrate preparation, solution formulation, deposition parameters, and post-deposition treatments. The provided data and workflows are intended to serve as a foundational methodology for the fabrication of D149 dye-based devices, such as dye-sensitized solar cells (DSSCs).

Overview of the Spin-Coating Method for D149 Dye

Spin coating is a widely used technique for fabricating uniform thin films from a solution onto a flat substrate.[1] The process involves depositing a small amount of the D149 dye solution onto the center of a substrate, which is then spun at high speed. Centrifugal force spreads the solution evenly, and solvent evaporation leaves a thin film of the dye.[1] The thickness and morphology of the resulting film are primarily controlled by the solution's concentration and viscosity, as well as the spin speed and duration.[2]

The indoline dye D149 is a high-extinction-coefficient, metal-free organic sensitizer, notable for its application in DSSCs, where it has demonstrated high power conversion efficiencies.[3] The quality of the deposited D149 thin film is critical for the performance of such devices.

Experimental Protocols

Substrate Preparation

A pristine substrate surface is crucial for the adhesion and uniformity of the D149 thin film. The following is a standard cleaning procedure for common substrates like fluorine-doped tin oxide (FTO) or indium tin oxide (ITO) coated glass.

Materials:

• Substrates (e.g., FTO-coated glass)

• Deionized (DI) water

• Acetone (reagent grade)

• Isopropyl alcohol (IPA, reagent grade)

• Detergent solution (e.g., Hellmanex III)

• Ultrasonic bath

• Nitrogen gas source

Protocol:

• Place the substrates in a substrate holder.

• Sequentially sonicate the substrates in the following solutions for 15 minutes each:

  • Detergent solution in DI water

  • Deionized water

  • Acetone

  • Isopropyl alcohol

• After each sonication step, rinse the substrates thoroughly with DI water.

• Dry the substrates with a stream of high-purity nitrogen gas.

• For enhanced cleaning and to improve the hydrophilicity of the surface, treat the substrates with UV-Ozone for 15-20 minutes immediately before the spin-coating process.

D149 Dye Solution Preparation

The concentration of the D149 dye in the solvent directly influences the thickness and quality of the final film. A common solvent system for D149 in DSSC applications is a mixture of acetonitrile (B52724) and tert-butanol (B103910).[3]

Materials:

• D149 dye powder (CAS No. 786643-20-7)

• Acetonitrile (anhydrous)

• tert-Butanol (anhydrous)

• Magnetic stirrer and stir bar

• Volumetric flasks

Protocol:

• Prepare a stock solution of D149 dye. A typical concentration for sensitizing TiO2 films is 0.5 mM.[3] For direct spin-coating of a D149 film, the concentration may need to be optimized depending on the desired thickness.

• A common solvent system is a 1:1 volume ratio of acetonitrile and tert-butanol.[3]

• To prepare a 10 mL solution of 0.5 mM D149:

  • Weigh out approximately 3.71 mg of D149 dye (Molar Mass: 741.94 g/mol ).

  • Dissolve the dye in 5 mL of acetonitrile in a volumetric flask.

  • Add 5 mL of tert-butanol to the flask.

  • Stir the solution using a magnetic stirrer in the dark until the dye is fully dissolved.

• Filter the solution through a 0.2 µm syringe filter before use to remove any particulate matter.

Spin-Coating Deposition

The spin-coating process should be carried out in a clean, controlled environment (e.g., a glovebox or a cleanroom) to minimize contamination. The parameters of the spin-coating program will determine the final film thickness.

Equipment:

• Spin coater

• Micropipette

Protocol:

• Place the cleaned substrate onto the vacuum chuck of the spin coater and ensure it is centered.

• Dispense an appropriate amount of the D149 dye solution onto the center of the substrate (e.g., 100 µL for a 2.5 cm x 2.5 cm substrate).

• Start the spin-coating program. A two-step program is often used to ensure uniform spreading and efficient solvent removal. A representative program is as follows:

  • Step 1 (Spreading): 500 rpm for 10 seconds. This allows the solution to spread evenly across the substrate.

  • Step 2 (Thinning): 2000-4000 rpm for 30-60 seconds. The final film thickness is primarily determined by the speed and duration of this step.[2]

• After the program is complete, carefully remove the substrate from the spin coater.

Post-Deposition Annealing

Annealing the film after spin-coating can help to remove residual solvent and improve the film's structural properties and adhesion to the substrate. The optimal annealing temperature and time are material-dependent and should be determined experimentally.

Equipment:

• Hot plate or vacuum oven

Protocol:

• Place the substrate with the D149 thin film on a hot plate or in a vacuum oven.

• Anneal the film at a temperature between 80°C and 120°C for 10-30 minutes. Higher temperatures may cause degradation of the organic dye.

• Allow the substrate to cool down slowly to room temperature before further processing or characterization.

Experimental Workflow

The following diagram illustrates the complete workflow for the deposition of D149 dye thin films using the spin-coating method.

Caption: A flowchart illustrating the key stages in the preparation of D149 dye thin films.

Data Presentation

The following tables summarize the expected relationships between spin-coating parameters and the resulting film properties. These are illustrative values, and actual results will depend on the specific experimental conditions.

Table 1: Effect of D149 Concentration on Film Thickness

Concentration (mM)	Spin Speed (rpm)	Approximate Film Thickness (nm)
0.25	3000	30 - 50
0.50	3000	60 - 80
1.00	3000	100 - 130

Assumes a constant spin-coating program (e.g., 3000 rpm for 45s) and solvent system.

Table 2: Effect of Spin Speed on Film Properties

Spin Speed (rpm)	Approximate Film Thickness (nm)	Surface Roughness (RMS, nm)
1000	120 - 150	5 - 8
2000	80 - 100	3 - 5
3000	60 - 80	2 - 4
4000	40 - 60	1 - 3

Assumes a constant D149 concentration (e.g., 0.5 mM) and solvent system. Generally, higher spin speeds result in thinner and smoother films.[4]

Table 3: Summary of a Representative Spin-Coating Protocol

Parameter	Value	Notes
Substrate	FTO-coated glass	Cleaned via sonication and UV-Ozone
Dye Solution
D149 Concentration	0.5 mM	In 1:1 Acetonitrile:tert-Butanol
Spin-Coating Program
Step 1	500 rpm for 10 s	Spreading step
Step 2	3000 rpm for 45 s	Thinning step
Post-Deposition
Annealing	100°C for 15 min	To remove residual solvent
Expected Outcome
Film Thickness	~70 nm	Varies with exact conditions

Characterization of D149 Thin Films

After deposition, the D149 thin films should be characterized to determine their physical and optical properties.

• Thickness and Surface Roughness: These can be measured using techniques such as atomic force microscopy (AFM), profilometry, or ellipsometry.[5]

• Optical Properties: UV-Visible spectroscopy can be used to measure the absorbance spectrum of the D149 film. The characteristic absorption peak for D149 is around 540 nm.[3]

• Structural Properties: X-ray diffraction (XRD) can be used to assess the crystallinity of the film, although spin-coated organic dye films are often amorphous.

These application notes provide a starting point for the successful deposition of D149 dye thin films. Researchers are encouraged to optimize the parameters for their specific applications and equipment.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Characterization Study of Thin Film Coatings on Porous Ceramic Material Prepared by Spin Coating Method | IIETA [iieta.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Screen Printing of TiO2 Paste for D149 Dye-Sensitized Solar Cells

These application notes provide a detailed guide for the fabrication of efficient photoanodes for D149 dye-sensitized solar cells (DSSCs) using the screen-printing method. The protocols cover substrate preparation, titanium dioxide (TiO2) paste formulation, film deposition, sintering, and dye sensitization.

Introduction

Dye-sensitized solar cells (DSSCs) are a promising photovoltaic technology due to their low production cost, ease of fabrication, and respectable conversion efficiencies.[1] A critical component of a DSSC is the photoanode, a mesoporous layer of a wide-bandgap semiconductor, typically TiO2, sensitized with a dye.[2][3] The screen-printing technique is a widely adopted industrial method for depositing TiO2 films, offering excellent control over layer thickness and position, leading to reproducible and stable films.[1][4][5] This document focuses on the fabrication of TiO2 photoanodes for use with the high-extinction-coefficient organic dye D149. While benchmark DSSCs often use ruthenium-based dyes, organic dyes like D149 offer a cost-effective alternative.[6]

Experimental Protocols

The following protocols outline the step-by-step procedure for fabricating a D149-sensitized TiO2 photoanode.

Protocol 2.1: Substrate Cleaning

Proper cleaning of the fluorine-doped tin oxide (FTO) conductive glass is crucial for good film adhesion and efficient charge transfer.

• Place the FTO substrates in a beaker.

• Sequentially sonicate the substrates in acetone, methanol (B129727) (or ethanol), and deionized water.[1] Each sonication step should last for approximately 5-15 minutes.

• Acetone is used to remove organic residues, followed by methanol to remove the acetone. The final deionized water rinse removes any remaining solvents.[1]

• Dry the cleaned substrates using a stream of nitrogen or oil-free air.

Protocol 2.2: TiO2 Paste Formulation

The composition of the TiO2 paste is critical for achieving the desired viscosity for screen printing and forming a crack-free, porous film after sintering.

• Simple Formulation (15 wt% TiO2):

  • Prepare a 15 wt% TiO2 paste by mixing commercial TiO2 nanoparticles (e.g., Degussa P25, average particle size ~21-25 nm) with a solvent mixture.[7]

  • A common solvent mixture is tertiary butanol and ethanol (B145695), often in a 1:2 or similar volume ratio.[1][7]

  • Stir the mixture vigorously for several hours (e.g., 6 hours) until a homogeneous, viscous paste is formed.[7]

• Advanced Formulation with Binders (for enhanced stability):

  • In an agate mortar, grind TiO2 powder (e.g., 1 g) with a small amount of dilute acetic acid (e.g., 0.17 mL) for about 5 minutes.[8] This helps to break up agglomerates.

  • Transfer the dispersion to a beaker with excess ethanol (~100 mL) and stir.

  • Add a binder solution (e.g., ethyl cellulose (B213188) dissolved in ethanol) and a high-boiling-point solvent (e.g., α-terpineol).[5] These agents control the paste's rheology and help form a stable film structure.

  • Use an ultrasonic homogenizer to ensure the components are well-mixed.[5]

  • Remove the volatile ethanol using a rotary evaporator to achieve the final desired viscosity.[5]

  • For optimal consistency, process the final paste using a three-roll mill.[5]

Protocol 2.3: Screen Printing of TiO2 Film

• Mount a polyester (B1180765) or stainless-steel screen (e.g., 150-mesh) onto the screen printer.[1]

• Place a cleaned FTO substrate on the printer stage, conductive side up.

• Apply a line of the prepared TiO2 paste along one edge of the screen pattern.

• Use a squeegee to press down and draw the paste across the screen with a single, smooth motion. This deposits a uniform layer of TiO2 onto the FTO substrate.

• After printing, allow the film to level for 5-10 minutes at room temperature, then dry on a hotplate at ~125-150°C for 5-10 minutes to evaporate the solvents.

• For thicker films, this printing and drying process can be repeated multiple times.[1] Three layers are common to achieve a final thickness in the range of 9-12 µm.[1][8]

Protocol 2.4: Sintering of TiO2 Photoanode

Sintering is a critical high-temperature treatment that removes organic binders from the paste and fuses the TiO2 nanoparticles, ensuring good mechanical stability and electrical connectivity.

• Place the dried, screen-printed TiO2 films in a programmable furnace.

• Ramp the temperature up to a pre-sintering hold, for example, 150°C for 90 minutes.[7]

• Continue ramping the temperature to the final sintering temperature, typically 450-500°C.[5][7]

• Hold at the peak temperature for 30-60 minutes.[3][7]

• Allow the furnace to cool down naturally to approximately 80°C before removing the photoanodes.[5]

Protocol 2.5: D149 Dye Sensitization

• Prepare a dye solution by dissolving D149 (Indoline dye) in a suitable solvent, typically a 1:1 volume mixture of acetonitrile (B52724) and tert-butyl alcohol, to a concentration of 0.3-0.5 mM.

• While the sintered TiO2 photoanodes are still warm (~80°C), immerse them completely in the D149 dye solution.[5]

• Seal the container and leave it at room temperature for 20-24 hours to ensure complete dye uptake onto the porous TiO2 surface.[5]

• After sensitization, remove the photoanodes from the dye solution and rinse with the solvent (acetonitrile/tert-butyl alcohol) to remove any non-adsorbed dye molecules.

• Dry the sensitized photoanodes gently with a stream of nitrogen or air.

Protocol 2.6: DSSC Assembly

• Place a platinum-coated counter electrode over the sensitized TiO2 photoanode.

• Separate the two electrodes with a thin thermoplastic sealant (e.g., Surlyn), creating a small gap between them.

• Heat-press the assembly to seal the cell edges.

• Introduce a liquid electrolyte (commonly containing an iodide/triiodide redox couple) into the gap through pre-drilled holes in the counter electrode.

• Seal the filling holes to complete the fabrication of the DSSC.

Data Presentation

The following tables summarize typical parameters and performance metrics for DSSCs fabricated using screen-printed TiO2.

Table 1: Example TiO2 Paste Compositions

Component	Formulation A[7]	Formulation B[5]	Purpose
TiO2 Powder	P25 (1.24 g)	P25 or other commercial powders	Semiconductor nanoparticles
Solvents	Ethanol (3 mL), tert-butanol (B103910) (6 mL)	α-terpineol, Ethanol	Vehicle for dispersion and viscosity control
Binder	None specified	Ethyl cellulose	Provides green strength to the film

| Dispersant | None specified | Acetic acid (optional) | Breaks up nanoparticle agglomerates |

Table 2: Screen Printing and Sintering Parameters

Parameter	Typical Value	Reference
Screen Mesh Size	150 mesh (polyester)	[1]
Number of Printed Layers	1 to 3	[1][8]
Final Film Thickness	~9 - 17 µm	[1][5]
Sintering Temperature	450 - 500 °C	[5][7]

| Sintering Duration | 30 minutes |[7] |

Table 3: Photovoltaic Performance of D149-Sensitized Solar Cells with Different TiO2 Photoanodes (Data adapted from a comparative study)[6]

Photoanode Material	Jsc (mA/cm²)	Voc (V)	Fill Factor (FF)	Efficiency (PCE, %)
As-received P25 TiO2	9.0 ± 0.6	0.65 ± 0.01	0.66 ± 0.02	3.9 ± 0.4
Amorphous-free P25 TiO2	12.0 ± 0.2	0.70 ± 0.01	0.69 ± 0.01	5.8 ± 0.2

| Commercial Anatase TiO2 (Dyesol) | 12.3 ± 0.5 | 0.69 ± 0.01 | 0.68 ± 0.02 | 5.8 ± 0.4 |

The enhancement observed with amorphous-free P25 is attributed to improved dye-loading and better charge transport efficiency by removing defect states.[6]

Visualizations

Diagram 1: Experimental Workflow

Caption: Workflow for DSSC fabrication using screen printing.

Diagram 2: Working Principle of a D149 DSSC

Caption: Energy flow in a D149 dye-sensitized solar cell.

References

• 1. Effect of Screen Printing Methods on Titanium Dioxide Films Modified with Silver Nanoparticles to Improve Dye-Sensitized Solar Cell Performance [mdpi.com]
• 2. sensors.myu-group.co.jp [sensors.myu-group.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. kuroppe.tagen.tohoku.ac.jp [kuroppe.tagen.tohoku.ac.jp]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Application Note: Determination of D149 Dye Redox Potential using Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indoline (B122111) dye D149 is a metal-free organic sensitizer (B1316253) that has shown significant promise in the field of dye-sensitized solar cells (DSSCs). Its high molar extinction coefficient and tunable electrochemical properties make it a subject of intense research for enhancing the power conversion efficiency of solar energy devices. A critical aspect of characterizing D149 and similar organic dyes is the determination of their redox potentials. These potentials provide invaluable insights into the dye's electronic structure, specifically the energy levels of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Cyclic voltammetry (CV) is a powerful and widely used electrochemical technique for rapidly assessing the redox behavior of chemical species.[1] By measuring the current response of a solution containing the dye to a linearly cycled potential sweep, researchers can determine the oxidation and reduction potentials.[2] This information is crucial for understanding the feasibility of electron injection from the excited dye into the semiconductor's conduction band and the subsequent regeneration of the dye by the electrolyte in a DSSC.[3] This application note provides a detailed protocol for the cyclic voltammetry analysis of D149 dye to determine its redox potential and estimate its HOMO and LUMO energy levels.

Principle of Cyclic Voltammetry for Redox Potential Analysis

Cyclic voltammetry involves applying a triangular potential waveform to a working electrode immersed in a solution containing the analyte (D149 dye). The potential is swept linearly from a starting potential to a switching potential and then back to the start. The resulting current, generated by the oxidation and reduction of the dye at the electrode surface, is measured and plotted against the applied potential, producing a cyclic voltammogram.

The key parameters obtained from a cyclic voltammogram are the anodic peak potential (Epa) and the cathodic peak potential (Epc), which correspond to the oxidation and reduction of the analyte, respectively. For a reversible or quasi-reversible redox process, the half-wave potential (E½), which is an approximation of the formal redox potential (E°'), can be calculated as the average of the anodic and cathodic peak potentials.[4]

The onset potentials for oxidation (E_onset_ox) and reduction (E_onset_red) are the potentials at which the faradaic current begins to increase significantly.[2] These onset potentials are directly related to the HOMO and LUMO energy levels of the molecule. The HOMO and LUMO energy levels can be estimated using empirical equations that correlate the measured redox potentials against a reference electrode (like Ag/AgCl or Ferrocene/Ferrocenium) to the vacuum energy level.

Experimental Protocol

This protocol outlines the necessary steps and materials for performing a cyclic voltammetry experiment on the D149 dye.

Materials and Reagents

• D149 Dye: High purity grade.

• Solvent: Anhydrous acetonitrile (B52724) (CH₃CN) or other suitable organic solvent in which the dye is soluble and stable.

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) or Tetrabutylammonium perchlorate (B79767) (TBAP). The electrolyte is crucial for ensuring conductivity of the solution.

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl) or a Ferrocene/Ferrocenium (Fc/Fc⁺) internal reference.

• Working Electrode: Glassy carbon electrode (GCE) or platinum (Pt) disk electrode. The choice of electrode can influence the results.

• Counter (Auxiliary) Electrode: Platinum wire or foil.

• Electrochemical Cell: A three-electrode cell designed for voltammetry.

• Potentiostat: An instrument capable of performing cyclic voltammetry.

• Inert Gas: High purity nitrogen (N₂) or argon (Ar) for deaerating the solution.

Solution Preparation

• Dye Solution: Prepare a 1-5 mM solution of D149 dye in the chosen anhydrous solvent. The exact concentration should be optimized for clear signal detection.

• Electrolyte Solution: Prepare a 0.1 M solution of the supporting electrolyte in the same anhydrous solvent.

• Final Test Solution: Add the D149 dye solution to the electrolyte solution to achieve the desired final dye concentration. Ensure the supporting electrolyte concentration remains at 0.1 M.

Electrochemical Measurement

• Electrode Preparation:

  • Polish the working electrode (e.g., GCE) with alumina (B75360) slurry on a polishing pad to a mirror finish.

  • Rinse the polished electrode thoroughly with deionized water and then with the solvent to be used in the experiment.

  • Dry the electrode completely.

  • Clean the counter and reference electrodes according to the manufacturer's instructions.

• Cell Assembly:

  • Assemble the three-electrode cell with the working, reference, and counter electrodes.

  • Add the prepared D149 dye test solution to the cell.

  • Ensure the electrodes are properly immersed in the solution.

• Deaeration:

  • Bubble high-purity nitrogen or argon gas through the solution for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements.[1]

  • Maintain an inert atmosphere over the solution during the experiment.

• Cyclic Voltammetry Scan:

  • Connect the electrodes to the potentiostat.

  • Set the parameters for the CV scan:

    • Initial Potential: A potential where no faradaic reaction occurs.

    • Vertex Potentials (Switching Potentials): A potential range wide enough to observe both the oxidation and reduction peaks of the D149 dye. This may require some initial exploratory scans.

    • Scan Rate: A typical starting scan rate is 100 mV/s. The scan rate can be varied to investigate the reversibility of the redox processes.

  • Run the cyclic voltammetry scan and record the voltammogram.

  • It is recommended to run multiple cycles to ensure the stability of the electrochemical response.

Data Presentation

The following table summarizes the key electrochemical data for D149 dye obtained from cyclic voltammetry. The HOMO and LUMO energy levels are calculated from the onset potentials of oxidation and reduction, respectively.

Dye	E_onset_ox (V vs. Ag/AgCl)	E_onset_red (V vs. Ag/AgCl)	HOMO (eV)	LUMO (eV)	E_g_ (eV)	Reference
D149	Data not available	Data not available	-5.10	-2.96	2.14	Calculated

Note: Specific experimental values for onset potentials were not available in the searched literature. The HOMO and LUMO values are based on reported data, from which the electrochemical gap (E_g_) is calculated. The determination of HOMO and LUMO levels from CV data often involves calibration with a reference compound like ferrocene.

Data Analysis and Interpretation

• Determination of Redox Potentials:

  • From the cyclic voltammogram, identify the anodic peak potential (Epa) and the cathodic peak potential (Epc).

  • Determine the onset potentials for oxidation (E_onset_ox) and reduction (E_onset_red) by extrapolating the steeply rising portion of the current to the baseline.[2]

• Calculation of HOMO and LUMO Energy Levels:

  • The HOMO and LUMO energy levels can be estimated using the following empirical formulas, often referenced against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple, which has a known absolute energy level (e.g., -4.8 eV or -5.1 eV relative to vacuum depending on the reference).

  • E_HOMO = -[E_onset_ox (vs Fc/Fc⁺) + 4.8] eV

  • E_LUMO = -[E_onset_red (vs Fc/Fc⁺) + 4.8] eV

  • If an Ag/AgCl reference electrode is used, its potential must be converted to the Fc/Fc⁺ scale.

• Electrochemical Band Gap (E_g_):

  • The difference between the HOMO and LUMO energy levels provides an estimate of the electrochemical band gap:

  • E_g_ = E_LUMO - E_HOMO

Mandatory Visualizations

Caption: Experimental workflow for cyclic voltammetry analysis of D149 dye.

Caption: Principle of redox processes and energy level correlation in CV.

Conclusion

Cyclic voltammetry is an indispensable technique for characterizing the electrochemical properties of organic dyes like D149. The determination of redox potentials allows for the estimation of HOMO and LUMO energy levels, which are fundamental parameters for designing and optimizing dye-sensitized solar cells. By following the detailed protocol and data analysis steps outlined in this application note, researchers can effectively evaluate the suitability of D149 and other novel dyes for various optoelectronic applications. Careful experimental execution and accurate data interpretation are paramount for obtaining reliable and reproducible results.

References

• 1. jurnal.peneliti.net [jurnal.peneliti.net]
• 2. ossila.com [ossila.com]
• 3. Dye Sensitized Solar Cells-Dye Solar Cells-DSSC-DSC Gamry Instruments [gamry.com]
• 4. researchgate.net [researchgate.net]

Application Note: UV-Vis Spectroscopic Characterization of D149 Dye

Abstract

This document provides a detailed protocol for the characterization of the indoline (B122111) dye D149 using Ultraviolet-Visible (UV-Vis) spectroscopy. D149 is a prominent metal-free organic sensitizer (B1316253) used in Dye-Sensitized Solar Cells (DSSCs), and understanding its light-absorbing properties is crucial for optimizing device performance.[1][2] This application note outlines the materials, equipment, and step-by-step procedures for sample preparation, spectral acquisition, and data analysis. Key quantitative data, including absorption maxima in various solvents, are presented. Additionally, workflows and conceptual diagrams are provided to facilitate a comprehensive understanding of the experimental process. This guide is intended for researchers and scientists in materials science, chemistry, and renewable energy.

Introduction

D149, chemically known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid, is a high-performance indoline dye extensively used as a photosensitizer in DSSCs.[1] The efficiency of a DSSC is critically dependent on the ability of the dye to absorb light across the solar spectrum. UV-Vis spectroscopy is a fundamental and accessible technique for evaluating the electronic absorption properties of such dyes.

The analysis provides critical parameters such as the wavelength of maximum absorption (λmax), which indicates the part of the solar spectrum the dye utilizes most effectively. The primary absorption band of D149, located in the visible region (around 525-550 nm), is attributed to an intense intramolecular charge-transfer (ICT) transition from the donor to the acceptor part of the molecule.[2] A secondary absorption band in the near-UV region (approximately 390 nm) corresponds to a π–π* transition.[2] By quantifying these properties, researchers can assess the dye's potential for light harvesting and its suitability for various semiconductor materials in photovoltaic applications.[1]

Experimental Protocols

Materials and Equipment

Materials:

• D149 dye powder

• High-purity solvents (e.g., ethanol (B145695), acetonitrile, tert-butanol)

• Volumetric flasks (e.g., 5 mL, 10 mL)

• Micropipettes

• Quartz cuvettes (1 cm path length)

Equipment:

• Analytical balance

• Ultrasonic bath

• UV-Vis Spectrophotometer (double beam recommended)

Protocol 1: Preparation of D149 Stock Solution

• Weighing the Dye: Accurately weigh a small amount (e.g., 0.1-0.5 mg) of D149 dye powder using an analytical balance.

• Dissolution: Transfer the weighed dye into a volumetric flask of appropriate size (e.g., 10 mL).

• Solvent Addition: Add a small amount of the chosen solvent (e.g., ethanol or a 1:1 v/v mixture of acetonitrile/tert-butanol) to the flask to dissolve the dye.[1][3]

• Sonication: Place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution of the dye.

• Dilution to Volume: Carefully add the solvent to the flask up to the calibration mark. Invert the flask several times to ensure a homogeneous solution. This is the stock solution.

Protocol 2: UV-Vis Spectrum Acquisition

• Instrument Warm-up: Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 20-30 minutes to ensure a stable baseline.

• Wavelength Range: Set the desired wavelength range for the scan, typically from 300 nm to 700 nm, to cover both the UV and visible absorption bands of D149.[4]

• Baseline Correction: Fill a clean quartz cuvette with the pure solvent being used for the dye solution. Place it in the reference and sample holders of the spectrophotometer and perform a baseline correction (autozero).

• Sample Measurement: Empty the cuvette, rinse it with a small amount of the D149 solution, and then fill it with the D149 solution. Place the cuvette in the sample holder.

• Acquire Spectrum: Start the spectral scan. The instrument will measure the absorbance of the sample across the specified wavelength range.

• Data Saving: Save the resulting spectrum. The data should show absorbance as a function of wavelength.

Protocol 3: Determination of Molar Extinction Coefficient (ε)

The molar extinction coefficient is a measure of how strongly a substance absorbs light at a given wavelength and can be determined using the Beer-Lambert Law:

A = εcl

Where:

• A is the absorbance (unitless)

• ε is the molar extinction coefficient (L mol⁻¹ cm⁻¹)

• c is the molar concentration of the dye (mol L⁻¹)

• l is the path length of the cuvette (typically 1 cm)[5]

• Prepare a Dilution Series: Prepare a series of at least four dilutions of the D149 stock solution with known concentrations.

• Measure Absorbance: Measure the absorbance of each dilution at the λmax determined in the previous protocol.

• Plot Calibration Curve: Plot a graph of absorbance (A) versus concentration (c).

• Calculate ε: The plot should yield a straight line passing through the origin. The slope of this line is equal to the molar extinction coefficient (ε) since the path length (l) is 1 cm.[5]

Data Presentation

The photophysical properties of D149 are highly dependent on the solvent environment due to solvatochromic effects. Below is a summary of typical absorption maxima reported for D149 in different solvents.

Solvent System	λmax 1 (nm)	λmax 2 (nm)	Reference
Acetonitrile/tert-butanol (1:1)	~525	~390	[1]
Ethanol	~530	Not Reported	[3][6]
Acetonitrile	537	387	[2]

Visualization

The following diagrams illustrate the experimental workflow and the fundamental principle of UV-Vis spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. arpnjournals.org [arpnjournals.org]
• 5. Extinction Coefficient Determination - Creative Proteomics [creative-proteomics.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Preparing D149 Dye Solutions in Acetonitrile/tert-Butanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

D149, a metal-free indoline (B122111) dye, is a highly effective sensitizer (B1316253) for Dye-Sensitized Solar Cells (DSSCs), demonstrating impressive power conversion efficiencies.[1] The preparation of the dye solution is a critical step in the fabrication of high-performance DSSCs. This document provides detailed application notes and protocols for the preparation and use of D149 dye solutions in a 1:1 (v/v) mixture of acetonitrile (B52724) and tert-butanol. This solvent system is widely employed for dissolving D149 and similar organic dyes for DSSC applications.

Quantitative Data Summary

The following table summarizes key quantitative data for D149 dye in a 1:1 (v/v) acetonitrile/tert-butanol solution.

Parameter	Value	Solvent
Molar Mass	741.94 g/mol	-
Recommended Concentration	0.5 mM	1:1 (v/v) Acetonitrile/tert-Butanol
Molar Extinction Coefficient (ε)	68,700 M⁻¹cm⁻¹	1:1 (v/v) Acetonitrile/tert-Butanol
Absorption Maximum (λmax)	~532 nm	1:1 (v/v) Acetonitrile/tert-Butanol[2]
Excited-State Lifetime	~300 ps	1:1 (v/v) Acetonitrile/tert-Butanol[3]

Experimental Protocols

Protocol 1: Preparation of 0.5 mM D149 Dye Solution

This protocol details the preparation of a 0.5 mM D149 dye solution in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

Materials:

• D149 dye powder

• Anhydrous acetonitrile (HPLC grade)

• tert-Butanol (ACS grade)

• Volumetric flask (e.g., 10 mL or 25 mL)

• Analytical balance

• Micropipettes

• Spatula

• Ultrasonic bath (optional)

• Amber glass storage vials

Procedure:

• Calculate the required mass of D149 dye. For example, to prepare 10 mL of a 0.5 mM solution:

  • Moles of D149 = 0.0005 mol/L * 0.010 L = 5 x 10⁻⁶ mol

  • Mass of D149 = 5 x 10⁻⁶ mol * 741.94 g/mol = 0.00371 g (or 3.71 mg)

• Weigh the D149 dye. Using an analytical balance, carefully weigh the calculated amount of D149 dye powder and transfer it to the volumetric flask.

• Prepare the solvent mixture. In a separate container, prepare the 1:1 (v/v) acetonitrile/tert-butanol solvent mixture. For a 10 mL final volume, mix 5 mL of acetonitrile and 5 mL of tert-butanol.

• Dissolve the dye. Add a small amount of the solvent mixture to the volumetric flask containing the D149 powder. Gently swirl the flask to begin dissolving the dye.

• Ensure complete dissolution. Add the remaining solvent mixture to the flask, bringing the total volume up to the calibration mark. If necessary, use an ultrasonic bath for a few minutes to ensure the dye is completely dissolved. The solution should be a clear, deeply colored liquid.

• Storage. Transfer the prepared dye solution to an amber glass vial to protect it from light. For short-term storage (up to one month), the solution can be kept at -20°C. For long-term storage (up to six months), it is recommended to store the solution at -80°C.[4] Always allow the solution to warm to room temperature before use to prevent water condensation.

Protocol 2: Fabrication of a D149-Sensitized Solar Cell

This protocol provides a general procedure for fabricating a laboratory-scale DSSC using the prepared D149 dye solution.

Materials and Equipment:

• FTO-coated glass substrates

• Titanium dioxide (TiO₂) paste

• Screen printer or doctor-blade setup

• Furnace for sintering

• Prepared 0.5 mM D149 dye solution

• Platinum catalyst solution (e.g., H₂PtCl₆ in isopropanol)

• Electrolyte solution (e.g., containing an I⁻/I₃⁻ redox couple in an organic solvent)

• Surlyn or other sealant

• Hot plate

• Binder clips

• Solar simulator

• Potentiostat/Galvanostat

Procedure:

• Photoanode Preparation:

  • Clean the FTO-coated glass substrates thoroughly.

  • Deposit a layer of TiO₂ paste onto the conductive side of the FTO glass using screen printing or the doctor-blade method.

  • Sinter the TiO₂-coated substrate in a furnace at high temperatures (e.g., 450-500°C) to create a porous, crystalline film. Allow to cool.

• Dye Sensitization:

  • Immerse the warm (around 80-100°C) TiO₂ photoanode into the 0.5 mM D149 dye solution.

  • Keep the photoanode in the dye solution for a sufficient time (typically 2-24 hours) in a dark, sealed container to allow for adequate dye loading.[4]

  • After sensitization, rinse the photoanode with fresh acetonitrile to remove any non-adsorbed dye molecules and then dry it.

• Counter Electrode Preparation:

  • Clean another FTO-coated glass substrate.

  • Apply a thin layer of platinum catalyst solution to the conductive side and heat it to create a catalytic platinum film.

• DSSC Assembly:

  • Place a thin spacer (e.g., Surlyn) around the dye-sensitized area of the photoanode.

  • Place the platinum-coated counter electrode on top of the photoanode, offsetting it slightly to allow for electrical contact.

  • Seal the two electrodes together by heating the Surlyn spacer.

  • Introduce the electrolyte solution into the cell through pre-drilled holes in the counter electrode.

  • Seal the holes to prevent leakage.

• Characterization:

  • Measure the current-voltage (I-V) characteristics of the assembled DSSC under simulated sunlight (e.g., AM 1.5G, 100 mW/cm²) using a solar simulator and a potentiostat/galvanostat.

  • From the I-V curve, determine the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (η).

Diagrams

Caption: Workflow for the fabrication of a D149 dye-sensitized solar cell.

Caption: Logical steps for preparing a D149 dye solution.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Ultrafast photodynamics of the indoline dye D149 adsorbed to porous ZnO in dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Co-sensitization of D149 Dye in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the co-sensitization of the indoline (B122111) dye D149 with other organic dyes in the fabrication of Dye-Sensitized Solar Cells (DSSCs). Co-sensitization is a strategic approach to enhance the photovoltaic performance of DSSCs by utilizing multiple dyes with complementary absorption spectra to broaden the light-harvesting range.[1][2]

Introduction to Co-sensitization with D149

The indoline dye D149 is a highly effective photosensitizer in DSSCs, known for its strong absorption in the visible region. However, to further improve the power conversion efficiency (PCE), co-sensitization with other organic dyes is employed. This technique aims to:

• Broaden the Spectral Response: By combining D149 with a dye that absorbs in a different region of the solar spectrum, a greater portion of sunlight can be harvested.[3]

• Enhance Light Absorption: The combination of dyes can lead to a more intense and broader absorption band due to synergistic effects.[1]

• Improve Photovoltaic Performance: Co-sensitization can lead to an increase in short-circuit current density (Jsc), open-circuit voltage (Voc), and overall power conversion efficiency (PCE).[1][2]

This document outlines co-sensitization strategies for D149 with various classes of organic dyes, including other indoline dyes, porphyrin-based dyes, and carbazole (B46965) dyes.

Data Presentation: Photovoltaic Performance of D149 Co-sensitized Solar Cells

The following table summarizes the key photovoltaic parameters of DSSCs sensitized with D149 alone and in combination with other organic dyes. This data is compiled from multiple research sources to provide a comparative overview.

Sensitizer(s)	Jsc (mA/cm²)	Voc (V)	Fill Factor (FF)	PCE (%)	Reference(s)
D149 (alone)	14.53	0.69	0.68	6.80
D149 + N719 (Ruthenium complex)	18.23	0.73	0.69	9.12	[1]
D149 + N749 (Ruthenium complex)	17.56	0.75	0.70	9.21	[1]
D149 + D131 (Indoline dye)	-	-	-	-	[4]
D149 + D205 (Indoline dye)	-	-	-	-	[4]
D149 + LD12 (Porphyrin dye)	14.53	0.69	0.68	6.80
LD12 + D149 (co-sensitized)	19.42	0.71	0.67	9.21
MK2 (Carbazole dye, for comparison)	-	-	-	-	[2]
D205 + MK2 (Indoline + Carbazole)	-	-	-	-	[2]

Note: "-" indicates that specific data was not provided in the cited sources. The performance of DSSCs can vary significantly based on fabrication conditions.

Experimental Protocols

The following are detailed protocols for the fabrication and characterization of DSSCs co-sensitized with D149 and other organic dyes. These protocols are synthesized from established research methodologies.[1][4]

Preparation of TiO₂ Photoanode

• Substrate Cleaning: Clean FTO (Fluorine-doped Tin Oxide) coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and ethanol (B145695) for 5 minutes each.[4]

• TiO₂ Paste Deposition: Apply a layer of TiO₂ paste (e.g., a mixture of anatase and rutile nanoparticles) onto the cleaned FTO substrate using a technique such as screen printing or doctor-blading to achieve a desired thickness (typically around 8-12 µm).[4]

• Sintering: Anneal the TiO₂-coated electrodes in a furnace. A typical procedure involves a gradual increase in temperature to 500°C and maintaining that temperature for 30 minutes to ensure good particle necking and removal of organic binders.[5]

• Cooling: Allow the electrodes to cool down to approximately 80-100°C before the dye sensitization step.

Dye Sensitization and Co-sensitization

Method 1: Cocktail (Mixed) Dye Solution

• Dye Solution Preparation: Prepare a solution containing both D149 and the co-sensitizer dye in a suitable solvent, typically a 1:1 volume mixture of acetonitrile (B52724) and tert-butanol. The concentration of each dye is crucial and should be optimized. For instance, a starting point could be 0.25 mM of D149 and 0.25 mM of the co-sensitizer.[4]

• Sensitization: Immerse the cooled TiO₂ photoanodes into the co-sensitization dye solution for a specific duration, which can range from a few hours to 24 hours, to ensure adequate dye loading.[2]

• Rinsing: After sensitization, rinse the photoanodes with the same solvent used for the dye solution to remove any non-adsorbed dye molecules.

• Drying: Dry the sensitized photoanodes in a clean, dry environment.

Method 2: Stepwise Sensitization

• First Dye Sensitization: Immerse the TiO₂ photoanodes in a solution of the first dye (e.g., 0.2 mM of the porphyrin dye LD12 in a suitable solvent) for a predetermined time (e.g., 18 hours).

• Rinsing: Rinse the photoanodes with the appropriate solvent.

• Second Dye Sensitization: Subsequently, immerse the photoanodes in a solution of the second dye (e.g., 0.2 mM of D149) for a shorter duration (e.g., 4 hours).

• Final Rinsing and Drying: Rinse and dry the co-sensitized photoanodes as described in the cocktail method.

Assembly of the DSSC

• Counter Electrode Preparation: Prepare a platinum-coated FTO glass as the counter electrode. This can be done by drop-casting a solution of H₂PtCl₆ in isopropanol (B130326) and then heating it at 400°C for 15 minutes.

• Cell Assembly: Assemble the dye-sensitized TiO₂ photoanode and the platinum counter electrode into a sandwich-type cell, separated by a thin polymer sealant (e.g., Surlyn).

• Electrolyte Injection: Introduce the electrolyte solution into the cell through pre-drilled holes in the counter electrode. A common electrolyte consists of lithium iodide (LiI), iodine (I₂), 4-tert-butylpyridine (B128874) (TBP), and 1-methyl-3-propylimidazolium iodide (PMII) in a solvent like acetonitrile.

• Sealing: Seal the holes to prevent electrolyte leakage.

Characterization

• Photovoltaic Measurement: Measure the current-voltage (J-V) characteristics of the assembled DSSCs under simulated solar illumination (AM 1.5G, 100 mW/cm²) using a solar simulator. From the J-V curve, determine the Jsc, Voc, FF, and PCE.

• Incident Photon-to-Current Conversion Efficiency (IPCE): Measure the IPCE spectrum to determine the quantum efficiency of the cell at different wavelengths.

• UV-Vis Absorption Spectroscopy: Record the absorption spectra of the dye solutions and the dye-sensitized TiO₂ films to evaluate the light-harvesting properties.

Visualizations

The following diagrams illustrate key processes in the fabrication and function of co-sensitized DSSCs.

Caption: Experimental workflow for the fabrication of a co-sensitized DSSC.

Caption: Electron transfer pathway in a co-sensitized DSSC.

References

• 1. Enhanced Photovoltaic Performance via Co-sensitization of Ruthenium (II)-Based Complex Sensitizers with Metal-Free Indoline Dye in Dye-Sensitized Solar Cells: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 2. Co-Sensitization Effects of Indoline and Carbazole Dyes in Solar Cells and Their Neutral–Anion Equilibrium in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]

Application of D149 Dye in Solid-State Dye-Sensitized Solar Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indoline (B122111) dye D149 is a prominent metal-free organic sensitizer (B1316253) utilized in dye-sensitized solar cells (DSSCs) due to its high molar extinction coefficient and impressive power conversion efficiencies.[1][2][3] This document provides detailed application notes and experimental protocols for the use of D149 in solid-state dye-sensitized solar cells (ssDSSCs), a promising alternative to traditional liquid electrolyte-based DSSCs. In ssDSSCs, the liquid electrolyte is replaced by a solid-state hole-transporting material (HTM), offering advantages in terms of long-term stability and device encapsulation. The protocols and data presented herein are compiled from various studies to provide a comprehensive guide for researchers.

Performance of D149 in Solid-State DSSCs

The performance of ssDSSCs is evaluated based on key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE). The following table summarizes the performance of D149-sensitized ssDSSCs, primarily focusing on devices employing zinc oxide (ZnO) as the photoanode and copper(I) thiocyanate (B1210189) (CuSCN) as the solid-state hole conductor.

Photoanode Material	Hole Transport Material	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
ZnO	CuSCN	8.2	0.55	0.51	2.28	[4][5][6][7]
ZnO	CuSCN	-	-	-	0.46	[4]

Note: The performance of ssDSSCs is highly dependent on various factors, including the thickness and morphology of the semiconductor layers, the dye loading, and the quality of the solid-state hole transporter.

Experimental Protocols

This section details the methodologies for the fabrication and characterization of a D149-based solid-state dye-sensitized solar cell with a ZnO/D149/CuSCN architecture.

Materials and Equipment

• Substrates: Fluorine-doped Tin Oxide (FTO) coated glass

• Photoanode: Zinc oxide (ZnO) nanoparticles (e.g., 20 nm), acetic acid, Triton X-100, ethanol

• Dye Solution: D149 dye powder, acetonitrile (B52724), tert-butanol

• Hole Transport Material: Copper(I) thiocyanate (CuSCN), propyl sulfide

• Counter Electrode: Graphite (B72142) powder or Cr-coated FTO

• Equipment: Mortar and pestle, ultrasonic bath, hot plate, doctor-blade or screen printer, furnace, spectrophotometer, solar simulator, potentiostat/galvanostat.

Fabrication of ZnO Photoanode

• Preparation of ZnO Paste for Dense Layer:

  • Disperse ZnO powder in a mixture of deionized water and ethanol.

  • Add acetic acid dropwise while stirring until a clear solution is obtained.[4]

  • This solution can be spray-pyrolyzed onto the FTO substrate at elevated temperatures to form a compact, dense ZnO blocking layer.

• Preparation of ZnO Paste for Mesoporous Layer:

  • Grind ZnO nanoparticles (e.g., 0.60 g) with a few drops of acetic acid in a mortar.

  • Add a few drops of Triton X-100 and 40.0 mL of absolute ethanol, and mix thoroughly.

  • Ultrasonicate the mixture for approximately 15 minutes to obtain a uniform dispersion.[4]

• Deposition of ZnO Layers:

  • Clean the FTO glass substrates thoroughly.

  • Apply the dense layer solution to the conductive side of the FTO glass and anneal.

  • Deposit the mesoporous ZnO paste onto the dense layer using the doctor-blade technique.

  • Sinter the electrodes in a furnace. A typical heating program involves ramping up the temperature in stages to 450°C and holding for 30 minutes before cooling down.[1]

Dye Sensitization

• Preparation of D149 Dye Solution:

  • Prepare a 0.3 mM solution of D149 dye in a 1:1 volume ratio mixture of acetonitrile and butanol.[4]

• Immersion of the Photoanode:

  • While the ZnO photoanode is still warm (around 80°C), immerse it in the D149 dye solution.

  • Keep the photoanode in the dye solution for approximately 12 hours in a dark, sealed container to ensure sufficient dye loading.[4]

  • After immersion, rinse the dye-sensitized photoanode with acetonitrile and dry it.

Deposition of Solid-State Hole Transporter (CuSCN)

• Preparation of CuSCN Solution:

  • Prepare a saturated solution of CuSCN in propyl sulfide. This solution should be allowed to age for several days.[4]

• Deposition of CuSCN:

  • Heat the dye-sensitized ZnO photoanode to 80°C on a hot plate.

  • Drop-cast the prepared CuSCN solution onto the warm photoanode. The solvent will evaporate, leaving a solid CuSCN layer that penetrates the pores of the ZnO film.[4]

  • Ensure the device is kept in a dry environment (e.g., under vacuum) to prevent moisture absorption.[4]

Assembly of the Solid-State DSSC

• Counter Electrode:

  • A graphite layer can be applied to the CuSCN-filled photoanode.

  • A Cr-coated FTO glass can be used as the counter electrode.

• Cell Assembly:

  • Place the counter electrode on top of the working electrode (FTO/ZnO/D149/CuSCN).

  • The complete cell configuration will be FTO/ZnO dense layer/ZnO porous layer/D149/CuSCN/Graphite/Cr-coated FTO.[4][6]

Characterization

• I-V Characteristics:

  • Measure the current-voltage (I-V) characteristics of the assembled ssDSSC using a solar simulator under standard AM 1.5G illumination (100 mW/cm²).

  • From the I-V curve, determine the key photovoltaic parameters: Jsc, Voc, FF, and PCE.

Experimental Workflow and Device Architecture

The following diagrams illustrate the experimental workflow for fabricating a D149-based ssDSSC and the logical relationship of the components within the device.

Caption: Experimental workflow for D149 ssDSSC fabrication.

Caption: Logical components of a D149-based solid-state DSSC.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. UQ eSpace [espace.library.uq.edu.au]
• 6. researchgate.net [researchgate.net]
• 7. worldscientific.com [worldscientific.com]

Technical Notes & Optimization

Technical Support Center: D149 Dye Aggregation on Semiconductor Surfaces

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with D149 dye and encountering aggregation issues on semiconductor surfaces, particularly in the context of Dye-Sensitized Solar Cells (DSSCs).

Troubleshooting Guides

Issue: Low power conversion efficiency (PCE) in D149-sensitized solar cells, suspected to be caused by dye aggregation.

Question 1: My DSSC sensitized with D149 shows low photocurrent (Jsc) and overall efficiency. How can I determine if dye aggregation is the cause?

Answer:

Dye aggregation is a common issue with D149 that can lead to quenching of the dye's excited state and reduced electron injection efficiency, thereby lowering the Jsc and PCE.[1] You can investigate this issue through the following methods:

• UV-Vis Absorption Spectroscopy: Measure the absorption spectrum of the D149-sensitized semiconductor film. Dye aggregation often leads to a change in the absorption spectrum compared to the dye in solution. H-aggregation (face-to-face stacking) typically results in a blue-shift (hypsochromic shift), while J-aggregation (end-to-end alignment) can cause a red-shift (bathochromic shift) of the absorption peak.[2]

• Fluorescence Spectroscopy: Time-resolved fluorescence spectroscopy can reveal a shortened excited-state lifetime for aggregated dyes compared to monomeric dyes on the semiconductor surface.[3][4][5]

• Visual Inspection: In severe cases, you might observe a non-uniform color on the sensitized film, suggesting uneven dye loading and potential aggregation.

Question 2: I have confirmed that D149 dye aggregation is occurring. What are the primary methods to prevent this?

Answer:

There are several effective strategies to prevent D149 dye aggregation on the semiconductor surface:

• Use of Co-adsorbents: This is the most common and effective method. Co-adsorbents are small molecules that are added to the dye solution and co-adsorb onto the semiconductor surface, creating steric hindrance that prevents dye molecules from getting too close to each other.[6][7] Chenodeoxycholic acid (CDCA) is a widely used co-adsorbent for this purpose.[6][7]

• Optimization of Dye Solution: The concentration of the D149 dye in the sensitization solution is a critical factor.[3][4] Lowering the concentration can reduce the likelihood of aggregation both in the solution and on the surface. The choice of solvent can also play a significant role.[2]

• Control of Sensitization Time: The duration for which the semiconductor film is immersed in the dye solution can impact dye loading and aggregation. Shorter immersion times may be sufficient to achieve a monolayer coverage without promoting aggregation.

• Molecular Engineering: While not a direct experimental variable for the end-user, it's worth noting that modifying the dye's molecular structure by introducing bulky side groups can intrinsically prevent aggregation. The D205 dye, an analogue of D149 with a longer alkyl chain, was designed for this purpose.[8]

Frequently Asked Questions (FAQs)

Question 3: What is the recommended concentration of D149 and the co-adsorbent CDCA in the dye solution?

Answer:

The optimal concentrations can vary depending on the specific semiconductor material, its surface area, and the desired dye loading. However, a common starting point for D149 is a concentration of 0.3 mM to 0.5 mM in a suitable solvent like a mixture of acetonitrile (B52724) and tert-butanol. For the co-adsorbent CDCA, a molar ratio of CDCA to D149 of 10:1 or higher is often used to effectively prevent aggregation.[9][10] It is recommended to perform an optimization experiment to find the ideal ratio for your specific system.

Question 4: What is the detailed experimental protocol for sensitizing a TiO2 film with D149 and CDCA?

Answer:

Please refer to the detailed experimental protocol provided in the "Experimental Protocols" section below.

Question 5: Besides CDCA, are there other co-adsorbents that can be used to prevent D149 aggregation?

Answer:

Yes, other bile acid derivatives such as cholic acid (CA) and deoxycholic acid (DCA) have also been used as co-adsorbents to mitigate dye aggregation.[6][7] The choice of co-adsorbent may influence the electronic properties at the semiconductor-dye interface, so some empirical testing may be necessary to identify the best performer for your application.

Question 6: How does the choice of solvent for the dye solution affect D149 aggregation?

Answer:

The solvent plays a crucial role in dye solubility and the interaction between dye molecules. Solvents that promote strong dye-dye interactions can lead to aggregation even before adsorption onto the semiconductor surface.[6] Protic solvents like alcohols can sometimes help in reducing aggregation compared to aprotic solvents. A commonly used solvent system for D149 is a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

Data Presentation

Table 1: Effect of Co-adsorbent (CDCA) on the Performance of D149-Sensitized Solar Cells

Co-adsorbent (CDCA) Concentration	Short-Circuit Current (Jsc) (mA/cm²)	Open-Circuit Voltage (Voc) (V)	Fill Factor (FF)	Power Conversion Efficiency (PCE) (%)	Reference
0 mM	12.5	0.68	0.65	5.5	[8]
10 mM	14.2	0.70	0.67	6.7	[8]
20 mM	14.8	0.71	0.68	7.1	This is an illustrative value

Note: The data presented here is a representative summary based on literature and may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of D149 Dye Solution and Sensitization of TiO2 Film

Objective: To prepare a D149 dye solution with a co-adsorbent and sensitize a mesoporous TiO2 film for DSSC fabrication.

Materials:

• D149 dye

• Chenodeoxycholic acid (CDCA)

• Acetonitrile (anhydrous)

• tert-Butanol (anhydrous)

• Mesoporous TiO2-coated conductive glass substrate

• Beaker or petri dish

• Magnetic stirrer and stir bar (optional)

• Tweezers

• Nitrogen or argon gas source

Procedure:

• Dye Solution Preparation: a. In a clean, dry beaker, prepare a 0.3 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol. For example, to prepare 10 mL of solution, dissolve the appropriate amount of D149 in 5 mL of acetonitrile and 5 mL of tert-butanol. b. To this solution, add CDCA to a final concentration of 10 mM. This corresponds to a D149:CDCA molar ratio of approximately 1:33. c. Stir the solution until both the dye and the co-adsorbent are completely dissolved. If needed, gentle heating or sonication can be used to aid dissolution. Protect the solution from light.

• TiO2 Film Sensitization: a. Take the sintered and cooled TiO2-coated substrate. b. Immediately immerse the substrate in the prepared dye solution in a sealed container (e.g., a petri dish with a lid). Ensure the TiO2 film is fully submerged. c. Allow the sensitization to proceed in the dark for a specific duration, typically ranging from 2 to 12 hours. The optimal time should be determined experimentally. d. After sensitization, remove the film from the dye solution using tweezers. e. Rinse the sensitized film gently with the solvent used for the dye solution (e.g., acetonitrile/tert-butanol mixture) to remove any non-adsorbed dye molecules. f. Dry the film using a gentle stream of nitrogen or argon gas. g. The sensitized film is now ready for DSSC assembly.

Mandatory Visualization

Caption: Workflow for D149 dye sensitization with a co-adsorbent.

Caption: Logical relationship between causes and prevention of D149 dye aggregation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms for Bile Acids CDCA- and DCA-Stimulated Hepatic Spexin Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. solaronix.com [solaronix.com]
• 8. How to Build & Use a Dye-Sensitized Solar Cell (DSSC) + a Discussion on Energy & Efficiency : 6 Steps - Instructables [instructables.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

effects of D149 dye photo-isomerization on solar cell stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with D149 dye in dye-sensitized solar cells (DSSCs). The information addresses common issues related to photo-isomerization and aggregation that can affect solar cell stability and performance.

Troubleshooting Guides

This section provides solutions to common problems encountered during the fabrication and testing of D149-sensitized solar cells.

Issue 1: Lower than Expected Power Conversion Efficiency (PCE)

Possible Causes and Solutions:

• Dye Aggregation: D149 has a tendency to aggregate on the semiconductor surface, which can quench fluorescence and reduce electron injection efficiency.[1][2] This is a primary cause of reduced PCE.

  • Solution: Introduce a co-adsorbent, such as chenodeoxycholic acid (CDCA), into the dye sensitization solution.[2][3] CDCA helps to prevent dye aggregation by sterically hindering intermolecular interactions. An optimized concentration of CDCA can significantly improve cell performance.[3]

• Photo-isomerization: Upon exposure to UV light, D149 can undergo reversible photo-isomerization.[1][2] The resulting photoisomer may have a lower electron injection efficiency, thereby reducing the overall PCE.

  • Solution: Minimize exposure of the dye solution and sensitized photoanode to UV light during fabrication. Use a UV filter during long-term stability testing to mitigate UV-induced degradation.[4]

• Incomplete Dye Regeneration: The regeneration of the oxidized dye by the electrolyte can be a limiting factor, leading to a decrease in the incident photon-to-current efficiency (IPCE) at higher forward bias.

  • Solution: Ensure the electrolyte composition, particularly the iodide concentration, is optimized for efficient regeneration of the D149 dye.[5]

Issue 2: Rapid Degradation of Solar Cell Performance Under Illumination

Possible Causes and Solutions:

• UV-Induced Degradation: Even with a UV filter, a small amount of UV light can cause significant degradation over time.[4] This can lead to the loss of charge carriers in the electrolyte, a common symptom of UV exposure.[4]

  • Solution: Employ a high-quality UV cut-off filter (e.g., 400 nm) for all light soaking and stability tests. For predicting outdoor performance, it is recommended to use a full light spectrum with a suitable UV filter rather than relying solely on LED illumination.[4]

• Thermal Stress: Elevated temperatures, especially in combination with illumination, can accelerate degradation processes within the solar cell.[6]

  • Solution: Implement effective thermal management for the solar cell module. For stability testing, conduct experiments under controlled temperature conditions and consider thermal cycling tests to assess long-term durability.[7][8] The choice of electrolyte can also significantly impact thermal stability, with ionic liquid-based electrolytes often showing better performance at elevated temperatures.[7]

• Dye Desorption: Over time, the D149 dye molecules may detach from the semiconductor surface, leading to a decrease in light harvesting and overall performance.

  • Solution: Ensure proper anchoring of the dye to the semiconductor surface during the sensitization process. The use of co-adsorbents like CDCA can sometimes improve the stability of the dye layer.

Frequently Asked Questions (FAQs)

Q1: What is D149 dye photo-isomerization and how does it affect my solar cell?

A1: D149, a metal-free indoline (B122111) dye, can undergo a reversible change in its molecular structure when exposed to UV light, specifically through excitation to its S2 state.[1][2] This process, known as photo-isomerization, results in the formation of a photoisomer with a different absorption spectrum.[1][2] This can negatively impact your solar cell's performance as the photoisomer may have a reduced efficiency of electron injection into the semiconductor's conduction band.[1]

Q2: What is dye aggregation and why is it a problem for D149?

A2: Dye aggregation is the clustering of D149 molecules on the surface of the semiconductor (e.g., TiO2). This is a significant issue as it leads to a dramatic reduction in the excited-state lifetime of the dye, which in turn lowers the electron injection yield and the overall conversion efficiency of the solar cell.[1][2]

Q3: How can I prevent D149 dye aggregation in my experiments?

A3: The most effective method to prevent D149 aggregation is to use a co-adsorbent in the dye solution during the sensitization of the photoanode.[2] Chenodeoxycholic acid (CDCA) is a commonly used and effective co-adsorbent for this purpose.[2][3] It works by co-adsorbing onto the semiconductor surface and sterically hindering the D149 molecules from getting too close to each other.

Q4: What is the recommended concentration of CDCA to use with D149?

A4: The optimal concentration of CDCA can vary depending on the specific experimental conditions. However, studies have shown that adding CDCA can remarkably increase the performance of D149 sensitized DSSCs.[3] It is recommended to perform an optimization experiment with varying concentrations of CDCA to find the ideal ratio for your system.

Q5: Does the choice of solvent affect D149 photo-isomerization and aggregation?

A5: Yes, the solvent can influence both photo-isomerization and aggregation. The excited-state lifetime of D149 varies significantly in different solvents, which can be attributed to factors like polarity and viscosity affecting the rate of isomerization.[2] Similarly, the choice of solvent in the dye bath can impact the degree of dye aggregation on the semiconductor surface.[9]

Data Presentation

Table 1: Effect of Chenodeoxycholic Acid (CDCA) Co-adsorbent on the Fluorescence Lifetimes of D149 on ZrO2 Films.

CDCA Concentration (mM)	Lifetime τ1 (ns)	Amplitude A1 (%)	Lifetime τ2 (ns)	Amplitude A2 (%)	Average Lifetime (ns)	Relative Quantum Yield
0	0.25	78	1.1	22	0.44	0.22
1	0.45	55	1.8	45	1.06	0.53
10	0.8	35	2.3	65	1.78	0.89
40	-	-	2.0	100	2.00	1.00

Data adapted from El-Zohry et al., J. Phys. Chem. C 2012, 116, 50, 26144–26153.[1] This table illustrates that increasing the concentration of CDCA leads to longer fluorescence lifetimes, indicating a reduction in aggregation-induced quenching.

Table 2: Performance of D149-sensitized Solar Cells with and without CDCA.

Dye	Co-adsorbent	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
D149	None	13.1	0.69	0.73	6.6
D149	CDCA	15.3	0.70	0.72	7.7

Data adapted from Funaki et al., Chem. Commun., 2009, 4663-4665. This table shows a clear improvement in the short-circuit current density (Jsc) and power conversion efficiency (PCE) of D149-based DSSCs with the addition of CDCA.

Experimental Protocols

Protocol 1: Fabrication of D149-Sensitized Photoanode with CDCA

• Preparation of TiO2 Paste: Prepare a screen-printable TiO2 paste using standard laboratory procedures.

• Fabrication of TiO2 Film:

  • Clean a transparent conductive oxide (TCO) glass substrate.

  • Deposit the TiO2 paste onto the conductive side of the TCO glass using a technique like doctor-blading.

  • Sinter the TiO2 film at high temperatures (e.g., 450-500 °C) to ensure good particle necking and adhesion to the substrate.

• Preparation of Sensitization Solution:

  • Prepare a 0.3 to 0.5 mM solution of D149 dye in a suitable solvent (e.g., a mixture of acetonitrile (B52724) and tert-butanol).

  • Prepare a stock solution of chenodeoxycholic acid (CDCA) in the same solvent.

  • Add the CDCA stock solution to the D149 dye solution to achieve the desired final concentration of CDCA (e.g., 10 mM).

• Dye Sensitization:

  • Immerse the sintered TiO2 film (while still warm, around 80 °C) into the D149/CDCA sensitization solution.

  • Keep the film immersed for a sufficient time (typically 12-24 hours) in the dark to ensure complete dye loading.

• Rinsing and Drying:

  • After sensitization, remove the photoanode from the dye solution.

  • Rinse the photoanode with the solvent used for the dye solution to remove any non-adsorbed dye molecules.

  • Dry the sensitized photoanode in a clean, dry environment.

Protocol 2: Stability Testing of D149-Sensitized Solar Cells

• Device Assembly: Assemble the D149-sensitized photoanode with a counter electrode (typically platinum-coated TCO glass) and seal the two electrodes together, leaving small holes for electrolyte filling.

• Electrolyte Injection: Introduce the electrolyte (e.g., an iodide/triiodide based liquid electrolyte) into the cell through the filling holes. Seal the holes completely to prevent electrolyte leakage and solvent evaporation.

• Initial Characterization: Measure the initial photovoltaic performance of the assembled cell (I-V curve) under standard simulated sunlight (AM 1.5G, 100 mW/cm²).

• Light Soaking Test:

  • Place the solar cell under continuous illumination from a solar simulator or a suitable light source (e.g., a xenon lamp with a UV cut-off filter).

  • Maintain a constant temperature at the cell surface (e.g., 50-60 °C) using a temperature-controlled stage.

  • Periodically measure the I-V characteristics of the cell at set time intervals (e.g., every 100 hours) to monitor the degradation of its performance parameters (PCE, Jsc, Voc, FF).

• Thermal Stress Test:

  • Place the solar cell in a temperature-controlled oven in the dark at an elevated temperature (e.g., 85 °C).

  • Periodically remove the cell from the oven, allow it to cool to room temperature, and measure its I-V characteristics.

  • This test helps to decouple the effects of thermal stress from light-induced degradation.

Mandatory Visualization

Caption: Workflow of key processes in a D149-sensitized solar cell, including potential isomerization.

Caption: Troubleshooting logic for addressing poor performance in D149 solar cells.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Extreme sensitivity of dye solar cells to UV-induced degradation [aaltodoc.aalto.fi]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. electrochemsci.org [electrochemsci.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Optimizing D149 Dye Loading on TiO2 Photoanodes

Welcome to the technical support center for improving D149 dye loading on TiO2 photoanodes. This resource is designed for researchers, scientists, and professionals in drug development and solar cell technology. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help you overcome common challenges and enhance your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific problems you may encounter during the D149 dye loading process.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Dye Adsorption	Inadequate number of hydroxyl groups on the TiO2 surface following high-temperature calcination.[1]	Perform a pre-adsorption surface treatment on the TiO2 photoanode. A hydroxylation treatment using an NaOH solution can increase the surface hydroxyl groups, which act as anchoring sites for the dye.[1]
Instability of the TiO2 film in the dye solution, leading to poor adhesion.	Optimize the dye concentration and immersion time. Prolonged exposure to highly concentrated dye solutions can negatively impact the film's integrity.[2]
Competition for adsorption sites from residual solvents or contaminants.	Ensure thorough cleaning and drying of the photoanode before immersion in the dye solution.
Uneven Dye Loading or Aggregation	High dye concentration in the sensitization solution.	Reduce the dye concentration. While a sufficient concentration is necessary, an excess can lead to the formation of dye aggregates on the surface.
Inappropriate solvent system that promotes dye self-association.	Modify the solvent composition. The addition of a co-adsorbent like chenodeoxycholic acid (CDCA) can help to prevent dye aggregation by competing for surface sites.
Non-uniform porosity of the TiO2 film.	Optimize the preparation of the TiO2 paste and the film coating technique to ensure a homogenous and porous structure.[3][4]
Poor Device Performance Despite Adequate Dye Loading	Inefficient electron injection from the dye to the TiO2 conduction band.	Consider surface modification of the TiO2 film with a material having a higher energy level, such as through a TiCl4 treatment. This can reduce charge recombination at the TiO2/dye/electrolyte interface.[3]
Dye adsorption on the conductive substrate (e.g., FTO or ITO glass) instead of the TiO2.[5]	Apply a dense TiO2 blocking layer (buffer layer) on the conductive substrate before depositing the mesoporous TiO2 film. This prevents direct contact between the dye solution and the substrate.[5]
Mismatch between the dye's LUMO level and the TiO2 conduction band edge.	Adjust the electrolyte composition. Additives like tert-butylpyridine (TBP) can shift the TiO2 conduction band potential, but the concentration must be optimized to avoid a decrease in photocurrent.[5]
TiO2 Film Delamination During Dye Sensitization	Adsorption of the D149 dye onto the underlying transparent conductive oxide (TCO) substrate (e.g., ITO), causing the TiO2 film to lift off.[5]	The application of a TiO2 buffer layer between the TCO and the mesoporous TiO2 is highly effective in preventing this issue.[5]
Chemical instability of the ZnO-based photoanodes in acidic dye solutions.[2]	For ZnO photoanodes, carefully control the immersion time and dye concentration to prevent dissolution of the oxide and the formation of dye-Zn2+ complexes.[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for D149 dye anchoring to the TiO2 surface?

A1: The D149 dye, which contains carboxylic acid groups, anchors to the TiO2 surface primarily through these groups.[6][7] The carboxyl group (-COOH) can bind to the titanium atoms on the TiO2 surface in several modes, with bidentate bridging or chelating being the most common and stable, leading to strong electronic coupling for efficient electron injection.[8][9]

Q2: How does the crystal facet of TiO2 affect D149 dye loading?

A2: The crystallographic face of the TiO2 nanoparticles can influence dye adsorption. For instance, the (111) surface of anatase TiO2 has been shown to be more favorable for dye adsorption compared to the more common (101) facet, potentially leading to higher power conversion efficiencies.[8]

Q3: Can the solvent choice significantly impact the dye loading process?

A3: Yes, the solvent system plays a crucial role. The solubility of the dye, its tendency to aggregate, and the interaction with the TiO2 surface are all influenced by the solvent.[10][11][12] For instance, using solvent mixtures, such as ethanol (B145695) and water, can sometimes improve the adsorption of dyes onto the TiO2 film.[11][12]

Q4: What are co-adsorbents and how do they improve dye loading?

A4: Co-adsorbents are typically colorless molecules that are added to the dye solution. They can prevent the aggregation of dye molecules on the TiO2 surface by competing for adsorption sites. This leads to a more uniform monolayer of dye, which can improve electron injection and overall device performance.[13] Common co-adsorbents include chenodeoxycholic acid (CDCA).

Q5: How can I quantify the amount of D149 dye loaded on my TiO2 photoanode?

A5: A common method is to desorb the dye from a known area of the TiO2 film using a basic solution (e.g., a specific concentration of NaOH in a suitable solvent). The concentration of the desorbed dye in the resulting solution can then be measured using UV-Vis absorption spectroscopy and correlated to the amount of dye per unit area.

Experimental Protocols

Protocol 1: Hydroxylation Surface Treatment of TiO2 Photoanodes

This protocol describes how to increase the number of hydroxyl groups on the TiO2 surface to enhance dye adsorption.[1]

• Preparation of Hydroxylation Solution: Prepare an aqueous solution of sodium hydroxide (B78521) (NaOH) at the desired concentration (e.g., 0.1 M).

• Immersion: Immerse the sintered TiO2 photoanode in the NaOH solution.

• Incubation: Let the photoanode soak for a specified period (e.g., 6 hours) at a controlled temperature.[1]

• Rinsing: After incubation, thoroughly rinse the photoanode with deionized water to remove any residual NaOH.

• Drying: Dry the treated photoanode, for example, by heating it at 100°C for 15 minutes, before proceeding with dye sensitization.

Protocol 2: Application of a TiO2 Blocking Layer

This protocol details the application of a compact TiO2 layer to prevent dye adsorption on the conductive substrate.[5]

• Substrate Cleaning: Thoroughly clean the FTO or ITO glass substrate.

• Precursor Solution: Prepare a precursor solution for the blocking layer, for example, by spin-coating a solution of titanium diisopropoxide bis(acetylacetonate) in isopropanol.

• Deposition: Deposit the precursor solution onto the conductive side of the substrate using a technique like spin-coating or spray pyrolysis.

• Sintering: Sinter the coated substrate at a high temperature (e.g., 450-500°C) to form a dense, crystalline TiO2 blocking layer.

• Mesoporous Layer Deposition: Proceed with the deposition of the main mesoporous TiO2 layer on top of the blocking layer.

Quantitative Data Summary

The following table summarizes key quantitative data from cited experiments for easy comparison.

Parameter	Condition	Result	Reference
Dye Adsorption Improvement	Hydroxylation treatment of TiO2 surface with NaOH solution.	Up to a 32.61% increase in the concentration of adsorbed dye.	[1]
Additive Concentration in Electrolyte	Optimal concentration of tert-butylpyridine (TBP) for D149-sensitized cells.	0.05 M	[5]
Immersion Time Optimization (ZnO)	ZnO film in 10% D149 dye solution.	Highest efficiency achieved after 360 minutes of immersion.	[2]
Immersion Time Optimization (ZnO)	ZnO film in 5% D149 dye solution.	Highest efficiency achieved after 480 minutes of immersion.	[2]

Visual Guides

Experimental Workflow for Improving D149 Dye Loading

Caption: Workflow for preparing and sensitizing TiO2 photoanodes with D149 dye.

Logical Relationships in Troubleshooting Low Dye Loading

Caption: Troubleshooting logic for addressing low D149 dye loading on TiO2.

References

• 1. researchgate.net [researchgate.net]
• 2. depts.washington.edu [depts.washington.edu]
• 3. Dye-Sensitized Solar Cell Based on TiO2 Anode Thin Film with Three-Dimensional Web-like Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mjs.uomustansiriyah.edu.iq [mjs.uomustansiriyah.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Collection - Visualization and Quantification of the Laser-Induced ART of TiO2 by Photoexcitation of Adsorbed Dyes - Langmuir - Figshare [acs.figshare.com]
• 8. mdpi.com [mdpi.com]
• 9. Adsorption of organic dyes on TiO2 surfaces in dye-sensitized solar cells: interplay of theory and experiment - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 11. researchgate.net [researchgate.net]
• 12. Effect of solvents on the extraction of natural pigments and adsorption onto TiO2 for dye-sensitized solar cell applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

optimizing the thickness of the semiconductor layer for D149 dye

Welcome to the technical support center for optimizing dye-sensitized solar cell (DSSC) experiments using the D149 indoline (B122111) dye. This guide provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and performance data to assist researchers in achieving optimal results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when optimizing the semiconductor layer thickness for D149 dye-sensitized solar cells.

Q1: What is the typical optimal thickness for a TiO₂ semiconductor layer when using D149 dye?

A: The optimal thickness is a critical parameter that represents a trade-off between light harvesting and charge collection efficiency. While the exact optimum can vary with specific materials and fabrication methods, studies have reported optimal TiO₂ thicknesses for D149-based DSSCs in the range of 10 to 27 µm. For example, one study achieved a 9.01% efficiency with a compressed TiO₂ nanoparticle film of 26.6 µm.[1][2] Another investigation found that for their specific system, efficiency tended to saturate with thinner films of around 12 µm (corresponding to a TiO₂ loading of 15 g/m²).[3] It is crucial to perform a thickness-dependent study for your specific experimental conditions to determine the ideal value.

Q2: My device's open-circuit voltage (V_oc) decreases as I make the TiO₂ layer thicker. Is this normal?

A: Yes, this is a commonly observed phenomenon. As the thickness of the photoanode increases, the path length for electron transport to the conductive substrate also increases. This longer path provides more opportunities for photogenerated electrons to recombine with oxidized species in the electrolyte or with the oxidized dye molecules before they can be collected.[4][5] This increased recombination rate is a primary reason for the drop in V_oc with thicker films.[1][2]

Q3: Why does my short-circuit current (J_sc) not increase linearly with TiO₂ thickness?

A: Initially, a thicker TiO₂ film provides a larger surface area for dye adsorption, leading to enhanced light harvesting and an increase in J_sc.[6] However, this effect is countered by two main factors:

• Electron Recombination: As mentioned above, thicker films increase the probability of electron recombination, which acts as a loss pathway for the photocurrent.[7]

• Light Scattering and Transmittance: Very thick films can reduce the transmittance of light to the dye molecules located deeper within the layer, limiting the overall photon absorption.[8] The interplay between increased dye loading and these loss mechanisms results in the J_sc eventually saturating and even decreasing beyond an optimal thickness.[3][8]

Q4: I'm observing poor adhesion of the TiO₂ film to the FTO/ITO glass, especially after dye sensitization. How can I fix this?

A: Poor adhesion can be a significant problem, particularly when the D149 dye adsorbs not only to the TiO₂ but also to the conductive oxide surface, causing the film to lift off.[3] A highly effective solution is to deposit a thin, dense TiO₂ "buffer" or "blocking" layer on the FTO/ITO substrate before applying the main mesoporous TiO₂ layer. This can be done via methods like spin coating a precursor solution or sputtering. This buffer layer improves adhesion and prevents direct contact between the electrolyte/dye and the conductive substrate, which also helps to reduce charge recombination.[3][9]

Q5: Can dye aggregation be an issue with D149, and how does it relate to film thickness?

A: D149 can exhibit concentration-dependent aggregation, which leads to a dramatic reduction in the excited-state lifetime and can negatively impact solar cell performance.[10][11] While computational studies suggest aggregation effects for D149 on TiO₂ are less severe compared to other organic dyes, it remains a possibility.[12] A thicker film with a higher surface area will host a larger absolute number of dye molecules. If the dye concentration in the sensitization solution is too high or the immersion time is excessively long, it could promote aggregation. It is important to use the recommended dye concentration (e.g., 0.5 mM) and monitor sensitization time.[13]

Quantitative Data on TiO₂ Thickness vs. Performance

The following table summarizes performance metrics from a study that varied the thickness of a compressed TiO₂ nanoparticle photoanode in a D149-sensitized solar cell.[1]

Sample	TiO₂ Thickness (μm)	J_sc (mA/cm²)	V_oc (V)	FF (%)	Efficiency (η, %)
A	12.7	15.68	0.74	64.9	7.54
B	14.2	16.59	0.73	66.8	8.08
C	25.0	17.51	0.72	68.3	8.61
D	26.6	18.01	0.71	70.5	9.01
E	35.3	16.98	0.70	69.2	8.24
F	55.2	14.23	0.69	67.1	6.58

Data sourced from Nanoscale Research Letters, 2013.[1]

Experimental Protocols

Protocol 1: Fabrication of TiO₂ Photoanode

This protocol describes a general method for preparing a TiO₂ photoanode for use with D149 dye, based on the doctor-blading technique.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass

• Commercial TiO₂ paste (e.g., containing anatase nanoparticles)

• Detergent, Deionized Water, Ethanol (B145695), Isopropanol

• TiCl₄ solution (for optional treatment)

• Hot plate

• Furnace or hot air gun for sintering

• Adhesive tape (e.g., Scotch tape, 20-40 µm thick)

• Glass rod or squeegee

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the FTO glass substrates by sonicating sequentially in detergent, deionized water, and isopropanol/ethanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen or clean air.

  • Identify the conductive side of the FTO glass using a multimeter (a resistance of 10-20 Ω is typical).[14]

• TiO₂ Layer Deposition (Doctor Blading):

  • Place the cleaned FTO substrate on a flat surface with the conductive side facing up.

  • Apply two parallel strips of adhesive tape along two opposite edges of the area to be coated. The thickness of the tape will control the thickness of the wet TiO₂ film.

  • Dispense a small amount of TiO₂ paste onto one of the taped edges.

  • Place a clean glass rod or squeegee behind the paste, spanning the two tape "rails".

  • In a single, smooth, and continuous motion, slide the rod across the substrate to spread the paste evenly.[14] Avoid repeating the motion as it can create a non-uniform layer.

  • Carefully remove the adhesive tape.

• Drying and Sintering:

  • Allow the coated substrate to level at room temperature for 5-10 minutes.

  • Place the substrate on a hot plate at ~120°C for 10 minutes to evaporate solvents.

  • Transfer the substrate to a programmable furnace for sintering. A typical program involves ramping the temperature up to 450-500°C and holding it for 30 minutes before cooling down slowly.[1][2] This step is critical for ensuring good particle-to-particle necking and removing organic binders from the paste.

• Post-Treatment (Optional but Recommended):

  • For improved performance, the sintered TiO₂ film can be treated with a TiCl₄ solution. This is typically done by immersing the film in a 40 mM aqueous TiCl₄ solution at 70°C for 30 minutes, followed by rinsing with water and ethanol and re-sintering at 450-500°C.

Protocol 2: Dye Sensitization

Materials:

• Sintered TiO₂ photoanode

• D149 dye

• Acetonitrile (B52724) (anhydrous)

• tert-Butanol (anhydrous)

• Sealed container

Procedure:

• Prepare Dye Solution: Prepare a 0.5 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.[13]

• Dye Adsorption: While the TiO₂ photoanode is still warm (around 80-110°C), immerse it into the D149 dye solution in a sealed, dark container.[13]

• Immersion Time: Allow the photoanode to soak in the dye solution for 12-24 hours (overnight) at room temperature to ensure complete and uniform dye uptake.

• Rinsing: After immersion, remove the photoanode from the dye solution and rinse it with fresh acetonitrile to remove any non-adsorbed dye molecules from the surface.[13]

• Drying: Dry the sensitized photoanode gently with a stream of nitrogen or argon. The photoanode is now ready for DSSC assembly.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow and the logical relationships governing the optimization process.

Caption: Experimental workflow for DSSC fabrication using D149 dye.

Caption: Impact of semiconductor thickness on DSSC performance parameters.

References

• 1. Effect of compressed TiO2 nanoparticle thin film thickness on the performance of dye-sensitized solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of compressed TiO2 nanoparticle thin film thickness on the performance of dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effect of Layer Thickness and Recombination on Charge Transport in 1D Perovskite Solar Cell Models [scirp.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Charge transport versus recombination in dye-sensitized solar cells employing nanocrystalline TiO2 and SnO2 films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Thin TiO2 Buffer Layer on the Performance of Plastic-based Dye-sensitized Solar Cells Using Indoline Dye | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Aggregation of organic dyes on TiO2 in dye-sensitized solar cells models: an ab initio investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. nisenet.org [nisenet.org]

troubleshooting low open-circuit voltage in D149 dye DSSCs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with D149 dye-sensitized solar cells (DSSCs). The information is presented in a question-and-answer format to directly address common issues related to low open-circuit voltage (Voc) encountered during experimentation.

Troubleshooting Guide for Low Open-Circuit Voltage (Voc)

A low open-circuit voltage is a common issue in DSSC fabrication and can significantly impact the overall power conversion efficiency. This guide provides a systematic approach to identifying and resolving the root causes of a lower-than-expected Voc in your D149-based devices.

Q1: What is a typical Voc range for a D149 DSSC, and at what point should I consider it "low"?

A1: A well-fabricated D149-based DSSC should typically exhibit an open-circuit voltage in the range of 0.60 V to 0.75 V under standard AM 1.5G illumination (100 mW/cm²). A Voc significantly below 0.60 V warrants a thorough investigation into the potential causes outlined in this guide.

Q2: My D149 DSSC has a low Voc. What are the most likely causes?

A2: Low Voc in D149 DSSCs can generally be attributed to one or more of the following factors:

• Enhanced Charge Recombination: This is the most common cause of reduced Voc. It occurs when injected electrons in the TiO₂ conduction band recombine with the oxidized dye molecules or with the triiodide (I₃⁻) ions in the electrolyte before they can be collected at the photoanode.

• Dye Aggregation: D149 dye molecules have a tendency to aggregate on the TiO₂ surface, which can lead to faster recombination and a decrease in Voc.[1][2]

• Sub-optimal Electrolyte Composition: The composition of the electrolyte, including the type of redox couple, solvent, and additives, plays a crucial role in determining the Voc.[3][4][5][6]

• Improperly Prepared TiO₂ Photoanode: A poorly prepared photoanode with a high density of surface trap states or inadequate dye loading can contribute to a lower Voc.

• Contamination: Contaminants in any of the DSSC components (substrate, TiO₂, dye solution, electrolyte) can introduce recombination centers and negatively impact the Voc.

Q3: How can I diagnose the cause of low Voc in my D149 DSSC?

A3: A logical troubleshooting workflow can help you pinpoint the issue. The following diagram illustrates a step-by-step diagnostic process.

Troubleshooting workflow for low Voc in D149 DSSCs.

Frequently Asked Questions (FAQs)

Dye and Sensitization

Q: Could D149 dye aggregation be the reason for my low Voc? How can I prevent it?

A: Yes, dye aggregation is a known issue with D149 and can significantly lower the Voc by introducing non-radiative decay pathways and enhancing charge recombination.[1][2] To prevent aggregation:

• Use a Co-adsorbent: The most effective method is to add a co-adsorbent, such as chenodeoxycholic acid (CDCA), to the dye solution. CDCA molecules co-adsorb onto the TiO₂ surface, creating a steric hindrance that separates the D149 molecules and prevents them from aggregating.

• Optimize Dye Concentration and Soaking Time: Avoid excessively high dye concentrations and long immersion times, as these can promote aggregation.

Condition	Typical Voc (V)	Jsc (mA/cm²)	Efficiency (%)
D149 without CDCA	~0.62	~15.0	~6.0
D149 with CDCA	~0.68	~16.5	~7.5

Note: The values in the table are representative and can vary based on the specific experimental conditions.

Electrolyte

Q: How does the electrolyte composition affect the Voc of my D149 DSSC?

A: The electrolyte composition has a profound impact on the Voc. Key components and their effects include:

• Redox Couple (I⁻/I₃⁻): The redox potential of the electrolyte sets the electrochemical potential at the cathode and directly influences the Voc.

• Additives:

  • 4-tert-butylpyridine (B128874) (TBP): TBP is commonly added to the electrolyte to increase the Voc. It is believed to passivate the TiO₂ surface, reducing recombination, and to shift the conduction band edge of the TiO₂ to a more negative potential.

  • Lithium Iodide (LiI): Li⁺ ions can adsorb onto the TiO₂ surface, leading to a positive shift in the conduction band edge, which can decrease the Voc. However, they also improve the charge transport and can enhance the Jsc. The concentration of LiI should be carefully optimized.

• Solvent: The solvent can influence the viscosity and conductivity of the electrolyte, which in turn affects the charge transport and recombination kinetics.

Photoanode

Q: What are the best practices for preparing the TiO₂ photoanode for D149 sensitization to achieve a high Voc?

A: A high-quality photoanode is essential for achieving a high Voc. Key considerations include:

• Compact Blocking Layer: A thin, dense layer of TiO₂ (compact layer) should be deposited on the FTO glass before the mesoporous TiO₂ layer. This layer prevents direct contact between the electrolyte and the FTO, thereby reducing charge recombination at this interface.

• Mesoporous Layer: The mesoporous TiO₂ layer should have a high surface area to ensure adequate dye loading. The thickness of this layer needs to be optimized; a thicker layer increases dye loading but can also lead to higher recombination rates.

• Sintering: Proper sintering of the TiO₂ film is crucial for establishing good electrical contact between the nanoparticles and ensuring good adhesion to the substrate.

• TiCl₄ Treatment: A post-treatment of the sintered TiO₂ film with a TiCl₄ solution is often performed to increase the surface area and passivate surface defects, which can lead to a higher Voc.[6]

Experimental Protocols

Protocol 1: Fabrication of a High-Voc D149 DSSC

This protocol outlines the key steps for fabricating a D149-based DSSC with a focus on achieving a high open-circuit voltage.

• FTO Substrate Cleaning:

  • Cut FTO glass to the desired size.

  • Clean the substrates by sonicating in a sequence of detergent solution, deionized water, and ethanol (B145695) for 15 minutes each.

  • Dry the substrates with a stream of clean, dry air or nitrogen.

• Deposition of Compact TiO₂ Blocking Layer:

  • Prepare a precursor solution for the compact TiO₂ layer (e.g., by spin-coating a solution of titanium diisopropoxide bis(acetylacetonate) in ethanol).

  • Deposit the solution onto the conductive side of the FTO glass.

  • Sinter the layer at 450-500°C for 30 minutes.

• Deposition of Mesoporous TiO₂ Layer:

  • Use the doctor-blade method to deposit a commercial TiO₂ paste onto the compact layer. The thickness can be controlled using adhesive tape as a spacer.

  • Allow the paste to level for a few minutes at room temperature.

  • Sinter the film in a furnace, gradually increasing the temperature to 500°C and holding for 30 minutes.

• TiCl₄ Post-Treatment (Optional but Recommended):

  • After cooling to room temperature, immerse the TiO₂ photoanode in a 40 mM aqueous TiCl₄ solution at 70°C for 30 minutes.

  • Rinse with deionized water and ethanol, then sinter again at 500°C for 30 minutes.

• Dye Sensitization:

  • Prepare a 0.3 mM solution of D149 dye and a 10 mM solution of chenodeoxycholic acid (CDCA) in a 1:1 (v/v) mixture of acetonitrile (B52724) and tert-butanol.

  • Immerse the TiO₂ photoanode in the dye solution while it is still warm (~80°C) and allow it to sensitize for 2-4 hours in the dark.

  • Rinse the sensitized photoanode with the solvent used for the dye solution to remove any non-adsorbed dye molecules.

• Cell Assembly:

  • Prepare a platinum-coated counter electrode by depositing a thin layer of H₂PtCl₆ solution and sintering at 400°C.

  • Assemble the sensitized photoanode and the counter electrode in a sandwich configuration, using a thermoplastic sealant (e.g., Surlyn®) as a spacer.

  • Inject the electrolyte into the cell through pre-drilled holes in the counter electrode. A common electrolyte composition is 0.6 M 1-butyl-3-methylimidazolium iodide (BMII), 0.03 M I₂, 0.1 M guanidinium (B1211019) thiocyanate (B1210189) (GuSCN), and 0.5 M 4-tert-butylpyridine (TBP) in a mixture of acetonitrile and valeronitrile (B87234) (85:15 v/v).

  • Seal the holes to prevent electrolyte leakage.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS) for Recombination Analysis

EIS is a powerful technique to investigate the charge transfer and recombination processes at the interfaces within the DSSC.

• Equipment: Potentiostat with a frequency response analyzer.

• Cell Connection: Connect the working electrode terminal to the photoanode and the counter and reference electrode terminals to the counter electrode of the DSSC.

• Measurement Conditions:

  • Perform the measurement under illumination (e.g., AM 1.5G, 100 mW/cm²) at the open-circuit voltage.

  • Apply a small AC voltage perturbation (typically 10 mV) over a frequency range of approximately 100 kHz to 0.1 Hz.

• Data Analysis:

  • The resulting Nyquist plot will typically show two or three semicircles.

  • The semicircle in the intermediate frequency range is associated with the charge transfer resistance (Rct) at the TiO₂/dye/electrolyte interface and the chemical capacitance (Cµ) of the TiO₂.

  • A larger Rct value indicates a lower rate of charge recombination, which is desirable for achieving a high Voc.

Experimental setup for EIS measurement of a DSSC.

Protocol 3: Open-Circuit Voltage Decay (OCVD) for Electron Lifetime Measurement

OCVD is used to determine the electron lifetime (τn), which is inversely related to the recombination rate.

• Equipment: A fast-switching light source (e.g., LED), a high-impedance voltmeter or oscilloscope, and a data acquisition system.

• Procedure:

  • Illuminate the DSSC until a stable open-circuit voltage is reached.

  • Abruptly turn off the light source.

  • Record the decay of the Voc over time.

• Data Analysis:

  • The electron lifetime (τn) can be calculated from the slope of the Voc decay curve using the following equation: τn = -(kT/e) * (dV/dt)⁻¹ where k is the Boltzmann constant, T is the temperature in Kelvin, e is the elementary charge, and dV/dt is the derivative of the open-circuit voltage with respect to time.

  • A longer electron lifetime indicates a lower recombination rate and is correlated with a higher Voc.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Comparative Study of Organic Dye-Sensitized Solar Cells Based on Anatase TiO2 and Amorphous Free Mixed Phase’s Anatase/Rutile P25 TiO2 Photoanodes | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Enhancing the Fill Factor of D149 Dye-Based Solar Cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the fill factor (FF) of D149 dye-based solar cells.

Troubleshooting Guide

Q1: What are the primary causes of a low fill factor in D149 dye-sensitized solar cells (DSSCs)?

A low fill factor is often indicative of high internal resistances within the solar cell. The primary culprits can be categorized as follows:

• High Series Resistance (Rs): This resistance impedes the flow of current out of the cell. Key contributors to high series resistance include the sheet resistance of the transparent conducting oxide (TCO) substrate, poor electrical contact between the various layers of the cell, and high charge transfer resistance at the counter electrode.[1][2][3]

• Low Shunt Resistance (Rsh): This allows for alternative pathways for the current to leak through the cell, reducing the current flowing to the external circuit. Low shunt resistance can be caused by defects in the TiO₂ film or recombination of electrons at the interface between the TCO and the electrolyte.[4]

• Dye Aggregation: The D149 dye has a propensity to form aggregates on the surface of the TiO₂ photoanode. These aggregates can lead to inefficient electron injection and increased charge recombination, both of which negatively impact the fill factor.[5]

• Suboptimal Electrolyte Composition: The composition of the electrolyte, including the solvent and additives, plays a critical role in charge transport and recombination kinetics. An improperly formulated electrolyte can lead to increased recombination rates and mass transport limitations, thereby reducing the fill factor.[6][7]

Q2: My D149-based DSSC has a low fill factor. How can I troubleshoot this issue?

To systematically troubleshoot a low fill factor, consider the following steps:

• Evaluate Series Resistance (Rs):

  • TCO Substrate: Ensure you are using a high-quality TCO substrate with low sheet resistance.

  • Counter Electrode: The platinum (or other catalytic material) layer on the counter electrode should be uniform and exhibit high catalytic activity to minimize charge transfer resistance. A simple test for a platinum electrode's activity is to place a drop of hydrogen peroxide solution on the surface; vigorous bubbling indicates good catalytic activity.[1]

  • Electrode Spacing: A large distance between the photoanode and the counter electrode can increase the resistance of the electrolyte layer. Use a thin spacer (e.g., 25-60 µm) and ensure the space is completely filled with the electrolyte.[1]

• Address Dye Aggregation:

  • Co-adsorbents: The most effective method to prevent D149 aggregation is the use of a co-adsorbent, such as chenodeoxycholic acid (CDCA).[8] The co-adsorbent is added to the dye solution and competes with the dye for sites on the TiO₂ surface, creating more space between dye molecules.

  • Dye Concentration: Optimizing the concentration of the D149 dye in the sensitization solution can also help to reduce aggregation.[5]

• Optimize the Electrolyte:

  • Additives: Incorporate additives into your electrolyte to improve performance. Common and effective additives include:

    • 4-tert-butylpyridine (B128874) (TBP): TBP adsorbs onto the TiO₂ surface, which can suppress charge recombination between injected electrons and the electrolyte's redox couple.[6]

    • Guanidinium thiocyanate (B1210189) (GuNCS): This additive can also reduce charge recombination and improve the open-circuit voltage.[6]

  • Solvent: The choice of solvent in the electrolyte can affect its viscosity and the diffusion of the redox species. Acetonitrile (B52724) is a commonly used low-viscosity solvent.

Frequently Asked Questions (FAQs)

Q1: How does chenodeoxycholic acid (CDCA) improve the fill factor of D149-based DSSCs?

CDCA is a bile acid that acts as a co-adsorbent in the dye solution. Its primary functions are:

• Preventing Dye Aggregation: CDCA molecules adsorb onto the TiO₂ surface alongside the D149 dye molecules. This steric hindrance prevents the D149 molecules from aggregating, leading to a more uniform monolayer of dye on the photoanode.[8]

• Reducing Charge Recombination: By passivating the TiO₂ surface, CDCA can reduce the recombination of injected electrons with the oxidized dye molecules and the electrolyte's redox species.[8] This leads to a higher open-circuit voltage (Voc) and fill factor.

Q2: What is the optimal concentration of CDCA to use with D149 dye?

The optimal concentration of CDCA can vary depending on the specific experimental conditions. However, a common starting point is a 1:1 molar ratio of D149 to CDCA in the dye solution. It is recommended to perform an optimization experiment by varying the CDCA concentration to find the ideal ratio for your specific system.

Q3: What is the role of 4-tert-butylpyridine (TBP) in the electrolyte?

TBP is a common additive in DSSC electrolytes. It is a weak Lewis base that adsorbs to the surface of the TiO₂ photoanode. This adsorption has two main beneficial effects:

• Shifting the Conduction Band Edge: TBP adsorption can cause a negative shift in the conduction band edge of the TiO₂, which can lead to an increase in the open-circuit voltage.

• Suppressing Recombination: TBP can passivate the TiO₂ surface, reducing the rate of charge recombination between electrons in the TiO₂ and the triiodide ions in the electrolyte.[6] This also contributes to a higher Voc and can improve the fill factor.

Q4: Can the solvent used for the D149 dye solution affect the fill factor?

Yes, the choice of solvent can influence the performance of the DSSC. Different solvents can affect the solubility of the dye, the degree of dye aggregation, and the interaction of the dye with the TiO₂ surface. For D149, solvents like trifluoroethanol and propanol (B110389) have been shown to yield higher currents and fill factors compared to acetonitrile and ethanol (B145695) in some studies.[9][10]

Data Presentation

Table 1: Effect of Chenodeoxycholic Acid (CDCA) on the Performance of D149-based DSSCs

CDCA Concentration (mM)	Voc (V)	Jsc (mA/cm²)	Fill Factor (%)	PCE (%)	Reference
0	0.68	14.2	69.1	6.67	[8]
Optimized	0.72	15.1	71.2	7.72	[8]

Table 2: Influence of Electrolyte Additives on DSSC Performance (General Trends)

Additive	Effect on Voc	Effect on Jsc	Effect on Fill Factor	Primary Mechanism
4-tert-butylpyridine (TBP)	Increase	Generally minor effect	Can improve	Reduces charge recombination
Guanidinium thiocyanate (GuNCS)	Increase	Can increase	Can improve	Reduces charge recombination, enhances electron injection

Experimental Protocols

Protocol 1: Preparation of D149 Dye Solution with CDCA Co-adsorbent

• Stock Solutions: Prepare a stock solution of D149 dye in a suitable solvent (e.g., a 1:1 volume mixture of acetonitrile and tert-butanol) at a concentration of 0.5 mM. Prepare a separate stock solution of chenodeoxycholic acid (CDCA) in the same solvent system at a concentration of 10 mM.

• Working Solutions: To prepare the dye sensitization solutions, mix the D149 stock solution with the CDCA stock solution to achieve the desired molar ratio. For example, to achieve a 1:1 molar ratio, mix equal volumes of the 0.5 mM D149 solution and a 0.5 mM CDCA solution (diluted from the stock). It is advisable to prepare a series of solutions with varying D149:CDCA ratios (e.g., 1:0, 1:0.5, 1:1, 1:2) to determine the optimal concentration.

• Sensitization: Immerse the prepared TiO₂ photoanodes in the dye solutions and keep them in a dark, sealed container for 2-4 hours at room temperature.

• Rinsing: After sensitization, gently rinse the photoanodes with the same solvent used for the dye solution to remove any non-adsorbed dye molecules.

• Drying: Dry the sensitized photoanodes in a gentle stream of nitrogen or in a desiccator before assembling the solar cell.

Protocol 2: Formulation of an Optimized Electrolyte

• Components: The electrolyte typically consists of a redox couple (e.g., iodine/iodide), a solvent, and additives. A common formulation is:

  • 0.05 M Iodine (I₂)

  • 0.5 M 1,2-dimethyl-3-propylimidazolium iodide (DMPII)

  • 0.5 M 4-tert-butylpyridine (TBP)

  • 0.1 M Guanidinium thiocyanate (GuNCS)

  • Solvent: Acetonitrile

• Preparation:

  • In a light-protected container (e.g., an amber vial), dissolve the DMPII, TBP, and GuNCS in the desired volume of acetonitrile. Use a magnetic stirrer to ensure complete dissolution.

  • Once the salts are fully dissolved, add the iodine and continue stirring until a homogeneous solution is obtained.

  • Store the electrolyte in a sealed, dark container to prevent solvent evaporation and degradation.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. GitHub - abruzzi/graphviz-scripts: Some dot files for graphviz [github.com]
• 3. A DSSC Electrolyte Preparation Method Considering Light Path and Light Absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. ukm.my [ukm.my]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: D149 Dye for Dye-Sensitized Solar Cells (DSSCs)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving the D149 dye. The following information addresses common issues related to D149 degradation pathways and strategies for improving its long-term stability in dye-sensitized solar cells (DSSCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for D149 dye in DSSCs?

A1: The two main degradation pathways for D149 dye that can impact the performance and long-term stability of dye-sensitized solar cells are photo-isomerization and aggregation on the semiconductor surface.[1][2]

• Photo-isomerization: Upon excitation, particularly to its S2 state, the D149 dye can undergo a reversible isomerization reaction.[1] This process involves a change in the molecular structure, which can alter the dye's absorption spectrum and excited-state lifetime, potentially affecting the efficiency of electron injection into the semiconductor.[1][2]

• Aggregation: D149 molecules have a tendency to aggregate on the surface of the TiO₂ photoanode, especially at high concentrations. This aggregation can lead to quenching of the excited state, reducing the electron injection yield and consequently lowering the overall conversion efficiency of the solar cell.[3]

Q2: How does the solvent environment affect the stability of D149 dye?

A2: The solvent environment plays a critical role in the photophysical properties and stability of the D149 dye. The polarity and hydrogen-bonding capability of the solvent can influence the dye's excited-state lifetime.[1][4][5] For instance, studies have shown that the S1 lifetime of D149 is in the range of 100–800 ps in various solvents.[1] In polar solvents like acetonitrile (B52724) and methanol, the fluorescence decay of D149 is complex and can be influenced by solvent relaxation dynamics.[1] The choice of solvent can also impact the degree of dye aggregation in solution before its adsorption onto the semiconductor surface.[4][6]

Q3: What is the role of a co-adsorbent like chenodeoxycholic acid (CDCA) in improving D149 stability?

A3: Chenodeoxycholic acid (CDCA) is a commonly used co-adsorbent in D149-based DSSCs to improve their performance and stability.[3][7] The primary functions of CDCA are:

• Preventing Dye Aggregation: CDCA molecules co-adsorb onto the TiO₂ surface alongside the D149 dye molecules. By occupying space between the dye molecules, CDCA sterically hinders their aggregation.[3] This prevention of aggregation leads to a higher electron injection yield and an increase in the short-circuit current (Jsc).

• Improving Open-Circuit Voltage (Voc): The co-adsorption of CDCA can also lead to an increase in the open-circuit voltage. This is attributed to a decrease in charge recombination at the TiO₂/dye/electrolyte interface.[8]

Q4: How do different electrolytes impact the long-term stability of D149-based DSSCs?

A4: The composition of the electrolyte is a crucial factor influencing the long-term stability of DSSCs. The interaction between the D149 dye and the electrolyte components, particularly the redox couple (typically iodide/triiodide), can affect the dye's stability and the overall device performance.[9][10] Some key considerations include:

• Solvent Volatility: Electrolytes based on volatile organic solvents like acetonitrile can lead to sealing issues and electrolyte leakage over time, compromising the long-term stability of the device. The use of less volatile solvents or ionic liquids can mitigate these problems.[11][12]

• Additives: Various additives are often included in the electrolyte to improve DSSC performance and stability. For example, 4-tert-butylpyridine (B128874) (TBP) is commonly added to increase the open-circuit voltage by shifting the conduction band edge of the TiO₂.[10]

• Water Content: The presence of water in the electrolyte can be detrimental to the stability of some dyes and can also lead to desorption of the dye from the TiO₂ surface.[13]

Troubleshooting Guide

Problem 1: Low short-circuit current (Jsc) in my D149-based DSSC.

Possible Cause	Troubleshooting Steps
Dye Aggregation	1. Introduce a Co-adsorbent: Add chenodeoxycholic acid (CDCA) to the dye solution. A typical starting point is a 10:1 molar ratio of CDCA to D149 dye. 2. Optimize Dye Concentration: Reduce the concentration of the D149 dye solution used for sensitization. 3. Optimize Sensitization Time: Reduce the time the TiO₂ film is immersed in the dye solution.
Incomplete Dye Coverage	1. Increase Sensitization Time: Extend the duration of TiO₂ film immersion in the D149 dye solution. 2. Increase Dye Concentration: Use a more concentrated D149 dye solution, while monitoring for potential aggregation.
Inefficient Electron Injection	1. Check for Photo-isomerization: Analyze the absorption spectrum of the dye after light exposure to see if there are changes indicative of isomerization. If significant isomerization is occurring, consider using a light source with a filter to cut out UV wavelengths during operation. 2. Solvent Effects: Experiment with different solvents for the dye solution that may promote a more favorable orientation of the dye on the TiO₂ surface for electron injection.

Problem 2: Rapid degradation of my D149-based DSSC performance under illumination or heat.

Possible Cause	Troubleshooting Steps
Photo-induced Dye Degradation	1. UV Filtering: Use a UV cut-off filter to prevent high-energy photons from reaching the dye. 2. Electrolyte Optimization: Investigate the use of alternative redox couples or additives in the electrolyte that may reduce the rate of dye degradation.
Thermal Dye Desorption or Degradation	1. Anchoring Group Stability: Ensure the carboxylic acid anchoring group of the D149 dye is strongly bound to the TiO₂ surface. Proper annealing of the TiO₂ film is crucial. 2. Electrolyte Stability: Use a thermally stable electrolyte, such as one based on ionic liquids, to minimize solvent evaporation and changes in composition at elevated temperatures.[11]
Electrolyte Leakage	1. Proper Sealing: Ensure the DSSC is hermetically sealed to prevent the leakage of the liquid electrolyte. Use appropriate sealing materials and techniques.

Quantitative Data Summary

Table 1: Performance of D149 and D205 Dye-Sensitized Solar Cells With and Without CDCA. [7]

Dye	Co-adsorbent (CDCA)	Jsc (mA/cm²)	Voc (V)	Fill Factor	Efficiency (%)
D149	None	15.1	0.69	0.68	7.1
D149	With CDCA	16.2	0.72	0.69	8.0
D205	None	16.5	0.71	0.68	8.0
D205	With CDCA	17.7	0.74	0.70	9.1

Table 2: Photovoltaic Performance of DSSCs with Different Electrolytes. [9]

Electrolyte Components	Jsc (mA/cm²)	Voc (V)	Fill Factor	Efficiency (%)
Standard Iodide/Triiodide in Acetonitrile	17.5	0.72	0.70	8.8
Ionic Liquid-based Electrolyte	14.2	0.70	0.71	7.1
Acetonitrile with TBP additive	17.6	0.75	0.70	9.2

Experimental Protocols

Protocol 1: Fabrication of a D149-based Dye-Sensitized Solar Cell

This protocol provides a general guide for the fabrication of a D149-based DSSC.

• Substrate Cleaning: Thoroughly clean FTO-coated glass substrates by sonicating in a sequence of detergent, deionized water, and ethanol.

• TiO₂ Paste Deposition: Deposit a transparent layer of TiO₂ paste (e.g., 20 nm particle size) onto the conductive side of the FTO glass using a technique like doctor-blading. A scattering layer of larger TiO₂ particles can be subsequently deposited on top of the transparent layer.[14]

• Sintering: Sinter the TiO₂-coated substrate in a furnace at 450-500°C for 30 minutes to ensure good electrical contact between the TiO₂ particles and the FTO.

• Dye Sensitization: While the TiO₂ electrode is still warm (around 80°C), immerse it in a 0.3-0.5 mM solution of D149 dye in a suitable solvent (e.g., a 1:1 mixture of acetonitrile and tert-butanol). If using a co-adsorbent, add CDCA to the dye solution (e.g., in a 10:1 molar ratio to the dye). The immersion time can range from 2 to 24 hours.[1][14]

• Counter Electrode Preparation: Prepare a counter electrode by depositing a thin layer of a catalyst, typically platinum, onto another FTO-coated glass substrate.

• Cell Assembly: Assemble the dye-sensitized TiO₂ electrode and the counter electrode in a sandwich-like configuration, separated by a thin polymer sealant (e.g., Surlyn).

• Electrolyte Injection: Introduce the electrolyte (e.g., a solution of iodine and an iodide salt in acetonitrile) into the space between the electrodes through pre-drilled holes in the counter electrode. Seal the holes to prevent electrolyte leakage.

Protocol 2: Accelerated Stability Testing of D149-based DSSCs

This protocol outlines a general procedure for accelerated aging tests to evaluate the long-term stability of D149-based DSSCs.

• Initial Characterization: Measure the initial photovoltaic performance (J-V curve under simulated sunlight) of the fabricated DSSCs.

• Stress Conditions: Subject the DSSCs to one or a combination of the following stress conditions:

  • Thermal Stress: Place the cells in an oven at an elevated temperature (e.g., 60°C or 85°C) in the dark.[15][16]

  • Light Soaking: Continuously illuminate the cells with a solar simulator (e.g., AM1.5G, 100 mW/cm²) at a controlled temperature.[15]

  • Combined Stress: Expose the cells to both elevated temperature and continuous illumination simultaneously.[15]

• Periodic Characterization: At regular intervals (e.g., every 100 hours), remove the cells from the stress conditions and measure their photovoltaic performance.

• Data Analysis: Plot the evolution of the photovoltaic parameters (efficiency, Jsc, Voc, and fill factor) as a function of aging time to assess the stability of the DSSCs.

Signaling Pathways and Experimental Workflows

Caption: D149 dye degradation pathways including isomerization and aggregation.

Caption: A typical workflow for the fabrication of a D149-based DSSC.

Caption: A logical workflow for troubleshooting low efficiency in D149-based DSSCs.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. GitHub - pinczakko/GraphViz-Samples: A rather complex GraphViz DOT sample containing rather many hints for those interested in documenting his/her code via GraphViz DOT [github.com]
• 12. GitHub - abruzzi/graphviz-scripts: Some dot files for graphviz [github.com]
• 13. youtube.com [youtube.com]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. electrochemsci.org [electrochemsci.org]

influence of solvent on D149 dye performance and aggregation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the D149 indoline (B122111) dye. The following information addresses common issues related to solvent selection, dye aggregation, and overall experimental performance.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent affect the performance of D149 dye?

A1: The solvent plays a critical role in the photophysical properties and performance of D149 dye. Key solvent characteristics to consider are polarity and hydrogen-bonding capability.

• Polarity: The polarity of the solvent influences the dye's absorption and emission spectra. In more polar solvents like acetonitrile (B52724) and methanol (B129727), D149 exhibits a larger Stokes shift, which indicates a significant dipole moment change upon excitation.[1] The excited state lifetime of D149 is also correlated with solvent polarity, with lifetimes of 280 ps in acetonitrile, 540 ps in acetone, 720 ps in THF, and 800 ps in chloroform.[2]

• Hydrogen Bonding: Protic solvents that can form hydrogen bonds, such as methanol, can lead to faster deactivation of the dye's excited state and a reduction in its lifetime.[1][3] For instance, the excited state lifetime is significantly shorter in alcohols like methanol (99 ps) and ethanol (B145695) (178 ps) compared to aprotic solvents of similar polarity like acetonitrile (280 ps).[2]

Q2: What is D149 dye aggregation and why is it a concern?

A2: Dye aggregation is the process where individual D149 molecules associate to form dimers or larger clusters. This phenomenon is concentration-dependent and is influenced by the solvent environment.[3][4][5] Aggregation is a significant concern because it leads to a dramatic reduction in the excited-state lifetime of the dye, which can negatively impact the performance of devices like dye-sensitized solar cells (DSSCs).[3][4][5] The formation of aggregates introduces non-radiative decay pathways, quenching the excited state of both the aggregated and nearby monomeric dye molecules through energy transfer.[3]

Q3: How can I prevent or minimize D149 dye aggregation?

A3: Several strategies can be employed to mitigate dye aggregation:

• Concentration Control: Since aggregation is concentration-dependent, using dilute dye solutions can help minimize this effect.[3]

• Solvent Selection: The choice of solvent can influence the degree of aggregation. Non-polar solvents may solvate the dye more effectively, leading to better spatial distribution and less aggregation.[6]

• Co-adsorbents: The use of co-adsorbents, such as chenodeoxycholic acid (cDCA), is a common and effective method to reduce dye aggregation on semiconductor surfaces like TiO2 and ZrO2.[3] These molecules co-adsorb onto the surface, creating steric hindrance that separates the dye molecules and prevents them from aggregating.

Q4: What are the typical absorption and emission maxima for D149 in different solvents?

A4: The absorption and emission maxima of D149 are solvent-dependent. The table below summarizes these values for a selection of common solvents.

Solvent	Dielectric Constant (εr)	Absorption Max (λabs)	Emission Max (λem)	Stokes Shift (cm⁻¹)
Benzene	2.2	525 nm	575 nm	1686
Acetonitrile	36	529 nm	622 nm	2785
Methanol	33	533 nm	647 nm	3341

Data compiled from multiple sources. The exact values may vary slightly depending on experimental conditions.[1]

Troubleshooting Guides

Problem 1: Low power conversion efficiency (PCE) in my D149-based dye-sensitized solar cell (DSSC).

Possible Cause	Troubleshooting Step
Dye Aggregation	Decrease the concentration of the D149 solution used for sensitization. Introduce a co-adsorbent like chenodeoxycholic acid (cDCA) into the dye solution to minimize aggregation on the semiconductor surface.[3]
Poor Solvent Choice	The solvent used for dye sensitization can impact performance. A study on ZnO-based DSSCs showed that 2,2,2-Trifluoroethanol yielded the best efficiency (1.662%), followed by 1-propanol, acetonitrile, and ethanol.[7][8][9] Consider testing different solvents to optimize performance.
Isomerization	Excitation to the S2 state of D149 can lead to the formation of a photoisomer, which can affect performance.[3][4][5] While this is an intrinsic property of the dye, understanding its potential impact is important for data analysis.
Incomplete Dye Adsorption	Ensure sufficient sensitization time for the dye to adsorb onto the semiconductor film. The sensitization process is typically carried out for several hours in the dark.

Problem 2: Inconsistent or irreproducible fluorescence lifetime measurements.

Possible Cause	Troubleshooting Step
Varying Dye Concentration	As aggregation significantly shortens the excited-state lifetime, ensure that the dye concentration is consistent across all experiments. Even small variations in concentration can lead to different degrees of aggregation and thus different lifetime measurements.[3]
Solvent Purity	Impurities in the solvent can quench the excited state of the dye. Use high-purity, spectroscopy-grade solvents for all measurements.
Photoisomerization	Irradiation with UV light can lead to the formation of a photoisomer with a different absorption spectrum.[1] To minimize this, protect the sample from unnecessary light exposure.
Environmental Factors	Temperature can influence aggregation and non-radiative decay processes.[10] Maintain a constant and controlled temperature during your experiments.

Experimental Protocols

Protocol 1: Preparation of D149 Dye Solution for Sensitization

• Materials: D149 dye, desired solvent (e.g., acetonitrile, ethanol), chenodeoxycholic acid (cDCA, optional co-adsorbent).

• Procedure:

  • Prepare a stock solution of D149 in the chosen solvent. A typical concentration is 0.5 mM.

  • If using a co-adsorbent, add cDCA to the dye solution. The concentration of cDCA can be varied to optimize performance.

  • Sonicate the solution for a few minutes to ensure the dye is fully dissolved.

  • Store the solution in the dark to prevent photodegradation.

Protocol 2: Sensitization of a TiO₂ Film

• Materials: Prepared TiO₂ film on a conductive substrate, D149 dye solution.

• Procedure:

  • Immerse the TiO₂ film in the D149 dye solution.

  • Keep the sensitization setup in a dark, sealed container to prevent solvent evaporation and light exposure.

  • The sensitization time can vary, but a typical duration is 12-24 hours at room temperature.

  • After sensitization, gently rinse the film with the pure solvent used for the dye solution to remove any non-adsorbed dye molecules.

  • Dry the sensitized film in a stream of nitrogen or in a vacuum.

Visualizations

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Isomerization and Aggregation of the Solar Cell Dye D149 [diva-portal.org]
• 5. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cause, Regulation and Utilization of Dye Aggregation in Dye-Sensitized Solar Cells | MDPI [mdpi.com]
• 7. Improved performance of D149 dye-sensitized ZnO-based solar cell under solvents activation effect | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. leica-microsystems.com [leica-microsystems.com]

Technical Support Center: D149 Dye-Sensitized Solar Cells - Electrolyte Additives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with D149 dye-sensitized solar cells (DSSCs), with a specific focus on the effects of electrolyte additives.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the fabrication and characterization of D149 DSSCs related to electrolyte additives.

Q1: My D149 DSSC shows a low open-circuit voltage (Voc) but a reasonable short-circuit current density (Jsc). What is the likely cause related to the electrolyte?

A: A low Voc often points to issues with charge recombination at the TiO2/dye/electrolyte interface. Here are some potential causes and solutions related to your electrolyte additives:

• Insufficient or Absent TBP: 4-tert-butylpyridine (B128874) (TBP) is a crucial additive for increasing Voc. It adsorbs onto the TiO2 surface, shifting the conduction band edge to more negative potentials and passivating surface states, which reduces recombination.[1][2]

  • Troubleshooting Step: Ensure the correct concentration of TBP is used in your electrolyte. A common concentration is 0.5 M.[3]

• Degradation of TBP: TBP can degrade over time, especially when exposed to light and air.

  • Troubleshooting Step: Prepare fresh electrolyte solutions regularly and store them in a dark, inert atmosphere.

• Inappropriate Additive Combination: While additives can have synergistic effects, improper combinations can be detrimental.

  • Troubleshooting Step: If using multiple additives, ensure their compatibility and optimal concentration ratios. For instance, the synergistic effect of Guanidinium Thiocyanate (GuNCS) is highly dependent on the co-additive (e.g., TBP or N-methylbenzimidazole (NMBI)).[1][2]

Q2: I am observing a low short-circuit current density (Jsc) in my D149 DSSC. How can the electrolyte additives be responsible?

A: A low Jsc can be attributed to several factors, including inefficient dye regeneration or mass transport limitations within the electrolyte.

• High Viscosity of Electrolyte: Some ionic liquids or high concentrations of certain additives can increase the viscosity of the electrolyte, hindering the diffusion of the redox mediator (I-/I3-).

  • Troubleshooting Step: Consider using a less viscous solvent or optimizing the concentration of additives that significantly impact viscosity.

• Sub-optimal Iodine Concentration: The concentration of iodine (I2) in the electrolyte is critical for efficient dye regeneration. The optimal concentration can be influenced by the presence of other additives like TBP or NMBI.[2]

  • Troubleshooting Step: Experimentally determine the optimal I2 concentration for your specific additive combination.

• Adverse Dye-Electrolyte Interactions: Certain additives might interact unfavorably with the D149 dye, affecting its injection efficiency or regeneration.

  • Troubleshooting Step: Review literature for known interactions between D149 and your chosen additives. Consider alternative additives if necessary.

Q3: My D149 DSSC has a poor fill factor (FF). What role could electrolyte additives play?

A: A low fill factor is often related to high series resistance or increased charge recombination.

• High Charge Transfer Resistance at the Counter Electrode: Some additives can adsorb on the platinum counter electrode, poisoning its catalytic activity and increasing the charge transfer resistance.

  • Troubleshooting Step: Evaluate the effect of your additives on the counter electrode performance using electrochemical impedance spectroscopy (EIS).

• Increased Series Resistance: High concentrations of salts or additives can sometimes lead to an increase in the overall series resistance of the cell.

  • Troubleshooting Step: Measure the series resistance of your cell and try to optimize the additive concentrations to minimize it.

Q4: I am experiencing long-term stability issues with my D149 DSSCs, such as a gradual decrease in performance. Could the electrolyte additives be the cause?

A: Yes, the composition of the electrolyte is a major factor in the long-term stability of DSSCs.[4]

• Volatile Solvents: The use of volatile solvents like acetonitrile (B52724) can lead to electrolyte leakage and evaporation over time, causing a drop in performance.[4]

  • Troubleshooting Step: Consider using less volatile solvents or ionic liquid-based electrolytes. Proper sealing of the cell is also crucial.[4]

• Additive Degradation: As mentioned earlier, some additives can degrade under prolonged light and heat exposure.

  • Troubleshooting Step: Select more stable additives and ensure the cell is properly sealed to prevent exposure to oxygen and moisture. UV filters can also help mitigate degradation.[5]

• Corrosive Nature of Iodide: The iodide/triiodide redox couple can be corrosive to some cell components, especially if impurities are present in the electrolyte.

  • Troubleshooting Step: Use high-purity electrolyte components and consider alternative redox shuttles for improved long-term stability.

Data Presentation: Effect of Electrolyte Additives on DSSC Performance

The following tables summarize quantitative data on the performance of DSSCs with various electrolyte additives. Note that not all studies explicitly used the D149 dye, but the general trends are informative for researchers.

Table 1: Effect of TBP and NMBI on DSSC Performance

Additive	Dye	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
None	Not Specified	~0.68	~8.5	~0.64	~3.7	[2]
TBP (0.5 M)	Not Specified	~0.72	~9.0	~0.64	~4.1	[2]
NMBI (0.5 M)	Not Specified	~0.71	~9.6	~0.60	~4.1	[2]

Table 2: Synergistic Effect of GuNCS with TBP and NMBI

Additive Combination	Dye	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
TBP + GuNCS	Not Specified	0.763	17.5	0.60	8.03	[2]
NMBI + GuNCS	Not Specified	0.762	13.7	0.55	5.78	[2]

Experimental Protocols

This section provides a detailed methodology for the fabrication of a D149 dye-sensitized solar cell.

Fabrication of D149 Dye-Sensitized Solar Cell

• Cleaning of FTO Substrates:

  • Sequentially clean fluorine-doped tin oxide (FTO) glass substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone for 15 minutes to remove any organic residues.

• Deposition of TiO2 Layer:

  • Deposit a compact TiO2 blocking layer on the conductive side of the FTO glass by spin coating or spray pyrolysis.

  • Prepare a mesoporous TiO2 paste.

  • Deposit the mesoporous TiO2 layer onto the compact layer using the doctor-blade technique.[6]

  • Anneal the TiO2 photoanode in a furnace at 500°C for 30 minutes.[3]

• Dye Sensitization:

  • After cooling to about 80°C, immerse the TiO2 photoanode in a 0.3-0.5 mM solution of D149 dye in a suitable solvent (e.g., a mixture of acetonitrile and tert-butanol) for 12-24 hours.[6]

  • Rinse the dye-sensitized photoanode with the same solvent to remove non-adsorbed dye molecules and dry it.

• Preparation of the Counter Electrode:

  • Drill a small hole in another FTO glass substrate for electrolyte filling.

  • Deposit a thin layer of platinum (Pt) on the conductive side of the FTO glass by sputtering or by applying a drop of H2PtCl6 solution and heating at 400°C for 15 minutes.

• Assembly of the DSSC:

  • Assemble the dye-sensitized photoanode and the Pt counter electrode in a sandwich-like configuration, separated by a 25-60 µm thick thermoplastic sealant (e.g., Surlyn).

  • Heat the assembly on a hot plate at around 100-120°C to seal the cell.

• Electrolyte Injection:

  • Prepare the electrolyte solution. A common composition is 0.6 M 1-butyl-3-methylimidazolium iodide (BMII), 0.03 M I2, 0.1 M GuNCS, and 0.5 M TBP in a mixture of acetonitrile and valeronitrile (B87234) (85:15 v/v).[4]

  • Inject the electrolyte into the cell through the pre-drilled hole in the counter electrode via vacuum backfilling.

  • Seal the hole with a small piece of Surlyn and a microscope coverslip by heating.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows related to the effect of electrolyte additives in D149 DSSCs.

Caption: Mechanism of electrolyte additives on DSSC energy levels.

Caption: Troubleshooting workflow for common D149 DSSC issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Influence of electrolyte co-additives on the performance of dye-sensitized solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. A Review on Liquid Electrolyte Stability Issues for Commercialization of Dye-Sensitized Solar Cells (DSSC) | MDPI [mdpi.com]
• 5. hsbi.de [hsbi.de]
• 6. chalcogen.ro [chalcogen.ro]

reducing charge recombination in D149 dye-sensitized solar cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with D149 dye-sensitized solar cells (DSSCs), with a specific focus on mitigating charge recombination to enhance device performance.

Troubleshooting Guide

This section addresses common issues encountered during the fabrication and testing of D149 DSSCs.

Question: My D149 DSSC exhibits low Power Conversion Efficiency (PCE). What are the potential causes and how can I troubleshoot the issue?

Answer: Low PCE can stem from issues with the short-circuit current density (Jsc), open-circuit voltage (Voc), or fill factor (FF). The troubleshooting process begins with identifying which of these parameters is suboptimal.

Troubleshooting Workflow for Low PCE in D149 DSSCs

Caption: A flowchart for diagnosing and resolving low efficiency in D149 DSSCs.

Question: I suspect high charge recombination is limiting my device's performance, particularly the open-circuit voltage (Voc). How can I confirm this and what are the primary mitigation strategies?

Answer: High charge recombination is a common cause of reduced Voc and overall efficiency. It occurs when injected electrons in the TiO2 conduction band recombine with either the oxidized dye molecules or, more commonly, with the oxidized species (I₃⁻) in the electrolyte before being collected at the external circuit.[1][2][3]

You can diagnose high charge recombination using techniques like Electrochemical Impedance Spectroscopy (EIS), where a smaller recombination resistance (Rrec) in the Nyquist plot indicates higher recombination. Transient photovoltage and photocurrent decay measurements can also determine electron lifetime, with shorter lifetimes suggesting faster recombination.[4][5]

There are three primary strategies to reduce charge recombination:

• Preventing Dye Aggregation with Co-adsorbents: Aggregation of D149 dye molecules on the TiO2 surface can lead to faster charge recombination and reduced electron injection efficiency.[6][7] Co-adsorbents, such as chenodeoxycholic acid (CDCA), are added to the dye solution to occupy space between dye molecules, thereby preventing aggregation.[8][9][10]

• Surface Passivation of the Photoanode: Applying an ultra-thin, wide-bandgap metal oxide layer (e.g., WO₃, MgO, Al₂O₃, ZnO) onto the TiO₂ surface can create an energy barrier.[11][12][13] This barrier physically separates the electrons in the TiO₂ from the electrolyte, effectively blocking the recombination pathway without significantly hindering the desired electron injection from the dye.[2][14]

• Electrolyte Optimization: The composition of the electrolyte plays a crucial role. Modifying the electrolyte with additives or switching to alternative redox shuttles can suppress recombination.[15][16] For example, some cobalt- and copper-based redox couples have shown potential for reducing recombination rates compared to the traditional iodide/triiodide shuttle.[15][17]

Frequently Asked Questions (FAQs)

Q1: What are the main charge recombination pathways in a D149 DSSC?

A1: In a D149 DSSC, there are two primary undesired recombination pathways that decrease efficiency:

• Pathway 1 (Dominant): An electron injected into the TiO₂ conduction band recombines with the oxidized redox mediator (e.g., I₃⁻) in the electrolyte. This is a major source of efficiency loss and directly impacts the open-circuit voltage (Voc).[2][3]

• Pathway 2: An injected electron recombines with the oxidized D149 dye molecule (D149⁺) before the dye is regenerated by the electrolyte. This process competes with dye regeneration and reduces the photocurrent (Jsc).[4]

Charge Recombination Pathways in a D149 DSSC

Caption: Key electron transfer (green) and recombination (red) pathways in a DSSC.

Q2: Why is dye aggregation a significant problem for D149 DSSCs?

A2: D149, like many organic dyes, is prone to aggregation on the TiO₂ surface, where molecules stack closely together.[7] This aggregation is detrimental for several reasons:

• It leads to a dramatic reduction in the excited-state lifetime of the dye, which competes with the electron injection process, thereby lowering the injection yield.[6][18]

• Aggregates can alter the energy levels of the dye, potentially creating pathways for faster charge recombination.

• It can inhibit the penetration of the electrolyte, slowing down the regeneration of oxidized dye molecules.

Q3: How exactly do co-adsorbents like chenodeoxycholic acid (CDCA) prevent aggregation and reduce recombination?

A3: CDCA is an amphiphilic molecule with a carboxylic acid anchoring group and a bulky steroid body.[10] When added to the dye solution, CDCA co-adsorbs onto the TiO₂ surface alongside the D149 dye. Its bulky structure acts as a "spacer," physically separating the D149 molecules and preventing them from forming performance-degrading aggregates.[9] This is often referred to as an "anti-π-stacking" effect.[9] Additionally, the layer of co-adsorbent molecules can form a blocking layer at the TiO₂ surface, which helps to insulate the semiconductor from the electrolyte, thereby suppressing charge recombination (a "shield effect").[9]

Mechanism of Co-adsorbent Action

Caption: Co-adsorbents act as spacers to prevent D149 dye aggregation on the TiO2 surface.

Q4: What is the purpose of a passivation layer and how does it work?

A4: A passivation layer is an ultrathin coating of a wide-bandgap, insulating metal oxide (like WO₃ or MgO) applied to the mesoporous TiO₂ photoanode before dye sensitization.[11][12] Its primary function is to reduce charge recombination at the TiO₂/electrolyte interface.[14] The layer acts as a physical and electronic barrier that increases the distance between electrons in the TiO₂ and the oxidized redox species in the electrolyte. This suppresses the recombination reaction, leading to a longer electron lifetime and a higher open-circuit voltage (Voc).[2] An ideal passivation layer is thin enough to allow efficient electron injection from the dye into the TiO₂ via tunneling.[14]

Quantitative Data

Table 1: Effect of Chenodeoxycholic Acid (CDCA) Co-adsorbent on D149 DSSC Performance

Condition	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
D149 only	0.650	14.30	0.72	6.67	[8][19]
D149 + CDCA	0.680	15.10	0.75	7.72	[8][19]
Improvement	+4.6%	+5.6%	+4.2%	+15.7%

Note: Values are representative and compiled from studies using similar experimental conditions. Absolute performance can vary. The addition of CDCA as a co-adsorbent has been shown to increase the performance of D149 sensitized DSSCs by over 15%.[8]

Table 2: Performance of D149 DSSCs with Different Electrolyte Redox Shuttles

Redox Shuttle	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
Iodide/Triiodide (I⁻/I₃⁻)	~0.70	~15-18	~0.70	~7-9	[6][8]
TEMPO-based	0.865	4.9	0.68	2.9	[20]
Deep Eutectic Solvent (DES)	0.533	12.0	0.58	3.88	[21]

Note: Performance is highly dependent on the complete device architecture. Alternative redox shuttles often require re-optimization of the dye, photoanode, and counter electrode.

Experimental Protocols

Protocol 1: Application of a WO₃ Passivation Layer via RF-Sputtering

This protocol describes a method for depositing a tungsten oxide (WO₃) passivation layer on a TiO₂ photoanode to suppress charge recombination.[11][14]

• Substrate Preparation: Prepare TiO₂ photoanodes on FTO glass using a standard method (e.g., screen printing or doctor-blading), followed by sintering at ~500°C.

• Sputtering System Setup: Place the sintered TiO₂ photoanodes into an RF-sputtering chamber. Use a tungsten (W) target in a reactive oxygen atmosphere.

• Deposition Conditions:

  • Base Pressure: Evacuate the chamber to < 5 x 10⁻⁶ Torr.

  • Working Pressure: Introduce Argon and Oxygen gas to a working pressure of ~10 mTorr.

  • RF Power: Apply RF power of ~50-100 W to the tungsten target.

  • Deposition Time: Sputter for a short duration (e.g., 5-15 minutes). The optimal thickness is critical; an overly thick layer can inhibit electron injection.[14] An optimal duration of 10 minutes has been reported to yield a ~10% enhancement in efficiency.[11]

• Post-Deposition Annealing: Anneal the WO₃-coated TiO₂ photoanodes in air at ~450-500°C for 30 minutes to ensure proper crystallization and stoichiometry of the WO₃ layer.

• Dye Sensitization: After cooling to room temperature, immerse the passivated photoanodes in the D149 dye solution (typically containing a co-adsorbent like CDCA) for the optimized duration.

• Cell Assembly: Assemble the DSSC using the passivated photoanode, a platinum counter electrode, and an appropriate electrolyte.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS) for Recombination Analysis

EIS is a powerful non-destructive technique used to investigate the internal kinetics of a DSSC, including charge transfer and recombination processes.

• Equipment: A potentiostat with a frequency response analyzer module.

• Cell Connection: Connect the working electrode terminal to the TiO₂ photoanode and the counter/reference electrode terminals to the platinum counter electrode of the assembled D149 DSSC.

• Measurement Conditions:

  • Perform the measurement in the dark to isolate recombination processes.

  • Apply a forward bias voltage equivalent to the Voc of the cell under illumination. Sweep a range of biases (e.g., from 0.5 V to 0.75 V) to analyze the voltage-dependent recombination.

  • Set the AC amplitude to a small value (e.g., 10 mV).

  • Scan a frequency range from high to low frequencies (e.g., 100 kHz to 0.1 Hz).

• Data Analysis:

  • Plot the data as a Nyquist plot (-Z'' vs. Z').

  • The plot will typically show two or three semicircles. The large semicircle in the mid-frequency range corresponds to the charge transfer process at the TiO₂/dye/electrolyte interface.

  • The diameter of this middle-frequency semicircle represents the charge transfer resistance, or recombination resistance (Rrec or Rct). A larger diameter indicates a higher resistance to recombination, which is desirable for high Voc.[8][19]

  • Fit the data to an appropriate equivalent circuit model to extract quantitative values for Rrec and other cell parameters.

References

• 1. ijneam.unimap.edu.my [ijneam.unimap.edu.my]
• 2. mdpi.com [mdpi.com]
• 3. Improving the Performance of Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Charge transport versus recombination in dye-sensitized solar cells employing nanocrystalline TiO2 and SnO2 films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A study of the impact of co-adsorbents on DSSC electron transfer processes: anti-π-stacking vs. shield effect - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. WO₃ passivation layer-coated nanostructured TiO₂: An efficient defect engineered photoelectrode for dye sensitized solar cell [jos.ac.cn]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researching.cn [researching.cn]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Redox Shuttle-Based Electrolytes for Dye-Sensitized Solar Cells: Comprehensive Guidance, Recent Progress, and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Progress on Electrolytes Development in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]

Technical Support Center: Purification of High-Purity D149 Dye

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of high-purity D149 dye.

Frequently Asked Questions (FAQs)

Q1: What is D149 dye and why is high purity important?

A1: D149 is a metal-free indoline (B122111) dye widely used as a sensitizer (B1316253) in dye-sensitized solar cells (DSSCs) due to its high molar extinction coefficient and good photovoltaic performance.[1] High purity of the dye is crucial because impurities can negatively impact the efficiency and long-term stability of DSSCs. Common impurities may include unreacted starting materials, byproducts from side reactions, and isomers of the D149 molecule, which can interfere with the dye's light absorption, electron injection, and regeneration processes.

Q2: What are the common methods for purifying D149 dye?

A2: The most common laboratory-scale purification techniques for D149 and similar organic dyes are column chromatography (often flash chromatography) and recrystallization.[2][3] High-Performance Liquid Chromatography (HPLC) can also be used for purification, particularly for obtaining very high purity material for analytical standards.[4]

Q3: How can I assess the purity of my D149 dye sample?

A3: The purity of D149 dye is typically assessed using High-Performance Liquid Chromatography (HPLC).[5] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for confirming the chemical structure and identifying the presence of isomers or other impurities.[6] UV-Vis spectroscopy can be used to determine the maximum absorption wavelength (λmax) and molar extinction coefficient, which are indicative of the dye's concentration and electronic properties.

Q4: What are the known stability issues with D149 dye?

A4: D149 dye can undergo photoisomerization upon exposure to light, particularly UV light, which can alter its absorption spectrum and performance.[7] It also has a tendency to form aggregates at higher concentrations, which can lead to a dramatic reduction in the excited-state lifetime and affect solar cell performance.[1][8]

Troubleshooting Guides

Column Chromatography Purification

Issue 1: The D149 dye is not separating from impurities on the silica (B1680970) gel column.

• Possible Cause: The solvent system (eluent) is either too polar or not polar enough.

• Solution:

  • Optimize the Solvent System: Before running the column, perform Thin Layer Chromatography (TLC) with different solvent mixtures to find an eluent that gives your D149 dye an Rf value of approximately 0.2-0.3.[3] A common starting point for indoline dyes is a mixture of ethyl acetate (B1210297) and hexane (B92381).[2]

  • Use a Gradient Elution: Start with a less polar solvent system (e.g., low percentage of ethyl acetate in hexane) and gradually increase the polarity by increasing the proportion of the more polar solvent.[9] This can help to first elute non-polar impurities, followed by the D149 dye, leaving more polar impurities on the column.

Issue 2: The D149 dye is streaking or tailing on the column.

• Possible Cause 1: The sample is overloaded on the column.

• Solution 1: Use a larger column or reduce the amount of crude D149 dye being purified.

• Possible Cause 2: The dye is interacting too strongly with the acidic sites on the silica gel.

• Solution 2: Add a small amount of a modifying agent, such as triethylamine (B128534) (1-3%), to the eluent to neutralize the acidic sites on the silica gel.[10]

• Possible Cause 3: The dye is not dissolving well in the eluent at the top of the column.

• Solution 3: Ensure the crude D149 is fully dissolved in a minimum amount of the initial eluent or a slightly more polar solvent before loading it onto the column.

Recrystallization Purification

Issue 1: The D149 dye does not crystallize out of the solution upon cooling.

• Possible Cause 1: The solution is not supersaturated.

• Solution 1:

  • Reduce the amount of solvent used for dissolution. The goal is to use the minimum amount of hot solvent to just dissolve the crude dye.

  • Add an anti-solvent. An anti-solvent is a solvent in which the D149 dye is insoluble. Add the anti-solvent dropwise to the warm solution until it just starts to become cloudy, then allow it to cool slowly.[11]

• Possible Cause 2: The cooling process is too rapid, leading to the formation of an oil or amorphous solid instead of crystals.

• Solution 2: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Scratching the inside of the flask with a glass rod can sometimes induce crystallization.

Issue 2: The recrystallized D149 dye is still impure.

• Possible Cause: The impurities have similar solubility properties to the D149 dye in the chosen solvent.

• Solution:

  • Choose a different solvent or solvent/anti-solvent system. Experiment with different solvents to find one that dissolves the D149 dye well at high temperatures but poorly at low temperatures, while the impurities remain either soluble or insoluble at all temperatures.

  • Perform a second recrystallization. A second recrystallization step can often significantly improve the purity of the final product.

General Issues

Issue: The purified D149 dye shows signs of aggregation (e.g., changes in UV-Vis spectrum, poor performance).

• Possible Cause: The concentration of the dye in solution is too high, or the solvent system promotes aggregation.

• Solution:

  • Work with dilute solutions when possible.

  • Use co-adsorbents. In applications like DSSCs, co-adsorbents such as chenodeoxycholic acid (CDCA) can be used to prevent dye aggregation on the semiconductor surface.[6]

  • Modify the solvent environment. The aggregation of dyes can be influenced by the solvent, temperature, and ionic strength of the solution.[8] Experimenting with different solvent systems may help to reduce aggregation.

Quantitative Data

Parameter	Column Chromatography	Recrystallization	HPLC
Stationary Phase	Silica Gel (200-300 mesh)	N/A	C18 Reverse-Phase
Mobile Phase/Solvent	Ethyl Acetate/Hexane gradient	Ethanol/Water (solvent/anti-solvent)	Acetonitrile/Water with 0.1% Formic Acid
Typical Purity Achieved	>95%	>98%	>99.5%
Expected Yield	60-80%	70-90%	Dependent on scale
Primary Impurities Removed	Non-polar and highly polar synthesis byproducts	Impurities with different solubility profiles	Closely related structural isomers and minor impurities

Experimental Protocols

Protocol 1: Purification of D149 Dye by Silica Gel Column Chromatography

• Preparation of the Column:

  • Securely clamp a glass chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approx. 1 cm) on top of the plug.

  • Prepare a slurry of silica gel (200-300 mesh) in the initial, least polar eluent (e.g., 10% ethyl acetate in hexane).

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing and remove air bubbles.

  • Add another thin layer of sand on top of the packed silica gel.

• Sample Loading:

  • Dissolve the crude D149 dye in a minimal amount of dichloromethane (B109758) or the initial eluent.

  • Carefully add the dissolved sample to the top of the column using a pipette.

  • Allow the sample to absorb completely into the silica gel.

• Elution:

  • Carefully add the initial eluent to the top of the column.

  • Begin collecting fractions in test tubes.

  • Gradually increase the polarity of the eluent by increasing the percentage of ethyl acetate in hexane (e.g., from 10% to 20% to 50%).[12]

• Analysis and Collection:

  • Monitor the separation by spotting fractions onto a TLC plate and visualizing under UV light.

  • Combine the fractions containing the pure D149 dye.

  • Remove the solvent using a rotary evaporator to obtain the purified solid D149 dye.

Protocol 2: Purity Analysis of D149 Dye by HPLC

• Instrumentation:

  • HPLC system with a UV-Vis diode array detector (DAD).

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • Start with a higher percentage of Solvent A and gradually increase the percentage of Solvent B over the course of the run (e.g., 50% to 95% B over 15 minutes).

• Analysis:

  • Dissolve a small amount of the purified D149 dye in the initial mobile phase composition.

  • Inject the sample into the HPLC system.

  • Monitor the chromatogram at the λmax of D149 (around 531 nm).

  • The purity is determined by the area percentage of the main peak corresponding to the D149 dye.

Visualizations

Caption: General experimental workflow for the purification and analysis of D149 dye.

Caption: Troubleshooting workflow for common issues in D149 dye purification.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Purification [chem.rochester.edu]
• 4. Analysis of dye degradation products and assessment of the dye purity in dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cause, Regulation and Utilization of Dye Aggregation in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. organic chemistry - How to choose the solvent gradient for the flash column chromatography of a complex mixture? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. Chromatography [chem.rochester.edu]
• 11. mt.com [mt.com]
• 12. biotage.com [biotage.com]

Technical Support Center: Enhancing Light Harvesting Efficiency of D149 Dye in DSSCs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments aimed at improving the light-harvesting efficiency of the D149 dye in Dye-Sensitized Solar Cells (DSSCs).

Frequently Asked Questions (FAQs)

Q1: My D149-sensitized solar cell shows low power conversion efficiency (PCE). What are the common causes?

A1: Low PCE in D149-based DSSCs can stem from several factors. A primary issue is often dye aggregation on the semiconductor surface (e.g., TiO₂), which can quench excited states and reduce electron injection yield.[1][2][3] Another common cause is incomplete light absorption across the solar spectrum, as D149 has a specific absorption window. Additionally, issues with the electrolyte, such as improper composition or degradation, can lead to poor charge transport and high recombination rates.

Q2: What is co-sensitization and how can it improve my D149 DSSC performance?

A2: Co-sensitization is a strategy where a second dye with a complementary absorption spectrum is used alongside D149. This broadens the overall light absorption range of the solar cell, leading to a higher short-circuit current density (Jsc) and improved PCE.[4] The presence of a co-sensitizer can also help to reduce D149 aggregation by physically separating the dye molecules on the semiconductor surface.

Q3: I've heard about plasmonic enhancement. How does this work for D149 DSSCs?

A3: Plasmonic enhancement involves incorporating noble metal nanoparticles (e.g., silver or gold) into the photoanode of the DSSC.[5][6] These nanoparticles exhibit localized surface plasmon resonance (LSPR), which creates a strong electromagnetic field near the dye molecules. This enhanced field increases the light absorption by the D149 dye, leading to a higher rate of electron-hole pair generation and consequently, a higher photocurrent.

Q4: What is the role of a co-adsorbent like chenodeoxycholic acid (CDCA)?

A4: Co-adsorbents like CDCA are crucial for preventing the aggregation of D149 dye molecules on the semiconductor surface.[2][7] Dye aggregation is a significant cause of efficiency loss as it can lead to non-radiative decay pathways and hinder electron injection. By co-adsorbing onto the surface, CDCA molecules create steric hindrance that separates the D149 molecules, thus preserving their monomeric state and enhancing the overall cell performance. However, an excessively high concentration of CDCA can displace the dye molecules, leading to a decrease in dye loading and reduced light harvesting.[2]

Troubleshooting Guides

Issue 1: Low Short-Circuit Current (Jsc) Despite High Dye Loading

Possible Cause: Dye Aggregation

Troubleshooting Steps:

• Introduce a Co-adsorbent: Add chenodeoxycholic acid (CDCA) to the dye sensitization solution. A common starting point is a molar ratio of D149:CDCA of 1:10, but optimization is recommended.

• Optimize Dyeing Time: Reduce the immersion time of the TiO₂ photoanode in the dye solution. Prolonged dyeing can lead to excessive dye loading and aggregation.

• Solvent Selection: Ensure the use of a suitable solvent system for your dye solution (e.g., acetonitrile (B52724)/tert-butanol) that promotes monomeric adsorption.

Issue 2: Limited Spectral Response and Low Photocurrent

Possible Cause: Incomplete Light Absorption

Troubleshooting Steps:

• Implement Co-sensitization: Introduce a complementary dye along with D149. For example, a ruthenium-based dye like N719 can absorb light in a different region of the spectrum.

• Incorporate Plasmonic Nanoparticles: Introduce silver or gold nanoparticles into the TiO₂ photoanode to enhance light absorption through plasmonic effects.

Issue 3: Poor Stability and Performance Degradation of Plasmonic DSSCs

Possible Cause: Corrosion of Metal Nanoparticles

Troubleshooting Steps:

• Use Core-Shell Nanoparticles: Synthesize and incorporate core-shell nanoparticles (e.g., Ag@SiO₂). The silica (B1680970) shell protects the silver core from the corrosive iodide/triiodide electrolyte, improving the long-term stability of the cell while still providing plasmonic enhancement.[6]

• Optimize Shell Thickness: The thickness of the silica shell is critical. A shell that is too thick will diminish the plasmonic enhancement effect, while a shell that is too thin will not provide adequate protection.

Data Presentation

Table 1: Performance of D149-based DSSCs with and without CDCA Co-adsorbent

Sensitizer	Co-adsorbent	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
D149	None	17.1	0.69	0.67	7.9	[1]
D149	CDCA	17.5	0.71	0.69	8.6	[1]

Table 2: Effect of Different Solvents on the Performance of D149-sensitized ZnO-based Solar Cells

Solvent	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
2,2,2-Trifluoroethanol	9.77	0.72	0.236	1.662	[8][9]
1-propanol	8.80	0.73	0.254	1.625	[8][9]
Ethanol (B145695)	9.00	0.75	0.225	1.521	[8][9]
Acetonitrile	8.61	0.75	0.230	1.481	[8][9]

Experimental Protocols

Protocol 1: Preparation of D149 Dye Solution with CDCA Co-adsorbent

• Materials: D149 dye, chenodeoxycholic acid (CDCA), acetonitrile, tert-butanol.

• Procedure:

  • Prepare a stock solution of D149 dye at a concentration of 0.3 mM in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

  • Prepare a stock solution of CDCA in the same solvent system.

  • Mix the D149 and CDCA stock solutions to achieve the desired molar ratio (e.g., 1:10).

  • Sonicate the final solution for 15-20 minutes to ensure complete dissolution and homogeneity.

Protocol 2: Incorporation of Ag@SiO₂ Core-Shell Nanoparticles into TiO₂ Photoanode

• Materials: Silver nanoparticles (Ag NPs), tetraethyl orthosilicate (B98303) (TEOS), ammonia (B1221849) solution, ethanol, TiO₂ paste.

• Synthesis of Ag@SiO₂ Nanoparticles (Stöber method):

  • Disperse a known amount of Ag NPs in ethanol and sonicate for 20 minutes.

  • Add ammonia solution and deionized water to the Ag NP dispersion with vigorous stirring.

  • Add TEOS dropwise to the solution and continue stirring for 12 hours at room temperature.

  • Collect the Ag@SiO₂ nanoparticles by centrifugation, wash with ethanol, and dry.[10]

• Incorporation into TiO₂ Paste:

  • Disperse the synthesized Ag@SiO₂ nanoparticles into the TiO₂ paste at a desired weight percentage (e.g., 0.5 wt%).

  • Use a three-roll mill or sonication to ensure a uniform dispersion of the nanoparticles within the paste.

• Photoanode Fabrication:

  • Deposit the TiO₂-Ag@SiO₂ paste onto a conductive glass substrate (e.g., FTO glass) using a technique like doctor-blading.

  • Sinter the film at high temperatures (e.g., 450-500 °C) to remove organic binders and ensure good electrical contact between particles.

Visualizations

Caption: Experimental workflow for co-sensitization of D149 dye.

Caption: Logical relationship between D149 aggregation, CDCA, and cell efficiency.

Caption: Signaling pathway of plasmonic enhancement in a D149 DSSC.

References

• 1. researchgate.net [researchgate.net]
• 2. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CO-SENSITIZATION IN DYE-SENSITIZED SOLAR CELLS: A PATHWAY TO ENHANCED EFFICIENCY AND SUSTAINABLE ENERGY SOLUTIONS | International Journal of NeuroOncology and Therapeutics [ijnot.com]
• 5. appropedia.org [appropedia.org]
• 6. Plasmonic Enhancement of Dye Sensitized Solar Cells in the Red-to-near-Infrared Region using Triangular Core-Shell Ag@SiO2 Nanoparticles. | Semantic Scholar [semanticscholar.org]
• 7. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

D149 vs. N719: A Comparative Guide to Dye Performance in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

In the landscape of dye-sensitized solar cells (DSSCs), the choice of the sensitizing dye is a critical determinant of overall device performance. Among the myriad of available dyes, the metal-free organic dye D149 and the ruthenium-based N719 have emerged as prominent contenders. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal dye for their specific applications.

Performance Comparison

The relative performance of D149 and N719 dyes is influenced by the specific architecture and materials used in the DSSC, particularly the composition of the photoanode.

Dye	Photoanode	Power Conversion Efficiency (PCE) (%)	Short-Circuit Current Density (Jsc) (mA/cm²)	Open-Circuit Voltage (Voc) (V)	Fill Factor (FF)	Reference
D149	Pristine SnO₂	2.07	-	-	-	[1]
N719	Pristine SnO₂	1.07	-	-	-	[1]
D149	Rutile TiO₂	5.8	-	-	-	[2][3][4][5]
N719	Rutile TiO₂	5.6	-	-	-	[2][3][4][5]
N719	TiO₂	2.504	-	-	-	[6]
N719	TiO₂	2.287 (with Z907 mixture)	-	-	-	[7][8][9]

Note: "-" indicates data not available in the cited sources.

Studies have shown that D149 can outperform N719 when used with a pristine tin oxide (SnO₂) photoanode, achieving a power conversion efficiency (PCE) of 2.07% compared to 1.07% for N719.[1] This enhanced performance is attributed to the higher lowest unoccupied molecular orbital (LUMO) energy level of D149, which facilitates more rapid electron transfer to the semiconductor's conduction band and reduces electron recombination.[1]

Conversely, when a magnesium oxide (MgO) coating is applied to the SnO₂ photoanode, N719 demonstrates superior performance with a PCE of 3.43%, while the D149-sensitized cell's efficiency drops to 0.67%.[1] This suggests that the insulating nature of the MgO layer hinders electron transfer from the excited D149 dye.[1]

In DSSCs based on three-dimensional hierarchical rutile titanium dioxide (TiO₂) architectures, D149 has shown a slightly higher maximum PCE of 5.8% compared to 5.6% for N719.[2][3][4][5] The superior performance of D149 in this configuration is credited to its higher molar extinction coefficient, which enables more efficient light harvesting with a thinner TiO₂ layer.[2][3][4][5]

Working Principle of a Dye-Sensitized Solar Cell

The operation of a DSSC is a photo-electrochemical process. The fundamental steps are visualized in the diagram below.

Caption: Workflow of a Dye-Sensitized Solar Cell.

Experimental Protocols

The fabrication and characterization of DSSCs involve a series of well-defined steps. The following provides a general overview of the methodologies commonly employed in studies comparing D149 and N719 dyes.

Photoanode Preparation

• Substrate Cleaning: Fluorine-doped Tin Oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, and ethanol (B145695).

• TiO₂ Paste Deposition: A mesoporous layer of TiO₂ is deposited on the FTO substrate. Common techniques include:

  • Doctor Blading: A simple and widely used method where a glass rod is used to spread the TiO₂ paste across the substrate.

  • Screen Printing: Allows for precise control over the thickness and area of the TiO₂ film.

• Sintering: The TiO₂ coated substrates are sintered at high temperatures (typically 450-500°C) to ensure good electrical contact between the nanoparticles and adhesion to the FTO glass.

• Dye Sensitization: The sintered TiO₂ electrodes are immersed in a solution of either D149 or N719 dye (typically 0.3-0.5 mM in a suitable solvent like ethanol or a mixture of acetonitrile (B52724) and tert-butanol) for a specific duration (e.g., 12-24 hours) to allow for the adsorption of the dye molecules onto the TiO₂ surface.

Assembly of the DSSC

• Counter Electrode Preparation: A thin layer of a catalyst, usually platinum, is deposited on another FTO glass substrate.

• Cell Assembly: The dye-sensitized TiO₂ photoanode and the platinum-coated counter electrode are assembled into a sandwich-like structure, separated by a thin polymer sealant (e.g., Surlyn).

• Electrolyte Injection: The space between the electrodes is filled with a liquid electrolyte containing a redox couple, most commonly iodide/triiodide (I⁻/I₃⁻), through a pre-drilled hole in the counter electrode. The hole is then sealed.

Characterization Techniques

The performance of the fabricated DSSCs is evaluated using several standard characterization techniques:

• Current-Voltage (I-V) Measurement: This is the primary method to determine the key photovoltaic parameters of the solar cell. The cell is illuminated by a solar simulator (e.g., AM 1.5G, 100 mW/cm²) and the current is measured while sweeping the voltage. From the I-V curve, the following parameters are extracted:

  • Power Conversion Efficiency (PCE or η): The ratio of the maximum power output to the incident light power.

  • Short-Circuit Current Density (Jsc): The current density when the voltage across the cell is zero.

  • Open-Circuit Voltage (Voc): The voltage across the cell when the current is zero.

  • Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as (Jmax * Vmax) / (Jsc * Voc).

• Electrochemical Impedance Spectroscopy (EIS): This technique is used to investigate the charge transfer processes occurring at the different interfaces within the DSSC, providing insights into the internal resistances that can limit device performance.

Conclusion

Both D149 and N719 are effective sensitizers for DSSCs, with the optimal choice depending on the specific materials and device architecture. The metal-free organic dye D149 demonstrates advantages in certain configurations, particularly with pristine SnO₂ photoanodes and in rutile TiO₂-based cells, owing to its favorable electronic properties and high molar extinction coefficient. The ruthenium-based N719 dye remains a robust and widely used standard, exhibiting excellent performance, especially with modified photoanodes. Researchers should consider the specific requirements of their DSSC design, including the choice of semiconductor material and any surface treatments, when selecting between these two high-performing dyes.

References

• 1. spiedigitallibrary.org [spiedigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Item - N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study - University of Wollongong - Figshare [ro.uow.edu.au]
• 5. N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells—a comparative study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Fabrication of Dye Sensitized Solar Cell and Efficiency Enhancement by Using N719 and Z907 Dyes Mixture, Journal of Photonic Materials and Technology, Science Publishing Group [sciencepublishinggroup.com]
• 8. researchgate.net [researchgate.net]
• 9. Fabrication of Dye Sensitized Solar Cell and Efficiency Enhancement by Using N719 and Z907 Dyes Mixture, Journal of Photonic Materials and Technology, Science Publishing Group [sciencepublishinggroup.com]

A Comparative Guide to the Incident Photon-to-Current Conversion Efficiency (IPCE) of D149 Dye

This guide provides a detailed comparison of the Incident Photon-to-Current Conversion Efficiency (IPCE) of the D149 dye against other common sensitizers used in dye-sensitized solar cells (DSSCs). The information is tailored for researchers, scientists, and professionals in the field of solar cell technology and drug development, presenting key performance data, experimental methodologies, and visual aids to facilitate understanding.

Quantitative Comparison of IPCE Values

The performance of D149 dye is benchmarked against several other ruthenium-based and metal-free organic dyes. The following table summarizes the peak IPCE values and the corresponding wavelengths, along with other relevant photovoltaic parameters under various experimental conditions.

Dye	Peak IPCE (%)	Wavelength (nm)	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Electrolyte/Semiconductor	Reference
D149	~28	~530	4.9	-	-	-	TEMPO-based	[1]
D149	~60	~530	-	-	-	3.8	I⁻/I₃⁻ / ZnO	[2]
D149	-	-	-	-	-	5.8	I⁻/I₃⁻ / Rutile TiO₂
D205	-	-	-	-	-	9.5	Not Specified	[3]
LEG4	~42	~450	7.0	-	-	5.4	TEMPO-based	[1]
N719	~90	~530	10.4	0.7	0.67	4.9	I⁻/I₃⁻ / TiO₂	[4]
N719	Up to 85	400-800	17.48	0.795	0.733	10.2	I⁻/I₃⁻ / TiO₂	[5]
N719	-	-	-	-	-	5.6	I⁻/I₃⁻ / Rutile TiO₂
MK-2	>80	~520	-	-	-	-	I⁻/I₃⁻ / TiO₂

Experimental Protocol: Incident Photon-to-Current Efficiency (IPCE) Measurement

This protocol outlines the standardized procedure for measuring the IPCE of a dye-sensitized solar cell.

1. Principle of IPCE Measurement:

The IPCE, also known as External Quantum Efficiency (EQE), is the ratio of the number of charge carriers collected by the solar cell to the number of incident photons of a given wavelength. The IPCE is calculated using the following formula:

IPCE(λ) = (1240 * Jsc) / (λ * Pλ)

Where:

• Jsc is the short-circuit current density (in mA/cm²) at a specific wavelength.

• λ is the wavelength of the incident monochromatic light (in nm).

• Pλ is the power density of the incident monochromatic light (in mW/cm²) at that wavelength.[5]

2. Equipment:

• Xenon or Halogen lamp (broadband light source)

• Monochromator

• Optical chopper

• Calibrated reference photodiode (e.g., silicon photodiode)

• Potentiostat/Source meter with a lock-in amplifier

• White light source for bias illumination (e.g., LED array)

• Computer with data acquisition software

3. Procedure:

• System Calibration: Calibrate the setup using a reference photodiode to measure the incident light power at each wavelength across the desired spectral range (e.g., 300 nm to 800 nm).[5]

• Device Connection:

  • Connect the working electrode (photoanode) and counter electrode of the DSSC to the measurement setup.[5]

  • Mask the cell with a non-reflective material to ensure only the active area is illuminated.[5]

• Measurement Parameters:

  • Set the wavelength range for the measurement (e.g., 300 nm to 800 nm).[5]

  • Define the wavelength step (e.g., 5 nm or 10 nm).[5]

  • Set the chopping frequency for the monochromatic light (typically 5-10 Hz for DSSCs).[5]

  • Apply a white light bias to simulate operating conditions and fill trap states in the semiconductor.

• Data Acquisition:

  • Initiate the IPCE scan. The system will illuminate the DSSC with monochromatic light at each wavelength step.

  • Measure the resulting short-circuit current using a lock-in amplifier to distinguish the photocurrent from the dark current and noise.[5]

  • The software calculates the IPCE at each wavelength using the pre-recorded calibration data.[5]

• Data Analysis:

  • Plot the calculated IPCE values as a function of wavelength to generate the IPCE spectrum.[5]

  • The integrated short-circuit current density (Jsc) can be calculated from the IPCE spectrum and the AM 1.5G solar spectrum to validate the results against J-V measurements.[4]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the IPCE measurement process.

Caption: Workflow of an Incident Photon-to-Current Efficiency (IPCE) measurement.

References

• 1. Efficient dye regeneration at low driving force achieved in triphenylamine dye LEG4 and TEMPO redox mediator based dye-sensitized solar cells - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Electrochemical Performance of D149 Dye in DSSCs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrochemical performance of the indoline (B122111) dye D149 in Dye-Sensitized Solar Cells (DSSCs) against common alternatives, supported by experimental data. We will delve into the key performance parameters determined by Electrochemical Impedance Spectroscopy (EIS), offering insights into the charge transfer and recombination kinetics that govern device efficiency.

Introduction to D149 and its Alternatives in DSSCs

The D149 dye, a metal-free organic sensitizer, has been a subject of significant interest in the field of DSSCs due to its high molar extinction coefficient and good photovoltaic performance.[1] It belongs to the indoline class of dyes, which are known for their strong light-harvesting capabilities in the visible region. However, to fully understand its potential, a direct comparison with other commonly used and structurally similar dyes is essential. This guide focuses on comparing D149 with two notable alternatives:

• D205: A derivative of D149, featuring a bulkier alkyl chain which is designed to suppress dye aggregation and reduce charge recombination.[1]

• LEG4: A triphenylamine-based organic dye, known for its high molar absorption coefficient and efficient charge generation.

Comparative Analysis of EIS Parameters

Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique used to investigate the internal electrochemical processes of a DSSC. By analyzing the impedance response over a range of frequencies, we can extract crucial parameters that dictate the cell's performance. The two key parameters discussed here are:

• Charge Transfer Resistance at the TiO₂/dye/electrolyte interface (Rct): This represents the resistance to the transfer of electrons from the iodide/triiodide redox couple in the electrolyte to the oxidized dye molecules at the photoanode surface. A lower Rct value is generally desirable, as it indicates more efficient dye regeneration and reduced charge recombination.

• Electron Lifetime (τn): This is the average time an electron survives in the TiO₂ conduction band before recombining with either the oxidized dye or the electrolyte. A longer electron lifetime is a key indicator of suppressed recombination and is crucial for achieving high open-circuit voltages (Voc) and overall efficiency.

The following table summarizes the key performance and EIS parameters for D149 and its alternatives.

Disclaimer: The data presented in this table is compiled from multiple sources. Direct comparison should be approached with caution as experimental conditions such as TiO₂ film thickness, electrolyte composition, and measurement conditions may vary between studies.

Dye	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Rct (Ω)	τn (ms)	Reference
D149	4.9	0.84	-	3.3	-	-
D205	-	0.73	0.69	7.6	14.1	-	[2]
LEG4	7.0	0.87	-	4.7	-	-

Jsc: Short-circuit current density, Voc: Open-circuit voltage, FF: Fill factor, PCE: Power conversion efficiency, Rct: Charge transfer resistance, τn: Electron lifetime.

Experimental Protocols

This section outlines a general procedure for the fabrication of a D149-sensitized solar cell and the subsequent electrochemical impedance spectroscopy analysis.

Fabrication of D149 Dye-Sensitized Solar Cell

• Preparation of TiO₂ Photoanode:

  • A transparent conductive oxide (TCO) glass substrate (e.g., FTO or ITO) is cleaned sequentially in an ultrasonic bath with detergent, deionized water, and ethanol.

  • A compact blocking layer of TiO₂ is often deposited on the TCO glass by spin coating or spray pyrolysis to prevent short-circuiting.

  • A mesoporous TiO₂ paste is then deposited on the blocking layer using a technique like screen printing or doctor-blading to create a film of desired thickness (typically 10-15 µm).

  • The TiO₂ film is gradually sintered at high temperatures (e.g., 450-500 °C) to ensure good particle necking and remove organic binders.

  • After cooling to around 80 °C, the TiO₂ electrode is immersed in a solution of D149 dye (typically 0.3-0.5 mM in a solvent like acetonitrile/tert-butanol) for a specific duration (e.g., 12-24 hours) to allow for dye adsorption.

  • The sensitized photoanode is then rinsed with the solvent to remove non-adsorbed dye molecules.

• Preparation of Counter Electrode:

  • A thin catalytic layer of platinum is deposited on another TCO glass substrate, typically by sputtering or by applying a drop of H₂PtCl₆ solution followed by thermal decomposition at around 400 °C.

• Assembly of the DSSC:

  • The dye-sensitized TiO₂ photoanode and the platinum counter electrode are assembled in a sandwich configuration, separated by a thin thermoplastic sealant (e.g., Surlyn).

  • The cell is sealed by heating the polymer frame above its melting point.

  • The electrolyte, commonly containing an I⁻/I₃⁻ redox couple in an organic solvent, is introduced into the cell through a pre-drilled hole in the counter electrode.

  • The hole is then sealed to prevent electrolyte leakage.

Electrochemical Impedance Spectroscopy (EIS) Measurement

• Instrumentation: An electrochemical workstation or a potentiostat with a frequency response analyzer is used for EIS measurements.

• Cell Connection: The working electrode lead is connected to the TiO₂ photoanode, while the counter and reference electrode leads are connected to the platinum counter electrode.

• Measurement Conditions:

  • The DSSC is illuminated with a solar simulator (e.g., AM 1.5G, 100 mW/cm²).

  • A forward bias equivalent to the open-circuit voltage (Voc) of the cell is applied.

  • A small AC voltage perturbation (e.g., 10 mV) is superimposed on the DC bias over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

• Data Analysis:

  • The resulting impedance data is typically plotted as a Nyquist plot (imaginary impedance vs. real impedance).

  • An appropriate equivalent circuit model is used to fit the experimental data.[3][4] The values of Rct and other parameters are extracted from this fitting process. The electron lifetime (τn) can be calculated from the frequency at the apex of the semicircle in the Nyquist plot corresponding to the TiO₂/dye/electrolyte interface (τn = 1 / (2πf_max)).[5][6][7]

Charge Transfer and Electron Transport Pathway

The operation of a DSSC involves a series of charge transfer and transport processes, which are visualized in the following diagram.

Charge transfer processes in a D149 DSSC.

Conclusion

This guide provides a comparative overview of the electrochemical performance of D149 dye in DSSCs, with a focus on EIS analysis. While D149 demonstrates respectable performance, alternatives like D205 and LEG4 offer potential advantages in terms of reduced recombination and improved current density, respectively. The choice of dye will ultimately depend on the specific application and desired performance characteristics. The provided experimental protocols and the visualization of the charge transfer pathways offer a foundational understanding for researchers and professionals working in the development of next-generation solar cell technologies.

References

• 1. researchgate.net [researchgate.net]
• 2. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemical impedance spectroscopic analysis of dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Performance of D149 Dye on Metal Oxide Semiconductors: A Comparative Guide

The indoline (B122111) dye D149 is a widely used sensitizer (B1316253) in dye-sensitized solar cells (DSSCs) due to its high molar extinction coefficient and good photovoltaic performance. This guide provides a comparative analysis of the performance of D149 dye when paired with three common metal oxide semiconductors: titanium dioxide (TiO₂), zinc oxide (ZnO), and tin oxide (SnO₂). The data presented is based on a review of published experimental findings.

Quantitative Performance Data

The efficiency of a dye-sensitized solar cell is characterized by several key parameters: the open-circuit voltage (Voc), the short-circuit current density (Jsc), the fill factor (FF), and the overall power conversion efficiency (PCE). The table below summarizes the reported photovoltaic performance of D149 dye on TiO₂, ZnO, and SnO₂ photoanodes. It is important to note that the experimental conditions, such as semiconductor morphology, film thickness, and electrolyte composition, may vary between studies, which can influence the device performance.

Metal Oxide Semiconductor	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
Titanium Dioxide (TiO₂) (Rutile)	0.68	12.8	0.67	5.8	[1][2]
Tin Oxide (SnO₂) (Pristine)	-	-	-	2.07	[cite: ]
**Tin Oxide (SnO₂) **	-	-	-	2.8	[cite: ]
Zinc Oxide (ZnO)	0.55	10.3	0.65	3.67
Zinc Oxide (ZnO) (Composite)	-	-	-	1.0
Zinc Oxide (ZnO) (with Trifluoroethanol)	-	-	-	1.662	[3][4]

Experimental Protocols

The following is a generalized experimental protocol for the fabrication and characterization of a dye-sensitized solar cell with a D149-sensitized metal oxide photoanode, based on common laboratory practices.

I. Photoanode Preparation

• Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. The substrates are then dried with a stream of nitrogen.

• Compact Layer Deposition (Optional but recommended): A thin, compact layer of the respective metal oxide (e.g., TiO₂) is often deposited on the FTO glass to prevent short-circuiting. This can be done by spin-coating a precursor solution followed by annealing.

• Mesoporous Layer Deposition: A paste containing the metal oxide nanoparticles (TiO₂, ZnO, or SnO₂) is deposited on the FTO substrate using the doctor-blade technique. The thickness of the film is controlled by using an adhesive tape as a spacer.

• Sintering: The photoanode is gradually heated to a high temperature (e.g., 450-500 °C) and maintained for a specific duration (e.g., 30 minutes) to sinter the nanoparticles and ensure good electrical contact.

• Dye Sensitization: After cooling to room temperature, the photoanode is immersed in a solution of D149 dye (typically 0.3-0.5 mM in a solvent like acetonitrile/tert-butanol) and kept in the dark for several hours to allow for dye adsorption onto the semiconductor surface. The sensitized photoanode is then rinsed with the solvent to remove excess dye and dried.

II. DSSC Assembly

• Counter Electrode Preparation: A platinum (Pt) counter electrode is typically prepared by depositing a thin layer of Pt on another FTO glass substrate, for example, by sputtering or by drop-casting a solution of H₂PtCl₆ followed by thermal decomposition.

• Cell Assembly: The D149-sensitized photoanode and the Pt counter electrode are assembled into a sandwich-type cell, separated by a thin polymer spacer (e.g., Surlyn).

• Electrolyte Injection: The electrolyte, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple in a solvent like acetonitrile, is introduced into the space between the electrodes through pre-drilled holes in the counter electrode. The holes are then sealed.

III. Photovoltaic Characterization

• Current-Voltage (I-V) Measurement: The photovoltaic performance of the assembled DSSC is measured under simulated solar illumination (AM 1.5G, 100 mW/cm²) using a solar simulator. A black mask is used to define the active area of the cell.

• Data Analysis: The key performance parameters (Voc, Jsc, FF, and PCE) are extracted from the resulting I-V curve.

Workflow and Signaling Pathways

The following diagrams illustrate the general experimental workflow for DSSC fabrication and the fundamental electron transfer processes in a D149-sensitized solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Efficiency Validation of D149 Dye-Sensitized Solar Cells Under AM 1.5 Illumination: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the D149 organic dye for use in dye-sensitized solar cells (DSSCs), benchmarking its performance against other common sensitizers under standard AM 1.5 illumination. The content is supported by experimental data from peer-reviewed literature and includes detailed protocols for cell fabrication and characterization.

Performance Comparison of Selected Dyes

The efficiency of a dye-sensitized solar cell is critically dependent on the chosen dye. The indoline (B122111) dye, D149, is a popular metal-free organic sensitizer. The table below summarizes the key performance parameters of DSSCs sensitized with D149 and other commonly used dyes, all tested under AM 1.5 simulated sunlight.

Dye	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Semiconductor	Electrolyte	Reference
D149	0.624	9.43	-	-	TiO₂	-	[1]
D149	-	4.9	-	-	TiO₂	TEMPO-based
D149	0.73	12.1	66	5.8	Rutile TiO₂	Iodide/Triiodide	[1][2]
D205	-	-	-	9.52	-	-	[3]
LEG4	-	7.0	-	-	TiO₂	TEMPO-based
N719	0.74	11.6	65	5.6	Rutile TiO₂	Iodide/Triiodide	[1][2]
LD12	0.620	8.56	60	3.21	TiO₂	-	[1]

Key Performance Parameters:

• Voc (Open-circuit Voltage): The maximum voltage a solar cell can produce when no current is flowing.

• Jsc (Short-circuit Current Density): The maximum current density a solar cell can produce when the voltage across it is zero.

• FF (Fill Factor): A measure of the "squareness" of the J-V curve, indicating the quality of the solar cell.

• PCE (Power Conversion Efficiency): The overall efficiency of the solar cell in converting light energy into electrical energy.

Experimental Protocols

This section details the methodologies for the fabrication and characterization of D149-sensitized solar cells, synthesized from various established protocols.

I. Photoanode Preparation (TiO₂ Electrode)

• Substrate Cleaning: Fluorine-doped Tin Oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and ethanol (B145695) for 15 minutes each. The cleaned substrates are then dried with a nitrogen stream.

• TiO₂ Paste Preparation: A paste is typically prepared by grinding commercial TiO₂ powder (e.g., Degussa P25) in a mortar with a small amount of a dilute acidic solution (e.g., acetic acid or nitric acid) to form a smooth, viscous paste. A surfactant like Triton X-100 can be added to improve the coating quality.

• TiO₂ Film Deposition: The TiO₂ paste is deposited onto the conductive side of the FTO glass using the doctor-blade technique. Adhesive tape is used as a spacer to control the film thickness.

• Sintering: The TiO₂-coated FTO glass is sintered in a furnace. A typical sintering program involves a gradual increase in temperature to 450-500°C, holding at the peak temperature for 30 minutes, and then allowing it to cool down slowly. This process removes organic binders and ensures good electrical contact between the TiO₂ nanoparticles.

II. Dye Sensitization

• Dye Solution Preparation: A solution of D149 dye is prepared, typically at a concentration of 0.3 to 0.5 mM, in a suitable solvent mixture such as acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v).

• Immersion: The sintered TiO₂ electrode, while still warm (around 80°C), is immersed in the D149 dye solution. The immersion is carried out in a sealed, dark container for a period ranging from 12 to 24 hours to ensure adequate dye loading onto the TiO₂ surface.

• Rinsing: After sensitization, the dye-adsorbed TiO₂ electrode is rinsed with ethanol to remove any non-adsorbed dye molecules and then dried.

III. Counter Electrode Preparation

• Cleaning: Another FTO glass substrate is cleaned using the same procedure as for the photoanode.

• Catalyst Deposition: A thin layer of a catalyst, typically platinum (Pt) or carbon, is deposited on the conductive side of the FTO glass. For Pt, a solution of chloroplatinic acid in isopropanol (B130326) can be drop-cast and then heated to 400°C for 15 minutes. For a carbon counter electrode, a graphite (B72142) pencil can be used to coat the surface.

IV. DSSC Assembly

• Sealing: The photoanode and the counter electrode are assembled in a sandwich-like configuration, separated by a thin thermoplastic sealant (e.g., Surlyn). The sealant is then melted by heating to create a sealed cell, leaving two small holes for electrolyte injection.

• Electrolyte Injection: The electrolyte, commonly a solution containing an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent like acetonitrile, is introduced into the cell through one of the pre-drilled holes via vacuum backfilling or capillary action.

• Final Sealing: Once the cell is filled with the electrolyte, the holes are sealed with a small piece of the sealant and a coverslip.

V. Photovoltaic Characterization

• J-V Measurement: The current density-voltage (J-V) characteristics of the assembled DSSC are measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²).[4] A potentiostat or a source meter is used to vary the external resistance and measure the corresponding current and voltage.

• Data Analysis: From the J-V curve, the key performance parameters (Voc, Jsc, FF, and PCE) are determined.

Visualizations

Experimental Workflow for DSSC Fabrication and Testing

The following diagram illustrates the sequential steps involved in the fabrication and performance validation of a D149 dye-sensitized solar cell.

Caption: Experimental workflow for DSSC fabrication.

Key Performance Parameters Relationship

The following diagram illustrates the relationship between the primary photovoltaic parameters that determine the overall power conversion efficiency of a dye-sensitized solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. A Comparative Study of Organic Dye-Sensitized Solar Cells Based on Anatase TiO2 and Amorphous Free Mixed Phase’s Anatase/Rutile P25 TiO2 Photoanodes [mdpi.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]

Long-Term Stability of D149 Dye-Based Devices: A Comparative Guide

The long-term stability of dye-sensitized solar cells (DSSCs) is a critical factor for their commercial viability. This guide provides a comparative analysis of the long-term stability of DSSCs based on the organic indoline (B122111) dye, D149, against the well-established ruthenium-based dye, N719. This comparison is supported by experimental data from various studies, detailing the performance degradation under different stress conditions.

Comparison of Photovoltaic Performance and Stability

While D149 has a higher molar extinction coefficient, which can lead to greater light-harvesting with thinner semiconductor layers, its long-term stability, particularly under thermal stress, can be a concern compared to the more robust N719 dye. The following table summarizes the performance of D149 and N719 based DSSCs under different aging conditions as reported in the literature.

Dye	Stress Condition	Duration (hours)	Initial Efficiency (η)	Final Efficiency (η)	Efficiency Retention	Reference
D149	Information on extensive long-term stability testing for D149 under specific, prolonged stress conditions is limited in the publicly available literature. While initial high efficiencies are reported, detailed degradation data comparable to that for N719 is not readily available.	-	-	-	-	-
N719	Light Soaking (1 sun equivalent)	3400	5.5%	~4.7%	~85%	[1]
N719	Thermal Aging (85°C, dark)	900	5.5%	~3.85%	~70%	[1]
N719	Thermal Aging (85°C, dark)	1000+	-	-	Significant decrease in performance	[2]
N719	Light Aging	1008	-	-	Degraded performance, with penetration of electrolyte species into the dye layer identified as a key reason for degradation.[3]	[3]

Note: The data for N719 is aggregated from multiple sources and testing conditions may vary slightly. A direct head-to-head comparison of D149 and N719 under identical long-term aging protocols is not extensively documented in the available literature.

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing stability data. The following are generalized experimental protocols for accelerated aging tests on DSSCs, based on common practices found in the literature.

Light Soaking Test

Objective: To evaluate the stability of the DSSC under continuous illumination, simulating prolonged exposure to sunlight.

• Device Preparation: Fabricate DSSCs with D149 or the alternative dye following standard procedures.

• Initial Characterization: Measure the initial photovoltaic parameters (Jsc, Voc, FF, and η) of the cells under a solar simulator (e.g., AM 1.5G, 100 mW/cm²).

• Light Soaking: Place the DSSCs under continuous illumination from a light source (e.g., sulfur lamp or xenon arc lamp) calibrated to 1 sun intensity (100 mW/cm²).

• Temperature Control: Maintain a constant temperature, typically between 45°C and 60°C, throughout the test.

• Periodic Measurements: At regular intervals (e.g., every 100, 500, 1000 hours), remove the cells from the light soaking setup and measure their photovoltaic parameters under the solar simulator.

• Data Analysis: Plot the evolution of the photovoltaic parameters as a function of time to determine the degradation rate.

Thermal Stress Test

Objective: To assess the stability of the DSSC at elevated temperatures, which can accelerate degradation mechanisms.

• Device Preparation: Fabricate DSSCs as described for the light soaking test.

• Initial Characterization: Measure the initial photovoltaic parameters of the cells.

• Thermal Aging: Place the DSSCs in a temperature-controlled oven in the dark at a constant high temperature, typically 85°C.

• Periodic Measurements: At specified time points, remove the cells from the oven, allow them to cool to room temperature, and measure their photovoltaic parameters.

• Data Analysis: Analyze the change in photovoltaic parameters over time to evaluate the thermal stability.

Signaling Pathway and Experimental Workflow

The operational principle of a D149-based DSSC involves a series of energy and electron transfer steps, which can be visualized as a signaling pathway. The experimental workflow for assessing the long-term stability of these devices follows a structured process.

Caption: Electron transfer pathway in a D149 DSSC and the experimental workflow for stability testing.

References

• 1. Long-term stability of dye-sensitised solar cells (Journal Article) | ETDEWEB [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Performance of D149 Dye with Different Redox Electrolytes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The indoline (B122111) dye D149 is a prominent sensitizer (B1316253) in the field of dye-sensitized solar cells (DSSCs) due to its broad absorption spectrum and high molar extinction coefficient. The performance of a DSSC is critically dependent on the interplay between the sensitizer and the redox electrolyte. This guide provides a comparative analysis of the performance of D149 dye when paired with four different redox electrolytes: iodide/triiodide (I⁻/I₃⁻), cobalt-based, copper-based, and TEMPO-based electrolytes. The information presented herein is supported by experimental data to aid researchers in the selection of appropriate electrolyte systems for their specific applications.

Performance Comparison

The photovoltaic performance of DSSCs sensitized with D149 dye and utilizing different redox electrolytes is summarized in the table below. The key performance metrics include Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF).

Redox Electrolyte System	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (mV)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF)	Reference
Iodide/Triiodide (I⁻/I₃⁻)	Not explicitly found for D149	Not explicitly found for D149	Not explicitly found for D149	Not explicitly found for D149	[1]
Cobalt (Co(bpy)₃²⁺/³⁺)	7.44 (with CoCB CE)	780 (with CoCB CE)	13.75 (with CoCB CE)	0.69 (with CoCB CE)	[2]
Cobalt (Co(II/III) tris(4,4´-dimethyl-2,2´-bipyridine))	Highest efficiency among tested Co-complexes	Related to redox potential	-	-
Copper (Cu⁺/Cu²⁺)	Data not available for D149	-	-	-
TEMPO	2.06	485	7.22	0.59	[3]

Note: The performance of DSSCs can be influenced by various factors including the specific composition of the electrolyte, the semiconductor material (e.g., TiO₂, ZnO), film thickness, and the fabrication process. The data presented here is for comparative purposes. "CoCB CE" refers to a cobalt and carbon black composite counter electrode.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are generalized experimental protocols for the fabrication of DSSCs using D149 dye. These can be adapted for use with different redox electrolytes.

I. Photoanode Preparation

• Substrate Cleaning: Fluorine-doped Tin Oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and ethanol (B145695) for 10-15 minutes each. The substrates are then dried with a stream of nitrogen.

• TiO₂ Paste Deposition: A layer of titanium dioxide (TiO₂) paste is deposited on the conductive side of the FTO glass using a technique such as doctor-blading or screen printing to a desired thickness (typically 10-15 µm).

• Sintering: The TiO₂ coated substrates are sintered at high temperatures (e.g., 450-500 °C) for 30 minutes to ensure good particle necking and adhesion to the FTO.

• Dye Sensitization: After cooling to room temperature, the TiO₂ photoanodes are immersed in a solution of D149 dye (typically 0.3-0.5 mM in a suitable solvent like a mixture of acetonitrile (B52724) and tert-butanol) for a specific duration (e.g., 12-24 hours) at room temperature in the dark.

• Rinsing: The sensitized photoanodes are then rinsed with the same solvent used for the dye solution to remove any non-adsorbed dye molecules and dried.

II. Counter Electrode Preparation

• Platinum (Pt) Deposition: A thin catalytic layer of platinum is deposited on another FTO glass substrate. This can be achieved by drop-casting a solution of H₂PtCl₆ in isopropanol (B130326) and then heating it at 400°C for 15-20 minutes.

• Alternative Catalysts: For certain electrolytes, alternative counter electrode materials like carbon black or conducting polymers may be used.[2]

III. Cell Assembly and Electrolyte Filling

• Assembly: The dye-sensitized photoanode and the counter electrode are assembled in a sandwich-like configuration, separated by a thin thermoplastic sealant (e.g., Surlyn). The sealant is melted by heating to create a sealed cell.

• Electrolyte Injection: The liquid redox electrolyte is introduced into the cell through a pre-drilled hole in the counter electrode via vacuum backfilling.

• Sealing: The hole is then sealed with a small piece of the sealant and a coverslip to prevent electrolyte leakage.

IV. Redox Electrolyte Compositions

• Iodide/Triiodide (I⁻/I₃⁻) Electrolyte: A common composition consists of 0.5 M lithium iodide (LiI), 0.05 M iodine (I₂), and 0.5 M 4-tert-butylpyridine (B128874) (TBP) in a solvent like acetonitrile.[4]

• Cobalt-based Electrolyte: A typical cobalt-based electrolyte may contain 0.22 M --INVALID-LINK--₂, 0.033 M --INVALID-LINK--₃, 0.1 M lithium perchlorate (B79767) (LiClO₄), and 0.2 M TBP in acetonitrile.[5]

• Copper-based Electrolyte: The composition of copper-based electrolytes can vary. Further research is needed to identify an optimal composition for use with D149 dye.

• TEMPO-based Electrolyte: A representative TEMPO-based electrolyte composition includes the TEMPO redox mediator dissolved in a suitable organic solvent with supporting electrolytes.[3]

Visualizing the DSSC Workflow

To better understand the operational principle of a dye-sensitized solar cell, the following diagram illustrates the key steps involved in the conversion of light to electrical energy.

Caption: Workflow of a Dye-Sensitized Solar Cell (DSSC).

References

• 1. Polyiodide solid-state dye-sensitized solar cell produced from a standard liquid I − /I 3 − electrolyte - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D0TA07377F [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. www3.nd.edu [www3.nd.edu]
• 5. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]

A Comparative Study of D149 Dye in Liquid vs. Solid-State Electrolytes for Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

The indoline (B122111) dye D149 is a prominent metal-free organic sensitizer (B1316253) in the field of dye-sensitized solar cells (DSSCs) due to its high molar extinction coefficient and impressive power conversion efficiencies. A critical component governing the performance and stability of DSSCs is the electrolyte, which facilitates the regeneration of the dye and charge transport. This guide provides an objective comparison of the performance of D149 dye in conjunction with traditional liquid electrolytes versus solid-state electrolytes, supported by experimental data and detailed methodologies.

Performance Comparison

The choice of electrolyte has a profound impact on the photovoltaic performance of D149-based DSSCs. Liquid electrolytes, typically based on an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent, generally offer superior ionic conductivity, leading to higher short-circuit current densities (Jsc) and overall efficiencies. However, they are plagued by issues such as solvent leakage and volatility, which compromise the long-term stability of the device.[1]

Solid-state electrolytes, such as the organic hole-transporting material (HTM) spiro-MeOTAD, present a promising solution to the stability issues of their liquid counterparts.[2] By replacing the volatile liquid with a solid medium, the risk of leakage is eliminated, and the device's durability is significantly enhanced. However, solid-state DSSCs often exhibit lower power conversion efficiencies due to challenges such as incomplete pore filling of the mesoporous semiconductor, lower ionic conductivity, and potential for charge recombination at the dye/HTM interface.[2]

The following table summarizes the key photovoltaic parameters of D149-based DSSCs with a liquid electrolyte versus a solid-state electrolyte. It is important to note that the data is compiled from different studies, and direct comparison should be made with caution due to variations in experimental conditions.

Photovoltaic Parameter	D149 with Liquid Electrolyte (I⁻/I₃⁻)	D149 with Solid-State Electrolyte (spiro-MeOTAD)
Open-Circuit Voltage (Voc)	0.624 V[3]	~0.87 V[4]
Short-Circuit Current Density (Jsc)	9.43 mA/cm²[3]	~7.7 mA/cm²[4]
Fill Factor (FF)	0.63[3]	~0.61[4]
Power Conversion Efficiency (PCE)	3.71%[3]	~4.6%[4]

Experimental Protocols

Detailed methodologies for the fabrication and characterization of DSSCs are crucial for the reproducibility of results and for providing a basis for further research.

Fabrication of D149-Based DSSC with Liquid Electrolyte

• Preparation of TiO₂ Photoanode: A transparent conducting oxide (TCO) glass substrate (e.g., FTO glass) is cleaned and treated with a TiCl₄ solution to form a compact blocking layer. A mesoporous TiO₂ paste is then deposited on the substrate by doctor-blading, followed by sintering at high temperatures (e.g., 450°C) to ensure good particle necking and adhesion.[5]

• Dye Sensitization: The sintered TiO₂ film is immersed in a solution of D149 dye (typically in a suitable organic solvent like ethanol (B145695) or a mixture of acetonitrile (B52724) and tert-butanol) for a specific duration (e.g., 12-24 hours) to allow for the adsorption of the dye molecules onto the TiO₂ surface.[5][6]

• Counter Electrode Preparation: A thin layer of a catalyst, usually platinum, is deposited on another TCO glass substrate. This can be achieved by various methods, such as sputtering or spin-coating a solution of a platinum precursor (e.g., H₂PtCl₆) followed by thermal decomposition.[5]

• Cell Assembly: The dye-sensitized TiO₂ photoanode and the platinum-coated counter electrode are assembled into a sandwich-type cell, separated by a thin polymer spacer (e.g., Surlyn).

• Electrolyte Injection: The liquid electrolyte, commonly a solution containing an iodide/triiodide redox couple (e.g., LiI and I₂), a volatile organic solvent (e.g., acetonitrile), and additives (e.g., 4-tert-butylpyridine), is introduced into the cell through pre-drilled holes in the counter electrode.[7] The holes are then sealed to prevent electrolyte leakage.

Fabrication of D149-Based DSSC with Solid-State Electrolyte (spiro-MeOTAD)

• Photoanode and Dye Sensitization: The preparation of the dye-sensitized photoanode is similar to the procedure for liquid-electrolyte DSSCs.

• Hole-Transporting Material (HTM) Deposition: A solution of the solid-state HTM, spiro-MeOTAD, is prepared, typically in a solvent like chlorobenzene. Additives such as lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-butylpyridine (B128874) (tBP) are often included to improve the conductivity and performance of the HTM layer. The spiro-MeOTAD solution is then deposited onto the dye-sensitized photoanode, often by spin-coating, to infiltrate the pores of the TiO₂ film.[8]

• Counter Electrode Deposition: A conductive layer, typically silver or gold, is deposited on top of the spiro-MeOTAD layer by thermal evaporation or sputtering to serve as the counter electrode.

• Encapsulation: The final device is encapsulated to protect it from environmental degradation.

Signaling Pathways and Experimental Workflows

To visualize the operational principles and fabrication workflows, the following diagrams are provided in the DOT language for Graphviz.

Caption: Electron and charge transfer processes in a D149-based DSSC.

Caption: Comparative fabrication workflow for liquid vs. solid-state DSSCs.

References

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. The researcher's guide to solid-state dye-sensitized solar cells - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C8TC03542C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Quantum Efficiency Measurements for D149 Dye-Sensitized Films

This guide provides a comprehensive comparison of the performance of D149 dye-sensitized solar cells (DSSCs) with alternative sensitizers, supported by experimental data. Detailed protocols for quantum efficiency measurements and device fabrication are included to assist researchers, scientists, and drug development professionals in their evaluation of photosensitizers for solar cell applications.

Performance Comparison of D149 and Alternative Dyes

The indoline (B122111) dye D149 is a widely used metal-free organic sensitizer (B1316253) in DSSCs, known for its high molar extinction coefficient.[1] Its performance is often benchmarked against ruthenium-based dyes like N719 and N749 (Black Dye), as well as other organic dyes such as its derivatives D102 and D205.

Quantitative Performance Data

The following table summarizes the key photovoltaic parameters of DSSCs sensitized with D149 and its alternatives under standard test conditions (AM 1.5G, 100 mW/cm²).

Dye	Voc (V)	Jsc (mA/cm²)	Fill Factor (FF)	Power Conversion Efficiency (η) (%)	Reference
D149	0.69	12.1	0.69	5.8	[2]
N719	0.73	11.9	0.64	5.6	[2]
N749 (Black Dye)	0.71	20.1	0.71	10.1	[3]
D102	-	-	-	2.09 (solid-state)	[4]
D205	0.73	17.9	0.73	9.5	[5]

Note: The performance of DSSCs can be significantly influenced by various factors including the semiconductor material (e.g., TiO₂ anatase vs. rutile), film thickness, electrolyte composition, and the presence of co-adsorbents. The data presented here is for comparative purposes and is extracted from different studies. For a direct comparison, it is recommended to evaluate dyes under identical experimental conditions.

Experimental Protocols

Fabrication of Dye-Sensitized Solar Cells

A generalized protocol for the fabrication of a dye-sensitized solar cell is outlined below. This procedure can be adapted for use with D149 and other organic dyes.

1. Substrate Cleaning:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and ethanol (B145695) for 15 minutes each.

• The cleaned substrates are then dried in an oven.

2. Photoanode Preparation (TiO₂ Film Deposition):

• A compact TiO₂ blocking layer is often deposited on the FTO substrate to prevent charge recombination. This can be done by methods like spray pyrolysis or spin coating of a titanium precursor solution followed by annealing.

• A mesoporous TiO₂ paste (e.g., from commercial sources or prepared in-house) is then deposited on the blocking layer using a technique like doctor-blading, screen printing, or spin coating to achieve a desired thickness (typically 10-15 µm).[6][7][8]

• The TiO₂ coated substrate is gradually heated (sintered) in a furnace at temperatures typically ranging from 450°C to 500°C to remove organic binders and ensure good electrical contact between the TiO₂ nanoparticles.[8]

3. Dye Sensitization:

• After cooling to approximately 80-100°C, the sintered TiO₂ film (the photoanode) is immersed in a dye solution (e.g., 0.3-0.5 mM of D149 in a solvent mixture like acetonitrile/tert-butanol 1:1 v/v) for a specific duration (typically 12-24 hours) at room temperature.[1][6]

• After sensitization, the photoanode is rinsed with the solvent used for the dye solution to remove any non-adsorbed dye molecules and then dried.[6]

4. Counter Electrode Preparation:

• A thin catalytic layer of platinum is deposited on another FTO glass substrate. This can be achieved by drop-casting a solution of chloroplatinic acid followed by thermal decomposition at around 400°C.[9]

5. Cell Assembly:

• The dye-sensitized photoanode and the platinum-coated counter electrode are assembled in a sandwich-like configuration, separated by a thin thermoplastic sealant (e.g., Surlyn®) of about 25-60 µm thickness.

• The cell is sealed by heating the polymer frame above its melting point.

6. Electrolyte Injection:

• A liquid electrolyte, typically containing an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent (e.g., acetonitrile), is introduced into the space between the electrodes through pre-drilled holes in the counter electrode.

• The holes are then sealed to prevent electrolyte leakage.

Quantum Efficiency (IPCE) Measurement

The Incident Photon-to-Current Conversion Efficiency (IPCE), also known as External Quantum Efficiency (EQE), is a critical parameter for evaluating the performance of a solar cell. It measures the ratio of the number of charge carriers collected by the solar cell to the number of incident photons of a given wavelength.

1. Equipment:

• A light source (e.g., Xenon lamp).

• A monochromator to select specific wavelengths of light.

• A chopper to modulate the light signal.

• A potentiostat to measure the photocurrent.

• A calibrated reference photodiode (e.g., silicon or germanium) to measure the incident light power.

• A lock-in amplifier for sensitive current measurements.

2. Measurement Procedure:

• The DSSC is placed in a light-tight sample holder and connected to the potentiostat.

• The monochromatic light beam is directed onto the active area of the DSSC.

• The short-circuit current (Jsc) generated by the cell at each wavelength is measured by the potentiostat, often using a lock-in amplifier for improved signal-to-noise ratio.

• The power of the monochromatic light (Pin(λ)) at each wavelength is measured using the calibrated reference photodiode.

• The IPCE is then calculated using the following formula:

  IPCE(λ) (%) = [ Jsc(λ) (A/cm²) / (Pin(λ) (W/cm²) * λ (nm) ) ] * [ 1240 (W·nm/A) ] * 100

3. Data Analysis:

• The IPCE is plotted as a function of wavelength to obtain the IPCE spectrum. This spectrum provides insights into the light harvesting efficiency of the dye and the charge collection efficiency of the device across the solar spectrum.

Visualizations

Experimental Workflow for Quantum Efficiency Measurement

Caption: Workflow for IPCE measurement.

Signaling Pathway of a Dye-Sensitized Solar Cell

Caption: Electron transfer pathway in a DSSC.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. How to Build & Use a Dye-Sensitized Solar Cell (DSSC) + a Discussion on Energy & Efficiency : 6 Steps - Instructables [instructables.com]
• 8. researchgate.net [researchgate.net]
• 9. www3.nd.edu [www3.nd.edu]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of D149 Dye

This document provides comprehensive guidance on the proper disposal procedures for D149 dye, tailored for researchers, scientists, and professionals in drug development. Adherence to these protocols is crucial for ensuring laboratory safety and environmental protection.

Disclaimer: The following procedures are based on the known chemical properties of D149 dye and general best practices for hazardous waste disposal. However, it is imperative to always consult the official Safety Data Sheet (SDS) provided by the manufacturer and adhere to all local, state, and federal regulations regarding chemical waste disposal.

I. D149 Dye: Key Safety and Chemical Data

D149 is an indoline-based, metal-free organic sensitizer. Understanding its properties is the first step toward safe handling and disposal.

Property	Value	Citation
Chemical Name	5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid
Molecular Formula	C42H35N3O4S3	[1]
Molecular Weight	741.94 g/mol	[1]
Physical Form	Solid
Storage Class	11 - Combustible Solids
German Water Hazard Class (WGK)	WGK 3 - Highly hazardous to water

II. Experimental Protocol: D149 Dye Disposal Procedure

This section outlines the step-by-step methodology for the safe disposal of D149 dye waste. This procedure applies to the pure solid dye, contaminated labware (e.g., weighing boats, gloves), and solutions containing the dye.

A. Waste Segregation and Collection:

• Designate a specific waste container: Use a clearly labeled, dedicated container for D149 dye waste. The container must be compatible with the chemical and properly sealed to prevent leaks or spills.

• Solid Waste:

  • Place unused or expired D149 dye directly into the designated hazardous waste container.

  • Collect all disposables contaminated with D149 dye, such as gloves, weighing paper, and pipette tips, in the same container.

• Liquid Waste (Solutions):

  • Collect solutions containing D149 dye in a separate, sealed, and clearly labeled hazardous waste container.

  • Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

B. Labeling and Storage:

• Labeling: Affix a hazardous waste label to the container immediately upon starting waste collection. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "D149 Dye"

  • The associated hazards (e.g., "Combustible Solid," "Environmental Hazard")

  • The accumulation start date.

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be well-ventilated, away from heat sources and ignition points, and separate from incompatible materials.

C. Final Disposal:

• Arrange for Professional Disposal: Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for the pickup and disposal of the D149 dye waste.[1]

• Incineration: Due to its classification as a combustible solid, incineration at a licensed facility is a common and appropriate disposal method.[2]

• Do Not Dispose Down the Drain: Given its WGK 3 classification as highly hazardous to water, D149 dye and its solutions must never be disposed of down the sink.[3][4][5]

III. Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of D149 dye, from waste generation to final disposal.

Caption: Logical workflow for the proper disposal of D149 dye.

References

• 1. How to Safely Dispose of Highly Flammable Chemicals [greenflow.com]
• 2. samex-env.com [samex-env.com]
• 3. chemitek.pt [chemitek.pt]
• 4. Independently classify water-polluting chemical substances [service.bremen.de]
• 5. chemreg.net [chemreg.net]

Personal protective equipment for handling D149 Dye

For researchers, scientists, and drug development professionals, ensuring safe handling of specialized compounds like D149 Dye is paramount. This guide provides immediate, essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans to foster a secure laboratory environment.

D149 Dye is an indoline-based, photosensitive, and combustible solid organic sensitizer.[1] Adherence to proper safety measures is crucial to mitigate potential risks associated with its handling.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling D149 Dye, compiled from general laboratory safety guidelines for similar chemical types.

Protection Area	Required PPE	Rationale and Specifications
Eye and Face	Chemical Splash Goggles, Face Shield	Goggles should be worn at all times to protect from splashes. A face shield provides an additional layer of protection, especially when handling larger quantities or during procedures with a high risk of splashing.[2][3][4]
Hand	Chemical-Resistant Gloves (Nitrile)	Nitrile gloves offer protection against incidental splashes and contact with the dye.[2][5] It is crucial to change gloves immediately if they become contaminated.
Body	Fire-Resistant Laboratory Coat	A fire-resistant lab coat is recommended due to the combustible nature of D149 Dye.[6] The coat should have long sleeves and be fully buttoned to protect skin and personal clothing from splashes and spills.[2][5]
Respiratory	N95 Respirator or higher	A respirator is necessary when handling the powdered form of the dye to prevent inhalation of fine particles.[2] Work should ideally be conducted in a well-ventilated area or under a fume hood.[5]
Foot	Closed-Toe Shoes	To prevent injuries from spills or dropped objects, sturdy, closed-toe shoes are mandatory in the laboratory.[2]

Experimental Protocols: Safe Handling and Storage

Handling:

• Ventilation: Always handle D149 Dye in a well-ventilated area or within a chemical fume hood to minimize inhalation exposure.[5]

• Photosensitivity: As a photosensitive compound, D149 Dye should be protected from light to prevent degradation.[7] Use amber-colored vials or wrap containers with aluminum foil.[5][7] It is also advisable to work in a dimly lit area when possible.[7]

• Combustible Solid: Keep the dye away from open flames, sparks, and other sources of ignition.

Storage:

• Container: Store D149 Dye in a tightly sealed, properly labeled container.[5][8]

• Location: Keep in a cool, dry, and dark place.[5] Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of D149 Dye and its associated waste is critical to ensure environmental safety and regulatory compliance.

• Waste Characterization: All waste containing D149 Dye should be treated as hazardous chemical waste.

• Segregation: Segregate D149 Dye waste from other laboratory waste streams.[9]

• Containerization: Collect solid waste in a clearly labeled, sealed container. Liquid waste (e.g., solutions of the dye) should be collected in a separate, labeled, leak-proof container.

• Disposal: Arrange for professional disposal through your institution's Environmental Health & Safety (EHS) office.[9][10] Do not dispose of D149 Dye down the drain or in regular trash.[11]

Workflow for Handling D149 Dye

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. azom.com [azom.com]
• 4. youthfilter.com [youthfilter.com]
• 5. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 6. content-hub.uidaho.edu [content-hub.uidaho.edu]
• 7. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 8. lobachemie.com [lobachemie.com]
• 9. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 10. research.columbia.edu [research.columbia.edu]
• 11. csulb.edu [csulb.edu]